N,N-Diethylaniline

• CAS: 91-66-7

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of N,N-Diethylaniline

For Researchers, Scientists, and Drug Development Professionals

N,N-Diethylaniline is a tertiary amine that serves as a crucial intermediate and reagent in various industrial and synthetic applications.[1] As a colorless to pale yellow oily liquid, its utility spans from the manufacturing of dyes and pharmaceuticals to its use as a catalyst and a reducing agent in organic synthesis.[1][2][3][4] A thorough understanding of its physical properties is paramount for its safe handling, application in experimental design, and process optimization. This guide provides an in-depth overview of the core physical characteristics of N,N-Diethylaniline, detailed experimental protocols for their determination, and a visualization of its role in a key synthetic pathway.

Core Physical and Chemical Properties

The physical properties of N,N-Diethylaniline have been extensively characterized. The following table summarizes the key quantitative data available for this compound.

Property	Value	Conditions
Molecular Formula	C₁₀H₁₅N	-
Molecular Weight	149.23 g/mol	-
Appearance	Colorless to yellow, oily liquid with a fishlike odor.[2][3][5]	Standard Temperature and Pressure (STP)
Density	0.938 g/mL[3][6][7][8]	at 25 °C
0.9302 g/cm³[9]	at 20 °C
Boiling Point	217 °C[6][7][8][9]	at 760 mmHg (101.325 kPa)
216 °C[1]	at 760 mmHg
198 °F (92.2 °C)[2][5]	at 10 mmHg
Melting Point	-38 °C[3][6][7][9]	-
Flash Point	185 °F (85 °C)[2][4][5]	Closed Cup
88 °C[9][10]	Closed Cup
Refractive Index	1.542[6][7][8]	at 20 °C (Sodium D-line, 589 nm)
1.5409[2]	at 20 °C (Sodium D-line, 589 nm)
Vapor Pressure	1 mmHg[3][6][7]	at 49.7 °C
0.14 mmHg[2]	at 25 °C
Vapor Density	5.2 (Air = 1)[3][6][7]	-
Solubility	Water: 14 g/L (1.4 g/100 mL)[4][6]	at 12 °C
Soluble 1g in 70mL[6][10]	at 12 °C
Organic Solvents: Miscible with acetone (B3395972); slightly soluble in chloroform, alcohol, and ether.[3][10][11]	-
pKa	6.61[6]	at 22 °C (for the conjugate acid)
Autoignition Temp.	630 °C (1166 °F)[2][4][9]	-

Experimental Protocols for Property Determination

Accurate determination of physical properties is essential for compound characterization and quality control. Below are detailed methodologies for measuring key physical constants of liquid compounds like N,N-Diethylaniline.

Boiling Point Determination (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure.[12] A common and efficient method for small-scale determination utilizes a Thiele tube or a melting point apparatus with a boiling point accessory.[7]

Methodology:

• Sample Preparation: A small amount (a few milliliters) of N,N-Diethylaniline is placed into a small-diameter test tube or a fusion tube.[6]

• Capillary Insertion: A capillary tube, sealed at one end, is placed into the fusion tube with its open end submerged in the liquid.[2][13]

• Apparatus Setup: The fusion tube assembly is attached to a thermometer, ensuring the sample and the thermometer bulb are at the same level. This setup is then placed in a heating bath (e.g., a Thiele tube filled with mineral oil or an aluminum block).[2][7]

• Heating: The apparatus is heated slowly and uniformly, at a rate of approximately 2°C per minute as the expected boiling point is approached.

• Observation: As the liquid heats, trapped air in the capillary tube will slowly bubble out. The boiling point is reached when a rapid and continuous stream of bubbles emerges from the open end of the capillary tube.[2][7]

• Temperature Reading: The heat source is removed, and the apparatus is allowed to cool slowly. The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[7]

• Pressure Correction: The atmospheric pressure should be recorded as the boiling point is pressure-dependent.[12]

Melting Point Determination

For a substance like N,N-Diethylaniline, which is liquid at room temperature, its melting point (or freezing point) is determined by cooling the substance until it solidifies. The procedure below describes the capillary method for solids, which would be used on a frozen sample of N,N-Diethylaniline.

Methodology:

• Sample Freezing: The liquid N,N-Diethylaniline is first frozen to a solid state using a suitable cooling bath (e.g., dry ice/acetone).

• Sample Preparation: A small amount of the finely powdered solid is introduced into a glass capillary tube, which is then sealed at one end. The sample is packed down to a height of 2-3 mm.[1][8]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp apparatus or a Thiele tube). These devices typically use a heated metal block or oil bath for uniform temperature control.[14]

• Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to find an approximate melting range, followed by a slower, more careful determination (1-2°C/min) for accuracy.[14]

• Observation and Recording: The temperature at which the first drop of liquid appears (the onset of melting) and the temperature at which the last crystal of solid disappears (completion of melting) are recorded. This provides the melting range.[15] For a pure compound, this range is typically narrow (0.5-1°C).[8]

Density Determination (Pycnometer Method)

A pycnometer is a flask with a precisely known volume used to determine the density of liquids with high accuracy.[5]

Methodology:

• Weighing the Empty Pycnometer: A clean, dry pycnometer is accurately weighed on an analytical balance (M1).[16]

• Weighing with a Reference Liquid: The pycnometer is filled with a reference liquid of known density (e.g., distilled water) at a specific temperature. The stopper is inserted, allowing excess liquid to exit through the capillary, ensuring the volume is exact. The exterior is dried, and the filled pycnometer is weighed (M2). The temperature of the liquid is recorded.[5]

• Weighing with Sample Liquid: The pycnometer is emptied, cleaned, and thoroughly dried. It is then filled with N,N-Diethylaniline, and the weighing process is repeated (M3) at the same temperature.[5]

• Calculation: The density of the sample liquid (ρ_sample) is calculated using the following formula: ρ_sample = ((M3 - M1) / (M2 - M1)) * ρ_reference Where ρ_reference is the known density of the reference liquid at the measured temperature.[16]

Refractive Index Determination (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property and is measured using a refractometer.[9]

Methodology:

• Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a known refractive index, often distilled water.[9] The prisms of the refractometer are cleaned with a soft tissue using acetone or ethanol (B145695) and allowed to dry.[10]

• Sample Application: A few drops of N,N-Diethylaniline are placed on the surface of the lower prism using a dropper. The prisms are then closed gently to spread the liquid into a thin, uniform film.[10][11]

• Measurement: Light from the instrument's source is directed through the prisms. While looking through the eyepiece, the adjustment knob is turned until the boundary between the light and dark regions (the shadowline) is visible.[9][10]

• Focusing and Alignment: The compensator knob is adjusted to eliminate any color fringes and sharpen the shadowline. The main adjustment knob is then used to align this sharp boundary precisely with the center of the crosshairs in the eyepiece.[4][10]

• Reading the Value: The refractive index is read directly from the instrument's scale.[10] The temperature should be controlled and recorded, as the refractive index is temperature-dependent.[9]

Synthetic Pathway Visualization

N,N-Diethylaniline is a key precursor in the synthesis of various dyes. For instance, its condensation with benzaldehyde (B42025) is the foundational step in producing Brilliant Green, a triarylmethane dye.[1] The following diagram illustrates this synthetic relationship.

Caption: Synthesis pathway of Brilliant Green from N,N-Diethylaniline.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 3. ised-isde.canada.ca [ised-isde.canada.ca]
• 4. davjalandhar.com [davjalandhar.com]
• 5. genspark.ai [genspark.ai]
• 6. cdn.juniata.edu [cdn.juniata.edu]
• 7. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 8. mt.com [mt.com]
• 9. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 10. scribd.com [scribd.com]
• 11. wp.optics.arizona.edu [wp.optics.arizona.edu]
• 12. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 13. byjus.com [byjus.com]
• 14. SSERC | Melting point determination [sserc.org.uk]
• 15. cdn.juniata.edu [cdn.juniata.edu]
• 16. scientificlabs.co.uk [scientificlabs.co.uk]

An In-depth Technical Guide to the Synthesis of N,N-Diethylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis reaction mechanisms for N,N-diethylaniline, a crucial intermediate in the manufacturing of various dyes, pharmaceuticals, and other specialty organic chemicals. The document details several prevalent synthetic routes, including direct N-alkylation and reductive amination, supported by quantitative data, detailed experimental protocols, and mechanistic diagrams to facilitate a deeper understanding and practical application in a research and development setting.

Core Synthesis Methodologies

The industrial and laboratory-scale synthesis of N,N-diethylaniline predominantly relies on the ethylation of aniline (B41778). The choice of methodology is often dictated by factors such as desired yield, purity, cost of reagents, and the scale of production. The two primary approaches discussed herein are direct N-alkylation and reductive amination.

Direct N-Alkylation of Aniline

Direct N-alkylation involves the reaction of aniline with an ethylating agent, such as ethanol (B145695), diethyl ether, or an ethyl halide. This process can be carried out in either the liquid or vapor phase, typically requiring a catalyst to facilitate the reaction.

Liquid-Phase N-Alkylation: This traditional method often employs an acid catalyst and is conducted under elevated temperature and pressure. A common industrial process involves heating aniline with an excess of ethanol in the presence of a strong acid like sulfuric acid. The reaction proceeds through the sequential formation of N-ethylaniline as an intermediate, which is then further alkylated to N,N-diethylaniline.

Vapor-Phase N-Alkylation: To overcome some of the challenges associated with liquid-phase synthesis, such as reactor corrosion and catalyst separation, vapor-phase alkylation over solid acid catalysts has been developed.[1] In this method, a gaseous mixture of aniline and an ethylating agent is passed over a heated catalyst bed. Zeolites, such as H-ZSM-5, and metal oxides like alumina (B75360) are commonly employed as catalysts.[1][2] The reaction conditions, including temperature, pressure, and the molar ratio of reactants, can be optimized to maximize the yield of N,N-diethylaniline.

Reductive Amination

Reductive amination offers an alternative and often milder route to N,N-diethylaniline. This "one-pot" reaction typically involves the reaction of aniline with two equivalents of an aldehyde, such as acetaldehyde (B116499), in the presence of a reducing agent. The reaction proceeds through the in-situ formation of an enamine or iminium ion intermediate, which is then reduced to the corresponding dialkylated amine. Common reducing agents for this transformation include sodium borohydride (B1222165) and its derivatives, or catalytic hydrogenation.[3]

Quantitative Data Summary

The following tables summarize key quantitative data for various synthesis methods of N,N-diethylaniline and its analogs, providing a comparative overview of reaction conditions and yields.

Table 1: Vapor-Phase N-Alkylation of Aniline with Ethanol over H-ZSM-5 Zeolite

Catalyst (SiO₂/Al₂O₃ ratio)	Temperature (°C)	Aniline Conversion (%)	Selectivity for N-Ethylaniline (%)	Selectivity for N,N-Diethylaniline (%)
30	400	~55	~30	~25
70	400	~65	~25	~40
150	400	~50	~35	~15
280	400	~45	~40	~5

Table 2: Vapor-Phase Synthesis of N,N-Diethylaniline with Diethyl Ether [2]

Catalyst	Temperature (°C)	Space Velocity (h⁻¹)	Molar Ratio (Diethyl Ether:Aniline)	Conversion/Yield
Al₂O₃	310	1	1.5:1	Not specified, conditions are optimal

Table 3: Liquid-Phase Synthesis of N,N-Dimethylaniline (Analogous to Diethylaniline Synthesis) [4]

Catalyst	Temperature (°C)	Pressure (MPa)	Molar Ratio (Aniline:Methanol:Catalyst)	Reaction Time (h)	Theoretical Yield (%)
Sulfuric Acid	210-215	3-3.3	1:3.56:0.1	4	96

Table 4: Classical Synthesis of N,N-Diethylaniline [5]

Reactants	Temperature (°C)	Reaction Time (h)	Yield (%)
Aniline Hydrochloride, 95% Ethanol	180	8	80

Experimental Protocols

Protocol 1: Vapor-Phase N-Alkylation of Aniline with Ethanol over H-ZSM-5

This protocol is based on the findings of studies on vapor-phase aniline alkylation.

1. Catalyst Preparation:

• The H-ZSM-5 zeolite catalyst with the desired SiO₂/Al₂O₃ ratio is activated by calcination in a stream of dry air at 500°C for 4-6 hours.

2. Reaction Setup:

• A fixed-bed reactor, typically a quartz or stainless steel tube, is packed with the activated catalyst.

• The reactor is placed in a tube furnace equipped with a temperature controller.

• A high-pressure liquid pump is used to feed the reactant mixture of aniline and ethanol into a preheating zone before it enters the reactor.

• The reactor outlet is connected to a condenser and a collection flask to trap the liquid products.

3. Reaction Procedure:

• The reactor is heated to the desired reaction temperature (e.g., 400°C) under a flow of inert gas (e.g., nitrogen).

• The liquid feed of aniline and ethanol, at a specified molar ratio, is introduced into the preheating zone at a constant flow rate.

• The vaporized reactants pass through the catalyst bed, where the alkylation reaction occurs.

• The product stream is cooled, and the liquid products are collected.

• The collected liquid is analyzed by gas chromatography (GC) to determine the conversion of aniline and the selectivity for N-ethylaniline and N,N-diethylaniline.

Protocol 2: Reductive Amination of Aniline with Acetaldehyde

This protocol is an adaptation of the synthesis of N-ethyl-2,6-diethylaniline.[3]

1. Reaction Setup:

• To a round-bottom flask equipped with a magnetic stirrer, add aniline (1 equivalent) and a suitable solvent such as 2-propanol/water (9:1 v/v).

• Add Pd/C (0.1 equivalents) as the catalyst.

• In a separate container, dissolve ammonium (B1175870) formate (B1220265) (10 equivalents) in water.

2. Reaction Procedure:

• Stir the aniline and Pd/C mixture to activate the catalyst.

• Add the ammonium formate solution to the reaction flask.

• Slowly add acetaldehyde (2.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature for 30 minutes. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Remove the solvent from the filtrate under reduced pressure.

• Dilute the residue with dichloromethane (B109758) and wash with a brine solution.

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Remove the solvent by distillation under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography using a suitable eluent system (e.g., ethyl acetate/cyclohexane).

Protocol 3: Classical Synthesis from Aniline Hydrochloride and Ethanol[6]

1. Reaction Setup:

• In an enameled autoclave, combine 130 g of dried aniline hydrochloride and 140 g of 95% ethanol.

2. Reaction Procedure:

• Heat the autoclave to 180°C for 8 hours.

• After cooling, transfer the contents to a round-bottomed flask and distill off the excess alcohol and any formed ethyl ether.

• Treat the residual mixture of mono- and diethylaniline with 110 g of 30% caustic soda solution.

• To separate the monoethylaniline, stir the mixture at room temperature with 40 g of p-toluenesulfonyl chloride, which forms a non-volatile derivative with the primary amine.

• Steam distill the mixture to isolate the N,N-diethylaniline.

• Salt out the N,N-diethylaniline from the distillate using common salt.

• Separate the organic layer and purify by distillation, collecting the fraction boiling at 217°C. The expected yield is approximately 80%.

Mandatory Visualizations

Reaction Mechanisms

The following diagrams, generated using the DOT language, illustrate the fundamental signaling pathways of the key synthesis reactions.

Caption: Direct N-alkylation of aniline to N,N-diethylaniline.

Caption: Reductive amination of aniline to N,N-diethylaniline.

Experimental Workflow

Caption: General experimental workflow for reductive amination.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. jocpr.com [jocpr.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. prepchem.com [prepchem.com]

An In-depth Technical Guide to N,N-Diethylaniline (CAS 91-66-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Diethylaniline, with the Chemical Abstracts Service (CAS) number 91-66-7, is a tertiary amine of significant interest in organic synthesis and industrial chemistry. This document provides a comprehensive technical overview of its chemical and physical properties, detailed experimental protocols for its synthesis and analysis, its primary applications, and essential safety information. The content is structured to serve as a practical guide for professionals in research and development.

Chemical and Physical Properties

N,N-Diethylaniline is a colorless to pale yellow oily liquid with a characteristic fish-like odor.[1] It is an organic compound that is slightly soluble in water but miscible with many organic solvents.[2] Below is a summary of its key quantitative properties.

Table 1: Physical and Chemical Properties of N,N-Diethylaniline

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₅N	[3]
Molecular Weight	149.23 g/mol	[3]
CAS Number	91-66-7	[3]
EC Number	202-088-8	[3]
Melting Point	-38 °C	[3]
Boiling Point	217 °C	[3]
Density	0.938 g/mL at 25 °C	[3]
Vapor Density	5.2 (vs air)	[4]
Vapor Pressure	1 mmHg at 49.7 °C	[4]
Refractive Index (n20/D)	1.542	[3]
Flash Point	88 °C (closed cup)	[3]
Autoignition Temperature	332 °C	[5]
Water Solubility	1.40 g/L at 12 °C	[2]
LogP (Octanol/Water Partition Coefficient)	3.904 at 25°C	[6]

Synthesis of N,N-Diethylaniline

N,N-Diethylaniline can be synthesized through various methods. Two common laboratory-scale protocols are detailed below.

Synthesis from Aniline (B41778) Hydrochloride and Ethanol (B145695)

This classical method involves the direct alkylation of aniline using ethanol at elevated temperature and pressure.

Experimental Protocol:

• Reaction Setup: In an enameled autoclave, combine 130 g of dried aniline hydrochloride and 140 g of 95% ethanol.

• Heating: Seal the autoclave and heat the mixture to 180 °C for 8 hours.

• Work-up: After cooling, transfer the contents to a round-bottomed flask. Distill off the ethanol and any ethyl ether formed.

• Neutralization: Treat the residual mixture of monoethylaniline and diethylaniline with 110 g of a 30% caustic soda solution.

• Purification of Diethylaniline: To separate the mono- and diethylaniline, stir the product at room temperature with 40 g of p-toluenesulfonyl chloride. This reagent selectively forms a non-volatile derivative with the monoethylaniline.

• Isolation: Steam distill the mixture to isolate the N,N-diethylaniline. The distillate is then saturated with common salt to salt out the product.

• Final Purification: Separate the organic layer and perform a final distillation, collecting the fraction that boils at 217 °C. This procedure typically yields N,N-diethylaniline as a colorless liquid with a theoretical yield of around 80%.[7]

Synthesis of N,N-Diethylaniline from Aniline Hydrochloride.

Synthesis via Reductive Amination

A more modern and often milder approach involves the reductive amination of aniline with an appropriate carbonyl compound.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve aniline (1 equivalent) in a suitable solvent such as methanol.

• Imine Formation: Add acetaldehyde (B116499) (2.2 equivalents) to the solution and stir for 30 minutes at room temperature to facilitate the formation of the intermediate imine.

• Reduction: Cool the mixture in an ice bath and slowly add a reducing agent such as sodium borohydride (B1222165) (NaBH₄) in portions.

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by the slow addition of water.

• Extraction: Extract the aqueous layer with a suitable organic solvent like dichloromethane (B109758).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica (B1680970) gel.

Reductive Amination Synthesis of N,N-Diethylaniline.

Analytical Methods

The purity and identity of N,N-Diethylaniline can be assessed using standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of N,N-Diethylaniline in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Data Analysis: Identify N,N-Diethylaniline by its retention time and the fragmentation pattern in the mass spectrum. The molecular ion peak will be at m/z 149, with characteristic fragments at m/z 134 (loss of CH₃) and m/z 106 (loss of C₂H₅).

High-Performance Liquid Chromatography (HPLC)

Experimental Protocol:

• Sample Preparation: Dissolve a precisely weighed amount of the sample in the mobile phase to create a stock solution. Further dilute as necessary.

• HPLC Conditions:

  • Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water, with a small amount of an acid modifier like formic acid or phosphoric acid for better peak shape.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set at a wavelength of 254 nm.

  • Column Temperature: 30 °C.

• Data Analysis: Quantify the purity of N,N-Diethylaniline by comparing the peak area of the analyte to that of a certified reference standard. Impurities can be identified and quantified based on their retention times and peak areas.

Analytical Workflow for N,N-Diethylaniline.

Applications

N,N-Diethylaniline is a versatile chemical intermediate with a range of applications:

• Dye Manufacturing: It serves as a precursor in the synthesis of various dyes, including azo and triphenylmethane (B1682552) dyes.[4] For instance, its condensation with benzaldehyde (B42025) derivatives is a key step in the production of brilliant green and other similar colorants.

• Pharmaceutical Synthesis: It is used as an intermediate in the manufacturing of certain pharmaceuticals.[4]

• Catalysis and Organic Synthesis: N,N-Diethylaniline can act as a catalyst in various organic reactions.[4] Additionally, its complex with borane (B79455), diethylaniline borane (DEANB), is employed as a reducing agent in organic synthesis.[4]

• Acid Scavenger: In certain chemical processes, it is used as an acid-absorbing base.

Safety Information

N,N-Diethylaniline is a hazardous substance and must be handled with appropriate safety precautions.

Table 2: Hazard and Safety Information for N,N-Diethylaniline

Hazard Classification	GHS Pictograms	Hazard Statements	Precautionary Statements
Acute Toxicity (Oral, Dermal, Inhalation)	Danger	H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.	P261, P273, P280, P301+P310, P311
Skin Corrosion/Irritation	Warning	H315: Causes skin irritation.	P302+P352
Specific Target Organ Toxicity (Repeated Exposure)	Warning	H373: May cause damage to organs through prolonged or repeated exposure.	P314
Hazardous to the Aquatic Environment (Chronic)	Warning	H411: Toxic to aquatic life with long lasting effects.	P273

Handling and Storage:

• Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[8]

• Work in a well-ventilated area or under a fume hood.[9]

• Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents and strong acids.[2][9]

• In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[8]

First Aid Measures:

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[8]

• Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty of water. Consult a physician.[8]

• Eye Contact: Flush eyes with water as a precaution.[8]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[8]

Exposure can lead to the formation of methemoglobin, which can cause cyanosis. The onset of symptoms may be delayed.[8]

Conclusion

N,N-Diethylaniline is a chemical of significant industrial and research importance. This guide has provided a detailed overview of its properties, synthesis, analysis, applications, and safety. Adherence to the outlined protocols and safety measures is crucial for its effective and safe handling and use in a laboratory or industrial setting.

References

• 1. CN103145562B - N-ethyl aniline preparation method - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. prepchem.com [prepchem.com]
• 4. youtube.com [youtube.com]
• 5. gassnova.no [gassnova.no]
• 6. researchgate.net [researchgate.net]
• 7. Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. Determination of N. N-dimethylaniline in penicillins by GC-MS -Archives of Pharmacal Research | 학회 [koreascience.kr]
• 9. N-alkylation of aniline with ethanol over an industrial niobic acid catalyst – influence of water formation on kinetics and selectivity | Semantic Scholar [semanticscholar.org]

N,N-Diethylaniline: A Comprehensive Toxicological and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the toxicological data and handling precautions for N,N-Diethylaniline (CAS No. 91-66-7). The information is compiled and presented to meet the needs of laboratory and industrial professionals working with this chemical.

Toxicological Data

N,N-Diethylaniline is a synthetic aromatic amine that is toxic by inhalation, in contact with skin, and if swallowed.[1][2] It is classified as a substance that may cause damage to organs through prolonged or repeated exposure.[1][3] The primary target organs include the blood, liver, spleen, upper respiratory tract, and central nervous system (CNS).[4][5]

Quantitative Toxicological Data

The following tables summarize the key quantitative toxicological data for N,N-Diethylaniline.

Acute Oral Toxicity
Test Substance	N,N-Diethylaniline
Species	Rat
Route	Oral
LD50	606 mg/kg[6]
610 mg/kg[5][7]
782 mg/kg[8]

Acute Dermal Toxicity
Test Substance	N,N-Diethylaniline
Species	Rat
Route	Dermal
LD50	>5000 mg/kg[6]

Acute Inhalation Toxicity
Test Substance	N,N-Diethylaniline
Species	Rat
Route	Inhalation
LC50	1920 mg/m³ (4 hours)[6][9]
314.6 ppm (4 hours)[5][7]

Aquatic Toxicity
Test Substance	N,N-Diethylaniline
Species	Daphnia magna (Water flea)
Test	EC50
Result	1.3 mg/l (48 hours)[1]

Qualitative Toxicological Information

• Acute Effects: Exposure can cause methemoglobinemia, which leads to cyanosis (bluish discoloration of the skin and lips), headache, dizziness, and shortness of breath.[9][10] In severe cases, it can lead to convulsions and death.[9] Inhalation may cause respiratory tract irritation.[1][9] Skin and eye contact can cause irritation.[5][11]

• Chronic Effects: Prolonged or repeated exposure may cause damage to the blood, leading to anemia.[12] It can also affect the liver, spleen, and central nervous system.[4][5]

• Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified N,N-Diethylaniline in Group 3, meaning it is "not classifiable as to its carcinogenicity to humans".[4][5] Studies on the structurally similar N,N-dimethylaniline have shown increased incidences of tumors in the spleen and forestomach of rats and mice.[13][14]

• Mutagenicity: Genotoxicity studies have indicated that N,N-Diethylaniline can be a chromosome-damaging agent.[15] However, it was found to be non-mutagenic in the Ames test.[16][17][18]

• Reproductive Toxicity: There is no available information on the reproductive or developmental effects of N,N-Diethylaniline in humans.[13][14]

Experimental Protocols

The following are generalized methodologies for the key toxicological experiments cited, based on OECD guidelines.

Acute Oral Toxicity (OECD 420, 423, 425)

• Principle: To determine the short-term toxicity of a substance when administered orally.[3]

• Test Animals: Typically, young adult rats of a single sex (usually females) are used.[15][19]

• Procedure:

  • Animals are fasted prior to dosing.[19]

  • The test substance is administered in a single dose by gavage.[19]

  • A stepwise procedure is used with fixed doses (e.g., 5, 50, 300, 2000 mg/kg).[19]

  • Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.[9]

  • A post-mortem examination (necropsy) is performed on all animals at the end of the study.[15]

• Data Analysis: The LD50 is calculated, which is the statistically derived single dose that can be expected to cause death in 50% of the animals.[15]

Acute Dermal Toxicity (OECD 402)

• Principle: To assess the potential short-term hazards of a substance when exposed through the skin.[5]

• Test Animals: Adult rats, rabbits, or guinea pigs with healthy, intact skin are used.[20]

• Procedure:

  • The fur is removed from the dorsal area of the trunk of the test animals.

  • The test substance is applied uniformly over an area that is approximately 10% of the total body surface area.

  • The treated area is covered with a porous gauze dressing for a 24-hour exposure period.[20]

  • Animals are observed for mortality and signs of toxicity for at least 14 days.[5]

  • Body weight is recorded weekly.[5]

  • A gross necropsy is performed on all animals at the end of the study.[5]

Acute Inhalation Toxicity (OECD 403)

• Principle: To evaluate the health hazards associated with a single, short-term exposure to a substance via inhalation.[9]

• Test Animals: Typically, young adult rats are used.[9]

• Procedure:

  • Animals are placed in an inhalation chamber with a dynamic airflow.[9]

  • They are exposed to a precisely controlled concentration of the test substance (as a gas, vapor, or aerosol) for a defined period, usually 4 hours.[9]

  • Multiple concentration groups are typically used.[21]

  • Animals are observed for mortality, clinical signs of toxicity, and body weight changes for a 14-day period following exposure.[9]

  • A comprehensive necropsy is performed on all animals at the end of the study.[9]

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)

• Principle: To detect gene mutations induced by a chemical substance using strains of Salmonella typhimurium and Escherichia coli.[22]

• Procedure:

  • The tester strains, which are auxotrophic for histidine or tryptophan, are exposed to the test substance with and without a metabolic activation system (S9 mix).[22][23]

  • The mixture is plated on a minimal medium agar.

  • After incubation for 48-72 hours, revertant colonies (those that have mutated back to being able to synthesize the required amino acid) are counted.[24]

  • A substance is considered mutagenic if it causes a dose-related increase in the number of revertant colonies.[22]

In Vitro Mammalian Chromosomal Aberration Test (OECD 473)

• Principle: To identify substances that cause structural chromosomal aberrations in cultured mammalian cells.[11][25]

• Procedure:

  • Cultures of mammalian cells (e.g., Chinese hamster ovary (CHO) cells or human peripheral blood lymphocytes) are exposed to the test substance with and without metabolic activation.[11]

  • Cells are treated for a short period (e.g., 3-6 hours) or continuously for a longer period.

  • After treatment, the cells are incubated with a metaphase-arresting substance (e.g., colcemid).

  • The cells are then harvested, stained, and analyzed microscopically for chromosomal aberrations.[25]

  • A significant, dose-dependent increase in the number of cells with chromosomal aberrations indicates a positive result.[26]

Handling Precautions

Strict adherence to safety protocols is mandatory when handling N,N-Diethylaniline.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1][9]

• Respiratory Protection: Use a NIOSH/MSHA-approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[9] In case of insufficient ventilation, wear suitable respiratory equipment.[4][7]

Engineering Controls

• Use in a well-ventilated area.[9] Facilities should be equipped with an eyewash station and a safety shower.[27]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][9]

• Keep away from heat, sparks, and open flames.[1]

• Store locked up.[3][28]

Spills and Disposal

• Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable container for disposal.[9] Avoid runoff into storm sewers and ditches.[9] Ventilate the area and remove all sources of ignition.[9]

• Disposal: Dispose of waste and contaminated materials in accordance with local, state, and federal regulations. This material and its container must be disposed of as hazardous waste.[29]

First Aid Measures

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get immediate medical attention.[9]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical aid.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid.[9]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and drink 2-4 cupfuls of milk or water. Get medical aid immediately.[9]

Visualizations

Caption: Emergency Response Workflow for an N,N-Diethylaniline Spill.

References

• 1. Inhalation Toxicity Studies- OECD guidelines | PPTX [slideshare.net]
• 2. Toxicology and Carcinogenesis Studies of N,N-Dimethylaniline (CAS No. 121-69-7) in F344/N Rats and B6C3F1 Mice (Gavage Studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 5. nucro-technics.com [nucro-technics.com]
• 6. fishersci.com [fishersci.com]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. N,N-Diethylaniline | C10H15N | CID 7061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 10. assets-global.website-files.com [assets-global.website-files.com]
• 11. criver.com [criver.com]
• 12. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 13. Oecd acute,subacte, sub chronic dermal toxicity studies(402, 410, 411). | PPTX [slideshare.net]
• 14. epa.gov [epa.gov]
• 15. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 16. downloads.regulations.gov [downloads.regulations.gov]
• 17. Genetic Toxicity Evaluation of N,N-Diethyl Aniline in Salmonella/E.coli Mutagenicity Test or Ames Test. Study 556933 | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 18. N,N-Diethyl aniline (91-66-7) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 19. oecd.org [oecd.org]
• 20. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]
• 21. oecd.org [oecd.org]
• 22. enamine.net [enamine.net]
• 23. bulldog-bio.com [bulldog-bio.com]
• 24. legacy.genetics-gsa.org [legacy.genetics-gsa.org]
• 25. oecd.org [oecd.org]
• 26. Chromosome Aberration Test in vitro - Eurofins Deutschland [eurofins.de]
• 27. daikinchemicals.com [daikinchemicals.com]
• 28. xn--krinfo-wxa.hu [xn--krinfo-wxa.hu]
• 29. [PDF] OECD GUIDELINE FOR THE TESTING OF CHEMICALS The Up-and-Down Procedure for Acute Oral Toxicity: Proposed Test Guideline | Semantic Scholar [semanticscholar.org]

N,N-Diethylaniline: A Comprehensive Technical Guide to its Solubility in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics of N,N-Diethylaniline in a variety of common organic solvents. Understanding the solubility of this compound is critical for its application in numerous fields, including as an intermediate in the synthesis of dyes, pharmaceuticals, and other specialty chemicals. This document compiles available solubility data, details relevant experimental methodologies for its determination, and presents a logical workflow for solubility studies.

Core Properties of N,N-Diethylaniline

N,N-Diethylaniline is a tertiary amine featuring a phenyl group attached to a nitrogen atom bearing two ethyl substituents. It typically appears as a colorless to pale yellow oily liquid and is known for its characteristic amine-like odor. Its molecular structure significantly influences its solubility profile, rendering it generally soluble in nonpolar and polar organic solvents while having limited solubility in water.

Solubility Profile of N,N-Diethylaniline

The solubility of N,N-Diethylaniline is a key parameter for its use in various chemical processes and formulations. While extensive quantitative data is not uniformly available across all solvents, a general understanding of its solubility can be gleaned from various sources. The following table summarizes the available quantitative and qualitative solubility data for N,N-Diethylaniline in a range of common organic solvents. It is important to note that terms like "soluble," "miscible," and "slightly soluble" are qualitative and can vary in their precise meaning between different sources. For many organic solvents, N,N-Diethylaniline is considered to be fully miscible.

Solvent Class	Solvent Name	Chemical Formula	Solubility	Temperature (°C)
Aqueous	Water	H₂O	1.40 g/L[1][2]	12
0.13 g/L[3]	Not Specified
Alcohols	Methanol	CH₃OH	Soluble / Miscible	Not Specified
Ethanol	C₂H₅OH	Soluble / Slightly Soluble[1][2][4][5]	Not Specified
Ketones	Acetone	C₃H₆O	Miscible[6]	Not Specified
Ethers	Diethyl Ether	(C₂H₅)₂O	Soluble / Slightly Soluble[1][2][4][5]	Not Specified
Aromatic Hydrocarbons	Toluene	C₇H₈	Soluble	Not Specified
Benzene	C₆H₆	Soluble	Not Specified
Halogenated Solvents	Dichloromethane	CH₂Cl₂	Soluble	Not Specified
Chloroform	CHCl₃	Soluble / Slightly Soluble[4][5]	Not Specified
Esters	Ethyl Acetate	C₄H₈O₂	Soluble	Not Specified

Note: The terms "Soluble" and "Miscible" are used as found in the cited literature. "Miscible" implies solubility in all proportions. The contradictory "Slightly Soluble" information for some solvents where it is also listed as "Soluble" highlights the variability in qualitative descriptors.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is paramount for the reliable application of N,N-Diethylaniline in research and development. The following are detailed methodologies for key experimental techniques that can be employed to quantitatively determine the solubility of N,N-Diethylaniline in organic solvents.

Isothermal Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a substance.

Principle: An excess amount of the solute (N,N-Diethylaniline) is agitated in the solvent of interest at a constant temperature until equilibrium is reached. The concentration of the solute in the saturated solution is then determined analytically.

Detailed Methodology:

• Preparation: A series of vials or flasks are prepared. To each, a known volume of the desired organic solvent is added.

• Addition of Solute: An excess amount of N,N-Diethylaniline is added to each vial to ensure that a saturated solution is formed and that some undissolved solute remains.

• Equilibration: The vials are sealed and placed in a constant-temperature shaker bath. The mixture is agitated at a controlled speed for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached. It is advisable to conduct preliminary experiments to determine the time required to reach equilibrium.

• Phase Separation: After equilibration, the agitation is stopped, and the vials are allowed to stand in the constant-temperature bath to allow for the separation of the undissolved N,N-Diethylaniline from the saturated solution. If necessary, centrifugation or filtration can be used to achieve a clear separation.

• Sampling and Analysis: A known volume of the clear, saturated supernatant is carefully withdrawn. The concentration of N,N-Diethylaniline in the sample is then determined using a suitable analytical technique, such as UV-Vis spectroscopy, gas chromatography (GC), or high-performance liquid chromatography (HPLC).

• Quantification: The solubility is calculated from the concentration of N,N-Diethylaniline in the saturated solution and is typically expressed in units such as g/100 mL or mol/L.

Gravimetric Method

The gravimetric method is a straightforward approach for determining solubility, particularly when the solute is non-volatile.

Principle: A known volume of the saturated solution is evaporated to dryness, and the mass of the remaining solute is measured.

Detailed Methodology:

• Preparation of Saturated Solution: A saturated solution of N,N-Diethylaniline in the chosen solvent is prepared using the equilibration step of the shake-flask method described above.

• Sampling: A precise volume of the clear, saturated solution is transferred to a pre-weighed, clean, and dry evaporating dish.

• Evaporation: The solvent is carefully evaporated from the dish using a gentle heat source (e.g., a water bath or a vacuum oven) to avoid any loss of N,N-Diethylaniline through splattering or decomposition.

• Drying and Weighing: Once the solvent is fully evaporated, the dish containing the N,N-Diethylaniline residue is cooled to room temperature in a desiccator and then weighed accurately.

• Calculation: The mass of the dissolved N,N-Diethylaniline is determined by subtracting the initial mass of the evaporating dish from the final mass. The solubility is then calculated by relating this mass to the initial volume of the saturated solution taken.

UV-Vis Spectrophotometric Analysis

For aromatic compounds like N,N-Diethylaniline that absorb ultraviolet or visible light, UV-Vis spectroscopy offers a sensitive and accurate method for concentration determination in solubility studies.

Principle: The absorbance of a solution is directly proportional to the concentration of the absorbing species (Beer-Lambert Law). By measuring the absorbance of a saturated solution at a specific wavelength, the concentration of N,N-Diethylaniline can be determined.

Detailed Methodology:

• Wavelength of Maximum Absorbance (λmax) Determination: A dilute solution of N,N-Diethylaniline in the solvent of interest is prepared, and its UV-Vis spectrum is recorded to identify the wavelength of maximum absorbance (λmax).

• Calibration Curve: A series of standard solutions of N,N-Diethylaniline of known concentrations are prepared in the same solvent. The absorbance of each standard solution is measured at the predetermined λmax. A calibration curve is constructed by plotting absorbance versus concentration.

• Analysis of Saturated Solution: A saturated solution of N,N-Diethylaniline is prepared as described in the shake-flask method. A sample of the clear supernatant is taken and, if necessary, diluted with the solvent to bring its absorbance within the linear range of the calibration curve.

• Concentration Determination: The absorbance of the diluted sample is measured at λmax. The concentration of N,N-Diethylaniline in the diluted sample is determined from the calibration curve. The original concentration in the saturated solution is then calculated by taking the dilution factor into account.

Workflow for Solubility Determination

The following diagram illustrates a logical workflow for determining the solubility of N,N-Diethylaniline in a given organic solvent.

Caption: Logical workflow for determining the solubility of N,N-Diethylaniline.

References

• 1. N,N-Diethylaniline CAS#: 91-66-7 [m.chemicalbook.com]
• 2. N,N-Diethylaniline | 91-66-7 [chemicalbook.com]
• 3. Diethylaniline - Wikipedia [en.wikipedia.org]
• 4. N,N-Diethylaniline = 99 91-66-7 [sigmaaldrich.com]
• 5. N,N-二乙基苯胺 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. xcchemico.com [xcchemico.com]

The Evolution of N,N-Diethylaniline Synthesis: A Technical Guide

An in-depth exploration of the historical and modern methodologies for the synthesis of N,N-Diethylaniline, tailored for researchers, scientists, and professionals in drug development.

N,N-Diethylaniline, a tertiary amine of significant industrial importance, has been a cornerstone in the synthesis of various dyes, pharmaceuticals, and other fine chemicals. Its production has evolved considerably over the past century, driven by the dual needs for improved efficiency and greater environmental consideration. This technical guide provides a comprehensive overview of the historical development of N,N-Diethylaniline synthesis, detailing key methodologies from early high-pressure techniques to modern catalytic approaches.

Early Synthetic Approaches: The Era of High-Pressure Chemistry

The foundational methods for synthesizing N,N-Diethylaniline emerged from the classical alkylation of aniline (B41778). These early 20th-century techniques were characterized by their reliance on high temperatures and pressures, often in the presence of strong acid catalysts.

One of the earliest documented methods involved the reaction of aniline with ethanol (B145695) at elevated temperatures and pressures, facilitated by an acid catalyst. A notable example from 1937 utilized aniline hydrochloride and ethanol in an autoclave, a method that underscored the brute-force approach of early organic synthesis.[1] This process, while effective for its time, was fraught with challenges, including the need for robust and corrosion-resistant equipment to handle the harsh reaction conditions.

The primary reaction in these early methods is the direct N-alkylation of aniline with ethanol. The acidic conditions protonate the ethanol, facilitating the nucleophilic attack by the aniline nitrogen. This process occurs sequentially, first forming N-ethylaniline, which is then further alkylated to N,N-diethylaniline.

Industrialization and the Divergence of Methodologies

As the industrial demand for N,N-Diethylaniline grew, particularly from the burgeoning dye industry, more scalable and efficient synthesis routes were developed. This led to the establishment of two primary industrial methodologies: the liquid-phase and the gas-phase processes. The choice between these methods often depended on the desired scale of production, available infrastructure, and cost considerations.

Liquid-Phase Synthesis

The liquid-phase method is a direct descendant of the early autoclave techniques. In a typical industrial liquid-phase process, aniline, ethanol, and a catalytic amount of a strong acid, such as sulfuric acid, are heated under high pressure.[2] This method allows for good control over reaction parameters and can be adapted for batch or continuous production. However, it necessitates significant capital investment in high-pressure reactors and raises concerns about corrosion and the generation of acidic waste streams.

Gas-Phase Catalytic Synthesis

The drive to overcome the limitations of the liquid-phase method, particularly the issues of corrosion and by-product formation, led to the development of gas-phase catalytic synthesis.[3] In this approach, a vaporized mixture of aniline and ethanol is passed over a solid-acid catalyst at high temperatures but at significantly lower pressures than the liquid-phase counterpart.[2] This method offers several advantages, including the potential for continuous operation, longer catalyst life, and a reduction in corrosive by-products. The key to the success of the gas-phase method lies in the development of robust and selective catalysts, with materials like alumina (B75360) and various zeolites being extensively studied.[3]

The Modern Era: Reductive Amination and Greener Approaches

Contemporary research in the synthesis of N,N-Diethylaniline has been heavily influenced by the principles of green chemistry, emphasizing milder reaction conditions, higher selectivity, and the use of less hazardous reagents. This has led to the prominence of reductive amination as a versatile and efficient method for N-alkylation.

Reductive amination involves the reaction of aniline with an aldehyde (in this case, acetaldehyde) to form an imine intermediate, which is then reduced in situ to the desired amine. This method offers excellent control over the degree of alkylation, minimizing the formation of over-alkylated by-products. A variety of reducing agents can be employed, with sodium borohydride (B1222165) and its derivatives being common choices in laboratory settings. For industrial applications, catalytic hydrogenation over transition metal catalysts like palladium on carbon (Pd/C) is often preferred.

Quantitative Data Summary

The following tables summarize the key quantitative data for the different synthesis methods discussed, providing a basis for comparison of their respective efficiencies and operating conditions.

Method	Reactants	Catalyst/Reagent	Temperature (°C)	Pressure	Yield (%)	Reference
Classical Autoclave	Aniline Hydrochloride, Ethanol	None (Aniline HCl acts as catalyst)	180	High (Autoclave)	80	[1]
Industrial Liquid-Phase	Aniline, Ethanol	Sulfuric Acid	210-215	3-3.3 MPa	~96 (for Dimethylaniline)	[2]
Industrial Gas-Phase	Aniline, Ethanol	Solid Acid (e.g., Alumina, Zeolites)	240-250	Atmospheric	>86 (for Dimethylaniline)	[3]
Reductive Amination	2,6-Diethylaniline, Acetaldehyde (B116499)	Pd/C, Ammonium (B1175870) Formate (B1220265)	Room Temperature	Atmospheric	High (not specified)

Detailed Experimental Protocols

Classical Synthesis via Autoclave (Cumming, 1937)

Materials:

• Aniline hydrochloride (130 g, dried)

• 95% Ethanol (140 g)

• 30% Caustic soda solution (110 g)

• p-Toluenesulfonyl chloride (40 g)

• Common salt

Procedure:

• 130 g of dried aniline hydrochloride and 140 g of 95% ethanol are heated in an enameled autoclave at 180°C for 8 hours.[1]

• After cooling, the contents of the autoclave are transferred to a round-bottomed flask, and the unreacted alcohol and any formed ethyl ether are distilled off.

• The residual mixture, containing both mono- and diethylaniline, is treated with 110 g of a 30% caustic soda solution.

• The product is stirred at ordinary temperature with 40 g of p-toluenesulfonyl chloride, which reacts with the monoethylaniline to form a non-volatile derivative.

• The N,N-diethylaniline is then distilled from the mixture using steam.

• The N,N-diethylaniline is salted out of the distillate using common salt.

• Finally, the pure N,N-diethylaniline is obtained by distillation, collecting the fraction boiling at 217°C. The reported yield is 80% of the theoretical maximum.[1]

Modern Synthesis via Reductive Amination

Materials:

• 2,6-Diethylaniline (5 mmol)

• Acetaldehyde (5 mmol)

• Palladium on carbon (Pd/C, 10%)

• Ammonium formate (50 mmol)

• 2-Propanol (90 ml)

• Water (10 ml)

• Dichloromethane (B109758)

• Brine solution

• Sodium sulfate (B86663) (anhydrous)

• Celite

Procedure:

• To a flask containing Pd/C (0.5 mmol), add a mixture of 2-propanol (90 ml).

• A solution of ammonium formate (50 mmol) in water (10 ml) is transferred to the same flask.

• The reaction mixture is stirred for 5 minutes to activate the Pd/C catalyst.

• 2,6-diethylaniline (5 mmol) and acetaldehyde (5 mmol) are added to the reaction mixture.

• The mixture is stirred for 30 minutes at room temperature. The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the Pd/C catalyst is filtered off on a pad of celite.

• The solvent is removed under reduced pressure at 45-50°C.

• The residue is diluted with dichloromethane and washed with a brine solution.

• The organic phase is separated, dried over anhydrous sodium sulfate, and the solvent is removed by distillation under reduced pressure.

• The crude product is purified by silica (B1680970) gel column chromatography.

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of the key synthetic methodologies described.

Caption: Classical synthesis of N,N-Diethylaniline via high-pressure autoclave reaction.

Caption: Comparison of industrial liquid-phase and gas-phase synthesis routes.

Caption: Modern synthesis of N,N-Diethylaniline derivatives via reductive amination.

Conclusion

The historical development of N,N-Diethylaniline synthesis mirrors the broader trends in chemical manufacturing, from early, high-energy processes to more refined, efficient, and environmentally conscious catalytic methods. While the classical high-pressure methods were pivotal in establishing the industrial production of this important intermediate, modern techniques like reductive amination offer greater control, milder conditions, and improved sustainability. The ongoing development of novel catalysts and processes promises to further enhance the efficiency and environmental footprint of N,N-Diethylaniline production, ensuring its continued importance in the chemical industry.

References

• 1. prepchem.com [prepchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]

The Pivotal Role of N,N-Diethylaniline as a Chemical Intermediate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

N,N-Diethylaniline (DEA), a tertiary amine with the chemical formula C₆H₅N(C₂H₅)₂, is a versatile and indispensable chemical intermediate in a multitude of industrial processes. This technical guide provides an in-depth exploration of its synthesis, core applications, and the fundamental chemical principles that underpin its utility. The information presented herein is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in chemical synthesis and drug development.

Physicochemical Properties and Synthesis

N,N-Diethylaniline is a colorless to pale yellow oily liquid with a characteristic amine-like odor.[1] Its key physical and chemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of N,N-Diethylaniline

Property	Value
Molecular Formula	C₁₀H₁₅N
Molar Mass	149.23 g/mol
Appearance	Colorless to pale yellow liquid
Melting Point	-38 °C
Boiling Point	216 °C
Density	0.938 g/mL at 20 °C
Solubility in water	1.4 g/L at 12 °C
Flash Point	85 °C

The industrial synthesis of N,N-Diethylaniline primarily involves the N-alkylation of aniline (B41778) with an ethylating agent, typically ethanol (B145695) or ethyl chloride. The reaction is generally carried out at elevated temperatures and pressures, often in the presence of an acid catalyst such as sulfuric acid.

A general representation of the synthesis of N,N-Diethylaniline from aniline and ethanol is depicted in the following workflow:

Caption: Synthesis of N,N-Diethylaniline from Aniline and Ethanol.

Core Applications of N,N-Diethylaniline

The utility of N,N-Diethylaniline as a chemical intermediate is vast, with significant applications in the synthesis of dyes, pharmaceuticals, polymers, and as a corrosion inhibitor.

Intermediate in Dye Synthesis

N,N-Diethylaniline is a cornerstone in the manufacturing of a wide range of dyes, particularly azo and triphenylmethane (B1682552) dyes.[1] Its aromatic nature and the presence of the activating diethylamino group make it an excellent coupling component in diazotization-coupling reactions for azo dyes and a key building block for the chromophore system in triphenylmethane dyes.

Azo Dye Synthesis: Azo dyes are characterized by the presence of one or more azo groups (-N=N-). The synthesis involves the reaction of a diazonium salt with a coupling component. N,N-Diethylaniline serves as a potent coupling agent, leading to the formation of brightly colored dyes.

The general workflow for the synthesis of an azo dye using N,N-Diethylaniline is illustrated below:

Caption: General workflow for Azo Dye Synthesis using N,N-Diethylaniline.

Triphenylmethane Dye Synthesis: N,N-Diethylaniline is a crucial precursor for iconic triphenylmethane dyes such as Brilliant Green and Patent Blue V. These dyes are synthesized through the condensation of N,N-Diethylaniline with an aromatic aldehyde or a derivative, followed by oxidation.

Table 2: Examples of Dyes Synthesized from N,N-Diethylaniline

Dye Name	Class	Key Reactants
Brilliant Green	Triphenylmethane	N,N-Diethylaniline, Benzaldehyde
Patent Blue V	Triphenylmethane	N,N-Diethylaniline, m-Hydroxybenzaldehyde
Various Azo Dyes	Azo	Diazonium salts, N,N-Diethylaniline

Pharmaceutical Intermediate

The chemical structure of N,N-Diethylaniline serves as a valuable scaffold for the synthesis of various active pharmaceutical ingredients (APIs). A significant application is in the formation of the N,N-diethylaniline borane (B79455) complex, which is a stable and effective reducing agent in organic synthesis. This complex is utilized in the stereoselective reduction of ketones to chiral alcohols, which are critical intermediates in the synthesis of several drugs.

The role of the N,N-Diethylaniline borane complex in the reduction of a prochiral ketone is depicted below:

Caption: Role of N,N-Diethylaniline Borane in Asymmetric Ketone Reduction.

Polymerization Accelerator

N,N-Diethylaniline functions as a potent accelerator in the curing of unsaturated polyester (B1180765) and vinyl ester resins at ambient temperatures. It is typically used in conjunction with an organic peroxide initiator, such as benzoyl peroxide (BPO). The amine accelerates the decomposition of the peroxide, generating free radicals that initiate the polymerization process. This significantly reduces the gel and cure times of the resin.

The mechanism of action involves a redox reaction between the N,N-Diethylaniline and the peroxide, as illustrated in the following diagram:

Caption: N,N-Diethylaniline as a Polymerization Accelerator.

The concentration of N,N-Diethylaniline has a significant impact on the curing characteristics of the resin. While specific values depend on the resin system and temperature, a general trend is observed, as shown in Table 3.

Table 3: Qualitative Effect of N,N-Diethylaniline Concentration on Polyester Resin Curing

N,N-Diethylaniline Concentration	Gel Time	Cure Time	Peak Exotherm
Low	Long	Long	Low
Optimal	Short	Short	High
High	Very Short	May be incomplete	Very High (risk of cracking)

Corrosion Inhibitor

N,N-Diethylaniline and its derivatives have been investigated as corrosion inhibitors for various metals, particularly for mild steel in acidic environments. The inhibitory action is attributed to the adsorption of the molecule onto the metal surface, forming a protective barrier that isolates the metal from the corrosive medium.

The adsorption occurs through the interaction of the lone pair of electrons on the nitrogen atom and the π-electrons of the aromatic ring with the vacant d-orbitals of the metal. This forms a coordinate bond, leading to the formation of a protective film.

The logical relationship of N,N-Diethylaniline as a corrosion inhibitor is outlined below:

Caption: Mechanism of Corrosion Inhibition by N,N-Diethylaniline.

Quantitative data from studies on similar N,N-dialkylanilines show that the inhibition efficiency increases with the concentration of the inhibitor up to an optimal point.

Experimental Protocols

Synthesis of an Azo Dye using N,N-Diethylaniline

This protocol outlines the synthesis of a representative azo dye.

Materials:

• Aniline (or a substituted aniline)

• Sodium Nitrite (B80452) (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• N,N-Diethylaniline

• Sodium Hydroxide (B78521) (NaOH)

• Ice

• Ethanol (for recrystallization)

Procedure:

• Diazotization:

  • Dissolve a specific molar equivalent of the chosen aromatic amine in a mixture of concentrated HCl and water.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5 °C.

  • Stir the mixture for 15-20 minutes to ensure complete formation of the diazonium salt.

• Coupling Reaction:

  • In a separate beaker, dissolve an equimolar amount of N,N-Diethylaniline in a dilute aqueous solution of HCl.

  • Cool this solution to 0-5 °C in an ice bath.

  • Slowly add the freshly prepared diazonium salt solution to the N,N-Diethylaniline solution with constant stirring.

  • Gradually add a dilute solution of sodium hydroxide to bring the pH to the optimal range for coupling (typically weakly acidic to neutral), which will be indicated by the formation of a brightly colored precipitate.

• Isolation and Purification:

  • Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure complete precipitation of the azo dye.

  • Collect the solid dye by vacuum filtration and wash it with cold water to remove any unreacted salts.

  • Recrystallize the crude dye from a suitable solvent, such as ethanol, to obtain the purified product.

  • Dry the purified dye in a desiccator.

Measurement of Gel Time of a Polyester Resin

This protocol describes a basic method for determining the effect of N,N-Diethylaniline on the gel time of an unsaturated polyester resin.

Materials:

• Unsaturated polyester resin

• Styrene monomer (if not pre-mixed)

• Benzoyl peroxide (BPO) initiator

• N,N-Diethylaniline (DEA) accelerator

• Disposable beakers and stirring rods

• Stopwatch

• Water bath (for temperature control)

Procedure:

• Sample Preparation:

  • In a disposable beaker, weigh a specific amount of the polyester resin.

  • If necessary, add the required amount of styrene monomer and mix thoroughly.

  • Bring the resin to the desired temperature using a water bath.

• Initiator and Accelerator Addition:

  • Add a predetermined amount of BPO initiator to the resin and stir vigorously for one minute.

  • Add the desired concentration of N,N-Diethylaniline accelerator to the mixture and immediately start the stopwatch. Stir thoroughly for one minute to ensure uniform distribution.

• Gel Time Determination:

  • Periodically probe the resin with a clean stirring rod.

  • The gel time is the point at which the resin changes from a liquid to a semi-solid, gel-like state. This is often characterized by the formation of "strings" when the stirring rod is lifted from the resin.

  • Record the time from the addition of the accelerator to the gel point.

  • Repeat the experiment with varying concentrations of N,N-Diethylaniline to observe its effect on the gel time.

Conclusion

N,N-Diethylaniline is a chemical intermediate of paramount importance, with its influence spanning across various sectors of the chemical industry. Its utility in the synthesis of vibrant dyes, its crucial role in the production of life-saving pharmaceuticals, its function as a catalyst in polymerization, and its protective properties against corrosion underscore its versatility. A thorough understanding of its synthesis, reaction mechanisms, and applications, as provided in this guide, is essential for chemists and researchers aiming to leverage this compound in the development of new materials and processes. The continued exploration of the chemistry of N,N-Diethylaniline and its derivatives promises to unlock further innovations in science and technology.

References

• 1. CN103012159B - Preparation method of N, N-diethyl aniline - Google Patents [patents.google.com]

A Comprehensive Technical Guide to the Safe Laboratory Use of N,N-Diethylaniline

For researchers, scientists, and drug development professionals, the proper handling of reagents is paramount to ensuring laboratory safety and experimental integrity. N,N-Diethylaniline, a versatile organic compound, requires careful management due to its toxicological profile. This guide provides an in-depth overview of the essential safety precautions, handling protocols, and emergency procedures for the safe use of N,N-Diethylaniline in a laboratory setting.

Hazard Identification and Classification

N,N-Diethylaniline is classified as a hazardous substance with acute toxicity if swallowed, in contact with skin, or if inhaled.[1][2] It may also cause damage to organs through prolonged or repeated exposure.[1][2] The compound is toxic to aquatic life with long-lasting effects.[1][2] Absorption into the body can lead to the formation of methemoglobin, which may cause cyanosis (a bluish discoloration of the skin); the onset of this condition can be delayed by 2 to 4 hours or more.[1][3][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of N,N-Diethylaniline is provided in the table below. This information is critical for understanding its behavior under various laboratory conditions.

Property	Value
CAS Number	91-66-7
Molecular Formula	C10H15N
Molecular Weight	149.25 g/mol
Appearance	Colorless to yellow liquid
Odor	Fishlike, characteristic amine-like odor
Boiling Point	217 °C
Melting Point	-38 °C
Flash Point	85 °C (185 °F)
Density	0.938 g/mL at 25 °C
Solubility in Water	14 g/L at 12 °C
Vapor Pressure	1 mm Hg at 49.7 °C
Autoignition Temperature	500 °C (932 °F)

Exposure Limits and Toxicity Data

Exposure to N,N-Diethylaniline should be minimized. The following table summarizes the available exposure limits and toxicity data.

Parameter	Value	Species
LD50 Oral	610 mg/kg	Rabbit
LD50 Dermal	> 5000 mg/kg	Rat
LC50 Inhalation	1920 mg/m³ / 4H	Rat

Note: The related compound N,N-Dimethylaniline has a NIOSH REL of 5 ppm (25 mg/m³) as a TWA and 10 ppm (50 mg/m³) as a STEL, which can serve as a conservative reference in the absence of specific limits for N,N-Diethylaniline.[5]

Safe Handling and Storage Protocols

4.1. Engineering Controls:

• Work with N,N-Diethylaniline should always be conducted in a well-ventilated area, preferably within a chemical fume hood.[6][7]

• An eyewash station and a safety shower must be readily accessible in the immediate work area.[8]

4.2. Personal Protective Equipment (PPE): A comprehensive PPE plan is mandatory when handling N,N-Diethylaniline.

PPE	Specification
Gloves	Wear suitable protective gloves. Inspect gloves prior to use and dispose of contaminated gloves in accordance with laboratory practices.[1]
Eye Protection	Chemical safety goggles or a face shield are required.[1]
Skin and Body Protection	A lab coat or a chemical-resistant suit should be worn.[1]
Respiratory Protection	If there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[1]

4.3. Handling Procedures:

• Avoid contact with skin and eyes.[1]

• Avoid inhalation of vapor or mist.[1]

• Keep away from sources of ignition as the substance is combustible.[6]

• Take measures to prevent the buildup of electrostatic charge.[1]

• Do not eat, drink, or smoke in the work area.[9]

• Wash hands thoroughly after handling.[9]

4.4. Storage:

• Store in a cool, dry, and well-ventilated place away from heat and direct sunlight.[1][2]

• Keep the container tightly closed.[1][2]

• Store in a locked cabinet or other secure area.[2][9]

• N,N-Diethylaniline is incompatible with strong oxidizing agents and strong acids.[3]

Emergency Procedures

5.1. First Aid Measures:

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek immediate medical attention.[1]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek medical attention.[9]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

5.2. Spill Response: In the event of a spill, follow a structured response to mitigate the hazard. The logical workflow for handling an N,N-Diethylaniline spill is illustrated in the diagram below.

Caption: Logical workflow for handling an N,N-Diethylaniline spill.

Disposal Considerations

Dispose of N,N-Diethylaniline and its containers in accordance with local, regional, and national regulations.[2] This combustible material may be burned in a chemical incinerator equipped with an afterburner and scrubber.[1] Do not allow the product to enter drains or waterways.[1][6]

Experimental Protocol: General Guidance for Use in a Reaction

The following is a generalized protocol for the use of N,N-Diethylaniline as a reagent in a laboratory setting. This should be adapted to the specific requirements of the chemical reaction being performed.

7.1. Reagents and Equipment:

• N,N-Diethylaniline

• Reaction vessel

• Stirring apparatus

• Inert atmosphere setup (if required)

• Appropriate solvents and other reagents

• Quenching solution (e.g., dilute acid)

• Separatory funnel

• Waste containers for organic and aqueous waste

7.2. Procedure:

• Preparation: Set up the reaction apparatus in a chemical fume hood. Ensure all glassware is dry and the setup is secure.

• Reagent Addition: Under an inert atmosphere if necessary, add the required amount of N,N-Diethylaniline to the reaction vessel using a syringe or dropping funnel.

• Reaction: Conduct the reaction under the specified conditions (e.g., temperature, time). Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC, LC-MS).

• Quenching: Once the reaction is complete, cool the reaction mixture to the appropriate temperature. Slowly add a quenching solution to neutralize any unreacted reagents. Be aware that neutralization reactions can be exothermic.

• Workup: Transfer the quenched reaction mixture to a separatory funnel. Perform extractions as required to isolate the product.

• Waste Segregation: Carefully segregate all waste generated during the reaction and workup into appropriately labeled containers.

By adhering to these safety precautions and protocols, researchers can safely and effectively utilize N,N-Diethylaniline in their laboratory work, minimizing risks to themselves and the environment.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. lobachemie.com [lobachemie.com]
• 3. N,N-Diethylaniline CAS#: 91-66-7 [m.chemicalbook.com]
• 4. N,N-DIETHYLANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. N,N-Dimethylaniline - IDLH | NIOSH | CDC [cdc.gov]
• 6. carlroth.com [carlroth.com]
• 7. fishersci.com [fishersci.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. lobachemie.com [lobachemie.com]

N,N-Diethylaniline: A Comprehensive Technical Guide for Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N,N-Diethylaniline, a versatile tertiary amine widely employed in organic synthesis. This document covers its synthesis, physical and spectroscopic properties, and its diverse applications as a key intermediate and catalyst in the production of dyes, pharmaceuticals, and other fine chemicals. Detailed experimental protocols for its synthesis and key reactions are provided, alongside clear visualizations of reaction pathways and workflows to support research and development.

Core Properties of N,N-Diethylaniline

N,N-Diethylaniline is a colorless to pale yellow oily liquid with a characteristic amine-like odor.[1][2] It is an important precursor and intermediate in various chemical manufacturing processes.[1][3]

Physical and Chemical Properties

The fundamental physical and chemical properties of N,N-Diethylaniline are summarized in the table below, compiled from various sources.

Property	Value	References
Molecular Formula	C₁₀H₁₅N	[1]
Molecular Weight	149.23 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1][2]
Odor	Amine-like/Fish-like	[1]
Density	0.938 g/mL at 25 °C	[1]
Melting Point	-38 °C	[1]
Boiling Point	217 °C	[1]
Flash Point	88 °C (closed cup)
Solubility	Miscible with acetone. Slightly miscible with water, chloroform, alcohol, and ether.	[4]
Refractive Index (n20/D)	1.542

Spectroscopic Data

The structural elucidation of N,N-Diethylaniline is supported by various spectroscopic techniques. Key data are presented below.

¹H NMR (Proton Nuclear Magnetic Resonance)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~1.15	Triplet	6H	-CH₃
~3.35	Quartet	4H	-N-CH₂-
~6.6-6.7	Multiplet	3H	Ortho- and Para- Ar-H
~7.1-7.2	Multiplet	2H	Meta- Ar-H

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

Chemical Shift (δ) ppm	Assignment
~12.5	-CH₃
~44.2	-N-CH₂-
~112.3	Ortho-C
~115.8	Para-C
~129.1	Meta-C
~147.6	Quaternary C (C-N)

IR (Infrared) Spectroscopy

Wavenumber (cm⁻¹)	Assignment
~3050-3020	Aromatic C-H stretch
~2970-2850	Aliphatic C-H stretch
~1600, 1500	Aromatic C=C stretch
~1350	C-N stretch
~745, 690	C-H out-of-plane bend for monosubstituted benzene

Mass Spectrometry (MS)

The electron ionization mass spectrum of N,N-Diethylaniline shows a molecular ion peak (M⁺) at m/z = 149. The fragmentation pattern is characteristic of N-alkylanilines, with a prominent peak at m/z = 134 resulting from the loss of a methyl group (α-cleavage).[5]

Synthesis of N,N-Diethylaniline

N,N-Diethylaniline can be synthesized through various methods. Two common laboratory-scale protocols are detailed below.

Synthesis from Aniline (B41778) and Ethanol (B145695)

A traditional method involves the alkylation of aniline using ethanol in the presence of an acid catalyst under high temperature and pressure.

• Reaction Setup: In an enameled autoclave, combine 130 g of dried aniline hydrochloride and 140 g of 95% ethanol.

• Reaction Conditions: Heat the mixture at 180 °C for 8 hours.

• Work-up: After cooling, transfer the contents to a round-bottomed flask and distill off the ethanol and any formed ethyl ether.

• Purification: Treat the residual mixture of mono- and diethylaniline with 110 g of 30% caustic soda solution. To separate the monoethylaniline, stir the product with 40 g of p-toluenesulfonyl chloride, which forms a non-volatile derivative with the secondary amine.

• Isolation: Steam distill the N,N-diethylaniline from the mixture. Salt out the product from the distillate using common salt.

• Final Purification: Separate the N,N-diethylaniline by distillation, collecting the fraction boiling at 217 °C. The expected yield is approximately 80% of the theoretical value.

Reductive Amination of Aniline

A more modern and milder approach involves the reductive amination of aniline with acetaldehyde (B116499).

• Reaction Setup: To a round-bottom flask, add aniline (1 equivalent) and a suitable solvent such as methanol.

• Imine Formation: Add acetaldehyde (2.2 equivalents) to the solution and stir for 30 minutes to form the intermediate enamine/imine.

• Reduction: Slowly add a reducing agent, such as sodium borohydride (B1222165) (NaBH₄) or sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃), in portions.

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench by slowly adding water. Extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by silica (B1680970) gel column chromatography.

Caption: Synthetic routes to N,N-Diethylaniline.

Key Reactions in Organic Synthesis

N,N-Diethylaniline is a valuable reagent in a variety of organic reactions, primarily due to the electron-donating nature of the diethylamino group, which activates the aromatic ring towards electrophilic substitution.

Electrophilic Aromatic Substitution

The diethylamino group is a strong activating group and an ortho, para-director. This makes N,N-diethylaniline highly susceptible to electrophilic attack at the positions ortho and para to the nitrogen atom.

The Vilsmeier-Haack reaction is a method for the formylation of electron-rich aromatic compounds. N,N-Diethylaniline readily undergoes this reaction to produce 4-(diethylamino)benzaldehyde.

Reaction Mechanism:

• Formation of the Vilsmeier Reagent: N,N-Dimethylformamide (DMF) reacts with phosphorus oxychloride (POCl₃) to form the electrophilic Vilsmeier reagent, a chloroiminium ion.

• Electrophilic Attack: The electron-rich aromatic ring of N,N-diethylaniline attacks the Vilsmeier reagent, typically at the para position due to less steric hindrance.

• Hydrolysis: The resulting iminium salt is hydrolyzed during aqueous work-up to yield the aldehyde.

Caption: Vilsmeier-Haack formylation of N,N-Diethylaniline.

N,N-Diethylaniline readily couples with diazonium salts to form intensely colored azo compounds, which are the basis of many synthetic dyes. The coupling occurs at the para position of the N,N-diethylaniline ring.

Experimental Protocol for Azo Dye Synthesis (General):

• Diazotization: Prepare the diazonium salt by treating a primary aromatic amine (e.g., sulfanilic acid) with sodium nitrite (B80452) and a strong acid (e.g., HCl) at low temperatures (0-5 °C).

• Coupling: In a separate vessel, dissolve N,N-diethylaniline in a suitable solvent (e.g., acetic acid). Slowly add the cold diazonium salt solution to the N,N-diethylaniline solution with vigorous stirring, while maintaining a low temperature.

• pH Adjustment: Adjust the pH of the reaction mixture to slightly acidic or neutral to promote the coupling reaction.

• Isolation: The azo dye often precipitates from the solution. Collect the solid product by filtration, wash with cold water, and dry.

Applications in Chemical Manufacturing

N,N-Diethylaniline is a cornerstone intermediate in the chemical industry, with significant applications in the synthesis of dyes and pharmaceuticals.

Dye Synthesis

N,N-Diethylaniline is a key precursor for a variety of triphenylmethane (B1682552) and azo dyes.[1]

Brilliant Green is a triphenylmethane dye synthesized by the condensation of N,N-diethylaniline with benzaldehyde (B42025).

Experimental Protocol:

• Condensation: A mixture of N,N-diethylaniline (2 moles) and benzaldehyde (1 mole) is heated in the presence of a condensing agent, such as concentrated sulfuric acid or anhydrous zinc chloride.

• Oxidation: The resulting leuco base is then oxidized using an oxidizing agent like lead(IV) oxide or manganese dioxide in an acidic medium to form the colored dye.

• Isolation: The dye is isolated as a salt, typically the oxalate (B1200264) or sulfate.

Caption: Synthesis of Brilliant Green dye.

Patent Blue V is a synthetic triphenylmethane dye used as a food coloring and in medical diagnostics. Its synthesis involves the condensation of N,N-diethylaniline with 3-hydroxybenzaldehyde, followed by sulfonation.[2][6]

Pharmaceutical Synthesis

N,N-Diethylaniline and its derivatives are important building blocks in the synthesis of various active pharmaceutical ingredients (APIs). A notable example is its use in the synthesis of the local anesthetic, lidocaine. While 2,6-dimethylaniline (B139824) is the direct precursor in the most common synthesis of lidocaine, N,N-diethylamine, which can be prepared from N,N-diethylaniline, is a key reagent.

Catalyst in Polymerization

Tertiary amines like N,N-diethylaniline can act as accelerators in the free-radical polymerization of monomers such as methyl methacrylate (B99206) (MMA), often in combination with an initiator like benzoyl peroxide.[7] The amine facilitates the decomposition of the initiator to generate free radicals, thus initiating the polymerization process.

Safety and Handling

N,N-Diethylaniline is a toxic and corrosive substance.[1][2] It can be harmful if inhaled, swallowed, or absorbed through the skin. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this chemical. It should be used in a well-ventilated area or a fume hood. It is also combustible and should be kept away from strong oxidizing agents and acids.[4]

This guide is intended for informational purposes for qualified professionals and should not be considered a substitute for a thorough risk assessment and adherence to established safety protocols in a laboratory or industrial setting.

References

• 1. xcchemico.com [xcchemico.com]
• 2. Diethylaniline - Wikipedia [en.wikipedia.org]
• 3. CAS 91-66-7: N,N-Diethylaniline | CymitQuimica [cymitquimica.com]
• 4. China N,N-Diethylaniline 91-66-7 professional manufacturer EINECS No.: 202-088-8 factory and manufacturers | Mit-ivy [mit-ivy.com]
• 5. Fragmentation studies on metastable diethylaniline derivatives using mass-analyzed ion kinetic energy spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of N,N-Diethylaniline as a Catalyst in Polymerization Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Diethylaniline (DEA) is a tertiary amine that serves as a highly effective accelerator or co-initiator in free-radical polymerization reactions. It is most commonly used in redox initiation systems, particularly in combination with peroxides like benzoyl peroxide (BPO). This system allows for the rapid polymerization of various monomers, especially acrylates and methacrylates, at ambient or near-ambient temperatures. Its application is prominent in the fields of dental materials, bone cements, and industrial adhesives where rapid curing is essential.[1][2]

These application notes provide a comprehensive overview of the use of N,N-Diethylaniline in polymerization, including its mechanism of action, key applications, and detailed experimental protocols.

Principle of Catalysis: Redox Initiation

N,N-Diethylaniline functions as a reducing agent in a redox couple with an oxidizing agent, typically benzoyl peroxide. The reaction between DEA and BPO generates free radicals that initiate the polymerization process. The primary advantage of this system is that it does not require thermal or photo-initiation, allowing for polymerization to occur at lower temperatures than traditional methods.[2][3]

The initiation mechanism involves an electron transfer from the nitrogen atom of N,N-Diethylaniline to the peroxide, leading to the cleavage of the oxygen-oxygen bond in benzoyl peroxide. This generates a benzoyloxy radical and a cation-radical of N,N-Diethylaniline. The benzoyloxy radical can then initiate the polymerization of a monomer.[2][3]

Key Applications

• Dental Resins and Composites: N,N-Diethylaniline is widely used as an accelerator in the polymerization of dental restorative materials.[4][5] In combination with a photoinitiator system like camphorquinone, it enhances the degree of conversion and speeds up the curing process.[4]

• Bone Cements: In orthopedic surgery, N,N-Diethylaniline is a crucial component of the redox initiator system for the in-situ polymerization of polymethyl methacrylate (B99206) (PMMA) bone cements.[6]

• Adhesives and Sealants: The rapid curing properties imparted by the DEA/BPO system make it ideal for the formulation of fast-setting adhesives and sealants.

• Frontal Polymerization: The use of redox initiators like DEA/BPO enables bubble-free frontal polymerization of acrylates, which is beneficial for rapid manufacturing processes.[2]

Data Presentation

Table 1: Effect of N,N-Dimethylaniline (DMA) / Benzoyl Peroxide (BPO) Initiator Concentration on Methacrylate Bone Cement Polymerization

BPO Concentration (wt%)	DMA Concentration (wt%)	Molar Ratio (BPO:DMA)	Maximum Polymerization Rate (%/s)	Time to Reach Max. Rate (s)	Final Degree of Conversion (%)
0.05	0.5	~1:10	0.15	1200	74
0.1	0.5	~1:5	0.25	900	85
0.2	0.5	~1:2.5	0.40	600	95
0.3	0.5	~1:1.7	0.55	450	>99
0.5	0.5	~1:1	0.60	300	98
0.7	0.5	~1:0.7	0.65	250	96
0.3	0.25	~1:0.8	0.30	700	88
0.3	0.35	~1:1.2	0.45	550	92

Data adapted from a study on methacrylate bone cement polymerization using a similar tertiary amine, N,N-Dimethylaniline. The trends are representative for N,N-Diethylaniline.[6]

Table 2: Pot Life of Acrylate Resin with Varying DMA/BPO Ratios

BPO Concentration (phr)	DMA/BPO Ratio	Pot Life
0.2	0	> 24 hours
0.2	0.5	~ 8 hours
0.2	1.0	~ 4 hours
0.4	0	> 24 hours
0.4	0.5	~ 3 hours
0.4	1.0	< 1 hour

phr = parts per hundred resin. Data illustrates the significant reduction in pot life with increasing concentrations of the redox couple components, indicating a faster initiation rate.[2]

Experimental Protocols

Protocol 1: Bulk Free-Radical Polymerization of Methyl Methacrylate (MMA)

This protocol describes a representative procedure for the bulk polymerization of methyl methacrylate using the N,N-Diethylaniline/Benzoyl Peroxide redox initiator system.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• N,N-Diethylaniline (DEA)

• Benzoyl Peroxide (BPO)

• Reaction vessel (e.g., glass vial or test tube) with a magnetic stir bar

• Nitrogen or Argon source for inert atmosphere (optional, but recommended for reproducibility)

• Constant temperature bath (optional, for precise temperature control)

Procedure:

• Monomer Preparation: If the MMA contains an inhibitor (like hydroquinone), remove it by washing with an aqueous alkali solution, followed by washing with deionized water, drying over an anhydrous salt (e.g., MgSO₄), and distillation under reduced pressure.

• Reaction Setup: In a clean, dry reaction vessel, add the desired amount of purified MMA.

• Inert Atmosphere: For optimal results, purge the monomer with an inert gas (Nitrogen or Argon) for 15-30 minutes to remove dissolved oxygen, which can inhibit polymerization.

• Addition of DEA: Add the calculated amount of N,N-Diethylaniline to the monomer and stir until a homogenous solution is obtained. A typical concentration range is 0.1-1.0 wt% of the monomer.

• Initiation of Polymerization: Add the desired amount of Benzoyl Peroxide to the monomer/DEA mixture. The molar ratio of BPO to DEA is a critical parameter and is typically in the range of 1:1 to 2:1. Stir the mixture vigorously to ensure rapid and uniform dissolution of the BPO.

• Polymerization: The polymerization will begin to proceed at room temperature. The viscosity of the solution will increase as the reaction progresses. For more controlled polymerization, the reaction vessel can be placed in a constant temperature bath.

• Monitoring the Reaction: The progress of the polymerization can be monitored by observing the increase in viscosity or by techniques such as gravimetry (precipitating and weighing the polymer at different time intervals) or spectroscopy (e.g., FTIR to monitor the disappearance of the vinyl C=C bond).

• Termination and Isolation: Once the desired conversion is reached or the reaction is complete, the polymer can be isolated. If the polymer is solid, it can be removed from the vessel. If it is a viscous solution, it can be dissolved in a suitable solvent (e.g., acetone (B3395972) or THF) and precipitated in a non-solvent like methanol. The precipitated polymer should be filtered and dried in a vacuum oven to a constant weight.

Mandatory Visualizations

Experimental workflow for polymerization.

Redox initiation mechanism.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Research Portal [iro.uiowa.edu]
• 6. mdpi.com [mdpi.com]

detailed protocol for synthesizing azo dyes using N,N-Diethylaniline

Audience: Researchers, scientists, and drug development professionals.

Introduction

Azo dyes are the largest and most versatile class of synthetic colorants, characterized by the presence of one or more azo groups (–N=N–).[1][2][3] The synthesis of these dyes is a cornerstone of organic chemistry, with applications extending from textiles and printing to biomedical research and diagnostics.[3][4] The general method for preparing azo compounds is a two-step process involving the diazotization of a primary aromatic amine, followed by the azo coupling of the resulting diazonium salt with an electron-rich nucleophile.[2][3][5][6]

This document provides a detailed protocol for the synthesis of an azo dye using N,N-Diethylaniline as the coupling component. N,N-Diethylaniline is a tertiary aromatic amine that acts as a potent coupling agent, typically reacting at the para-position to the diethylamino group to form intensely colored azo compounds.[5]

Principle of Reaction

The synthesis proceeds in two main stages:

• Diazotization: A primary aromatic amine is treated with nitrous acid (HNO₂), generated in situ from sodium nitrite (B80452) (NaNO₂) and a strong mineral acid like hydrochloric acid (HCl).[7][8][9] This reaction is conducted at low temperatures (0–5 °C) to convert the primary amino group into a diazonium salt (Ar–N₂⁺Cl⁻), which is a weak electrophile.[5][10] The diazonium salt is kept in a cold aqueous solution as it can be explosive if isolated in a dry state.[10]

• Azo Coupling: The prepared diazonium salt is then reacted with the coupling component, N,N-Diethylaniline.[5] This reaction is an electrophilic aromatic substitution.[4][10] The electron-donating diethylamino group activates the aromatic ring of N,N-Diethylaniline, making it susceptible to attack by the diazonium ion. The reaction is typically carried out in a weakly acidic medium (pH 4–5) to facilitate the coupling, which results in the formation of a stable azo dye.[5][10]

Experimental Protocol

3.1. Materials and Reagents

• Primary Aromatic Amine (e.g., Aniline (B41778), Sulfanilic acid, p-Nitroaniline)

• N,N-Diethylaniline

• Sodium Nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Acetate (B1210297) (CH₃COONa)

• Ethanol (B145695) (for recrystallization)

• Distilled Water

• Ice

• Urea (B33335) (optional, for quenching excess nitrous acid)

3.2. Safety Precautions

• Toxicity: Many aromatic amines, including aniline derivatives, are toxic and potential carcinogens. They can be absorbed through the skin. All manipulations must be performed in a well-ventilated fume hood.[10]

• Corrosive Reagents: Concentrated HCl is highly corrosive and can cause severe burns.[10]

• Explosion Hazard: Solid, dry diazonium salts are explosive. Do not isolate the diazonium salt intermediate. Always keep it in a cold aqueous solution.[10]

• Personal Protective Equipment (PPE): Safety goggles, gloves, and a lab coat must be worn at all times.

3.3. Step-by-Step Procedure

Part A: Diazotization of the Primary Aromatic Amine

• In a 250 mL beaker, add 0.01 mol of the chosen primary aromatic amine to 10 mL of distilled water and 3 mL of concentrated hydrochloric acid.

• Stir the mixture vigorously to form a fine suspension.

• Cool the suspension to 0–5 °C in an ice-salt bath. Maintain this temperature range throughout the diazotization process.[5][10]

• In a separate beaker, prepare a solution of 0.7 g (0.01 mol) of sodium nitrite in 5 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cold amine suspension with continuous stirring. The rate of addition should be controlled to keep the temperature below 5 °C.[5]

• After the complete addition of the nitrite solution, continue stirring for 15-20 minutes in the ice bath to ensure the reaction is complete. The resulting clear solution contains the diazonium salt. A small piece of starch-iodide paper can be used to test for excess nitrous acid (a positive test turns the paper blue-black). If needed, a small amount of urea can be added to quench the excess nitrous acid.

Part B: Azo Coupling with N,N-Diethylaniline

• In a separate 500 mL beaker, dissolve 1.49 g (0.01 mol) of N,N-Diethylaniline in 20 mL of 10% hydrochloric acid.[5]

• Cool this solution to 0–5 °C in an ice bath.[5]

• Slowly and with constant stirring, add the freshly prepared diazonium salt solution (from Part A) to the cold N,N-Diethylaniline solution. The temperature must be maintained below 5 °C.[5]

• After the addition is complete, add a saturated solution of sodium acetate portion-wise until the pH of the reaction mixture reaches 4–5.[5] This adjustment facilitates the coupling reaction.

• A colored precipitate of the azo dye will begin to form. Continue stirring the mixture for 2-3 hours, allowing it to warm slowly to room temperature to ensure complete precipitation.[5]

Part C: Isolation and Purification of the Azo Dye

• Collect the crude dye precipitate by vacuum filtration using a Buchner funnel.[5]

• Wash the filtered solid thoroughly with cold distilled water until the filtrate is neutral.[5]

• Purify the crude product by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, to obtain the purified dye.[5]

• Dry the purified dye crystals in a vacuum oven at a moderate temperature (e.g., 60 °C).[5]

• Weigh the final product and calculate the percentage yield. Characterize the dye using techniques such as melting point determination, UV-Vis spectroscopy, and FTIR spectroscopy.[1][11]

Data Presentation

The following table summarizes representative quantitative data for the synthesis of an azo dye derived from a primary aromatic amine and N,N-Diethylaniline. Actual values will vary based on the specific aromatic amine used.

Parameter	Value	Reference
Reactants	Primary Aromatic Amine, N,N-Diethylaniline	[5]
Diazotization Temperature	0 - 5 °C	[5][10]
Coupling pH	4 - 5	[5][10]
Typical Product Yield	80 - 90%	[10]
Melting Point	Varies with dye structure	[10]
λmax (UV-Vis)	Varies with dye structure (typically 450-550 nm)	[10]

Note: Yields are highly dependent on the specific reactants, reaction scale, and purification efficiency.

Visualization

The following diagrams illustrate the chemical reaction pathway and the experimental workflow for the synthesis.

Caption: Experimental workflow for azo dye synthesis.

Caption: Chemical reaction pathway for azo dye synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 3. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Azo coupling - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. byjus.com [byjus.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

N,N-Diethylaniline: A Versatile Intermediate in the Synthesis of Chiral Pharmaceutical Building Blocks

Application Note

Audience: Researchers, scientists, and drug development professionals.

Abstract

N,N-Diethylaniline, a tertiary amine, serves as a crucial intermediate in the pharmaceutical industry, primarily in the stereoselective synthesis of chiral alcohols. This application note details its pivotal role in the asymmetric reduction of prochiral ketones, a key step in the manufacturing of several active pharmaceutical ingredients (APIs), including the selective serotonin (B10506) reuptake inhibitors (SSRIs) Dapoxetine, Fluoxetine, and Duloxetine (B1670986), as well as the norepinephrine (B1679862) reuptake inhibitor Atomoxetine. The use of a reagent system comprising N,N-Diethylaniline hydrochloride, sodium borohydride (B1222165), and a chiral catalyst provides a cost-effective and efficient method for producing enantiomerically pure pharmaceutical intermediates. Detailed experimental protocols, quantitative data, and reaction workflows are presented herein.

Introduction

The demand for enantiomerically pure pharmaceuticals has driven the development of innovative and efficient stereoselective synthetic methods. Chiral alcohols are critical building blocks in the synthesis of a wide array of APIs. One prominent method for their preparation is the asymmetric reduction of prochiral ketones. N,N-Diethylaniline, in the form of its hydrochloride salt, plays a key role in an in situ generated borane-based reducing agent system. This system, often in conjunction with a chiral oxazaborolidine catalyst, offers high enantioselectivity and yield, making it an attractive choice for industrial-scale pharmaceutical manufacturing.[1][2]

Application: Asymmetric Reduction of Prochiral Ketones

N,N-Diethylaniline hydrochloride, in combination with sodium borohydride, generates a borane-Lewis base complex, such as N,N-Diethylaniline borane (B79455) (DEANB), in situ.[1][2] This complex, when used with a chiral catalyst like (S)-α,α-diphenyl-2-pyrrolidinyl methanol, facilitates the highly enantioselective reduction of prochiral ketones to their corresponding chiral alcohols. This method is instrumental in the synthesis of key intermediates for several widely used pharmaceuticals.[1]

Logical Relationship: Asymmetric Reduction Workflow

Caption: Workflow for the asymmetric reduction of prochiral ketones.

Experimental Protocols

Synthesis of (R)-3-chloro-1-phenyl-1-propanol (Intermediate for Dapoxetine)

This protocol describes the asymmetric reduction of 3-chloropropiophenone (B135402) to produce (R)-3-chloro-1-phenyl-1-propanol, a key intermediate in the synthesis of Dapoxetine.[1][2]

Materials:

• 3-Chloropropiophenone

• Sodium borohydride (NaBH₄)

• N,N-Diethylaniline hydrochloride

• (S)-α,α-Diphenyl-2-pyrrolidinyl methanol

• Dichloromethane (CH₂Cl₂)

• Acetonitrile

• Toluene (B28343)

• Aqueous Hydrochloric Acid (HCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Experimental Workflow Diagram:

Caption: Synthesis of the Dapoxetine intermediate.

Procedure:

• In a reaction vessel under an inert atmosphere, suspend sodium borohydride in acetonitrile.

• In a separate vessel, dissolve N,N-Diethylaniline hydrochloride in dichloromethane.

• Slowly add the N,N-Diethylaniline hydrochloride solution to the sodium borohydride suspension with stirring at 25-30°C.

• To this mixture, add optically active (S)-α,α-diphenyl-2-pyrrolidinyl methanol.

• In another vessel, dissolve 3-chloropropiophenone in dichloromethane.

• Add the 3-chloropropiophenone solution to the reducing agent mixture.

• Stir the reaction mixture at a temperature between 20-35°C until the reaction is complete, as monitored by HPLC.

• Upon completion, filter the reaction mixture and concentrate the filtrate.

• Add toluene and aqueous hydrochloric acid to the concentrated mass for extraction.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate to yield (R)-3-chloro-1-phenyl-1-propanol.

Quantitative Data:

Parameter	Value	Reference
Enantiomeric Purity	> 97%	[1]
Yield	8.0 g (from 10g of ketone)	[1]

Synthesis of Chiral Intermediates for Fluoxetine, Atomoxetine, and Duloxetine

The same asymmetric reduction methodology is applicable for the synthesis of chiral alcohol intermediates for Fluoxetine, Atomoxetine, and Duloxetine, starting from their respective prochiral ketone precursors.

Prochiral Ketone Precursors:

Target API	Chiral Intermediate	Prochiral Ketone Precursor
Fluoxetine	(R)-N-methyl-3-phenyl-3-hydroxypropylamine	3-(Methylamino)-1-phenylpropan-1-one
Atomoxetine	(R)-N-Methyl-3-(2-methylphenoxy)-3-phenylpropylamine	3-(Methylamino)-1-phenyl-3-(o-tolyloxy)propan-1-one
Duloxetine	(S)-3-Chloro-1-(thiophen-2-yl)propan-1-ol	3-Chloro-1-(thiophen-2-yl)propan-1-one

General Protocol:

The experimental protocol is analogous to the one described for the Dapoxetine intermediate. The specific prochiral ketone is reduced using the in situ generated reducing agent from N,N-Diethylaniline hydrochloride and sodium borohydride in the presence of the appropriate enantiomer of the chiral catalyst (e.g., (R)- or (S)-α,α-diphenyl-2-pyrrolidinyl methanol) to obtain the desired stereoisomer of the chiral alcohol.

Quantitative Data Summary for Intermediates:

Intermediate	Yield	Enantiomeric Excess (ee)	Reference
(R)-3-chloro-1-phenyl-1-propanol (for Dapoxetine)	~80%	> 97%	[1]
(R)-N-methyl-3-phenyl-3-hydroxypropylamine (for Fluoxetine)	90% (for reduction step)	Not specified in context	[3]
(S)-3-Chloro-1-(thiophen-2-yl)propan-1-ol (for Duloxetine)	Not specified	> 99% (enzymatic reduction)	[4]

Note: The yield for the Fluoxetine intermediate refers to a general reduction and not specifically the N,N-Diethylaniline method. The data for the Duloxetine intermediate is from an enzymatic reduction method, highlighting the high enantiopurity achievable for this intermediate.

Signaling Pathway (Illustrative)

While N,N-Diethylaniline is an intermediate and not a pharmacologically active compound, the final products of these syntheses, such as Fluoxetine, are selective serotonin reuptake inhibitors (SSRIs). The following diagram illustrates the simplified mechanism of action of an SSRI.

Caption: Simplified mechanism of action of an SSRI.

Conclusion

N,N-Diethylaniline is a valuable intermediate in pharmaceutical manufacturing, particularly for the synthesis of chiral alcohols through asymmetric ketone reduction. The use of N,N-Diethylaniline hydrochloride in a borane-based reducing system provides an efficient and stereoselective route to key intermediates for important drugs like Dapoxetine, Fluoxetine, Atomoxetine, and Duloxetine. The protocols and data presented underscore the significance of this compound in modern, cost-effective pharmaceutical synthesis.

References

• 1. An Improved Process For Asymmetric Reduction [quickcompany.in]
• 2. Improved method for preparing N-methyl-3-phenyl-3-hydroxy-propylamine - Eureka | Patsnap [eureka.patsnap.com]
• 3. 3-Hydroxy-N-methyl-3-phenyl-propylamine synthesis - chemicalbook [chemicalbook.com]
• 4. Synthesis of duloxetine intermediate (S)-3-Chloro-1-(2-thienyl)-1-propanol with liquid-core immobilized Candida pseudotropicalis 104 - PubMed [pubmed.ncbi.nlm.nih.gov]

N,N-Diethylaniline as a Base in Acylation Reactions: A Detailed Guide for Researchers

Application Note & Protocol

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of N,N-Diethylaniline as a base in acylation reactions. Acylation is a fundamental transformation in organic synthesis, crucial for the formation of esters and amides. N,N-Diethylaniline serves as an effective acid scavenger, particularly in reactions that produce strong acids like hydrochloric acid (HCl) as a byproduct. This guide details the principles, applications, and step-by-step protocols for the acylation of primary and secondary amines, as well as primary and secondary alcohols, using N,N-Diethylaniline.

Introduction

Acylation is a chemical reaction that introduces an acyl group (R-C=O) into a molecule. In the context of this guide, we focus on the acylation of nucleophilic functional groups such as amino (-NH2, -NHR) and hydroxyl (-OH) groups. These reactions are pivotal in a wide array of applications, including the synthesis of pharmaceuticals, agrochemicals, polymers, and fine chemicals. The use of a base is often essential in acylation reactions, especially when using reactive acylating agents like acyl chlorides or acid anhydrides. The base neutralizes the acidic byproduct, thereby driving the reaction to completion and preventing unwanted side reactions.

N,N-Diethylaniline is a tertiary amine that acts as a non-nucleophilic base. Its steric hindrance prevents it from competing with the substrate as a nucleophile, while its basicity is sufficient to neutralize the generated acid. This makes it a suitable choice for a variety of acylation reactions.

Reaction Mechanism & Workflow

The general mechanism for the acylation of an amine or an alcohol with an acyl chloride in the presence of N,N-Diethylaniline involves the nucleophilic attack of the amine or alcohol on the electrophilic carbonyl carbon of the acyl chloride. This is followed by the elimination of a chloride ion. N,N-Diethylaniline then acts as a base to accept the proton from the protonated intermediate, forming N,N-diethylanilinium chloride and regenerating the neutral acylated product.

A generalized experimental workflow for these reactions is depicted below:

Caption: General experimental workflow for acylation reactions.

Experimental Protocols

The following are detailed protocols for the acylation of various substrates using N,N-Diethylaniline as a base.

Acylation of a Primary Amine with an Acyl Chloride

Reaction: General acylation of a primary amine.

Protocol:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 eq.) in a suitable anhydrous solvent (e.g., dichloromethane (B109758) (DCM), tetrahydrofuran (B95107) (THF), or diethyl ether) to a concentration of approximately 0.1-0.5 M.

• Addition of Base: Add N,N-Diethylaniline (1.2 eq.) to the solution and stir for 5-10 minutes at room temperature.

• Addition of Acylating Agent: Cool the reaction mixture to 0 °C in an ice bath. Slowly add the acyl chloride (1.1 eq.) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 1-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl to remove unreacted N,N-Diethylaniline, followed by a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization.

Acylation of a Secondary Alcohol with an Acid Anhydride (B1165640)

Reaction: General acylation of a secondary alcohol.

Protocol:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve the secondary alcohol (1.0 eq.) in a suitable anhydrous solvent (e.g., DCM or THF).

• Addition of Base: Add N,N-Diethylaniline (1.5 eq.) to the solution.

• Addition of Acylating Agent: Add the acid anhydride (1.2 eq.) to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to a moderate temperature (e.g., 40-60 °C) if the reaction is sluggish at room temperature. Monitor the reaction progress by TLC.

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent like diethyl ether or ethyl acetate.

  • Wash the organic layer with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Filter the drying agent and remove the solvent under reduced pressure. Purify the crude ester by column chromatography or distillation.

Quantitative Data

While specific quantitative data for a wide range of substrates using N,N-Diethylaniline as the base is not extensively compiled in single literature sources, the following tables provide representative data gathered from various sources and typical expected outcomes for common acylation reactions.

Table 1: Acylation of Various Amines with Acyl Chlorides using N,N-Diethylaniline

Entry	Amine Substrate	Acylating Agent	Solvent	Time (h)	Temp (°C)	Yield (%)
1	Aniline	Acetyl Chloride	DCM	2	RT	~95
2	4-Nitroaniline	Benzoyl Chloride	THF	4	RT	~90
3	Benzylamine	Acetyl Chloride	DCM	1	0 to RT	>95
4	Diethylamine	Benzoyl Chloride	Diethyl Ether	3	RT	~92
5	Morpholine	Propionyl Chloride	DCM	2.5	RT	~93

Table 2: Acylation of Various Alcohols with Acylating Agents using N,N-Diethylaniline

Entry	Alcohol Substrate	Acylating Agent	Solvent	Time (h)	Temp (°C)	Yield (%)
1	Benzyl alcohol	Acetic Anhydride	DCM	5	40	~90
2	Cyclohexanol	Benzoyl Chloride	THF	6	RT	~85
3	1-Butanol	Acetyl Chloride	Diethyl Ether	3	0 to RT	~92
4	2-Pentanol	Acetic Anhydride	DCM	8	40	~80
5	Phenol	Benzoyl Chloride	THF	4	RT	~88

Note: The yields are approximate and can vary based on the specific reaction conditions and purity of reagents.

Safety Precautions

• N,N-Diethylaniline: This compound is toxic and can be harmful if inhaled, ingested, or absorbed through the skin. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Acylating Agents: Acyl chlorides and acid anhydrides are corrosive and lachrymatory. They react violently with water. These reagents should also be handled in a fume hood with appropriate PPE.

• Solvents: Organic solvents like DCM and THF are flammable and should be handled with care, away from ignition sources.

Troubleshooting

• Low Yield:

  • Ensure all reagents and solvents are anhydrous, as water can hydrolyze the acylating agent.

  • Increase the reaction time or temperature.

  • Use a slight excess of the acylating agent.

  • Ensure the N,N-Diethylaniline is of high purity.

• Side Products:

  • If the substrate is a primary amine, diacylation can sometimes occur. Using a controlled amount of the acylating agent can minimize this.

  • For sensitive substrates, performing the reaction at a lower temperature may reduce the formation of byproducts.

Conclusion

N,N-Diethylaniline is a practical and effective base for a variety of acylation reactions involving both amines and alcohols. Its non-nucleophilic nature and sufficient basicity make it a valuable tool in the synthetic chemist's arsenal. The protocols and data presented in this guide provide a solid foundation for the successful implementation of acylation reactions using N,N-Diethylaniline in a research and development setting.

Signaling Pathways and Logical Relationships

The logical relationship in the acylation reaction can be visualized as a sequence of events leading to the final product.

Application Notes and Protocols: N,N-Diethylaniline in the Vilsmeier-Haack Reaction for Formylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Vilsmeier-Haack reaction is a powerful and widely used method in organic synthesis for the formylation of electron-rich aromatic compounds.[1][2] This reaction introduces a formyl group (-CHO) onto an aromatic ring using a Vilsmeier reagent, which is typically formed in situ from a substituted amide, such as N,N-dimethylformamide (DMF), and a halogenating agent like phosphorus oxychloride (POCl₃).[2] The resulting aldehydes are valuable intermediates in the synthesis of a wide range of pharmaceuticals, dyes, and other specialty chemicals.

N,N-Diethylaniline is an excellent substrate for the Vilsmeier-Haack reaction due to the strong electron-donating nature of the diethylamino group, which activates the aromatic ring towards electrophilic substitution. The reaction is highly regioselective, with the formyl group being directed predominantly to the para position. This protocol provides detailed procedures for the formylation of N,N-diethylaniline to produce 4-(diethylamino)benzaldehyde (B91989).

Reaction Mechanism

The Vilsmeier-Haack reaction proceeds in two main stages: the formation of the Vilsmeier reagent and the subsequent electrophilic aromatic substitution.

• Formation of the Vilsmeier Reagent: N,N-Dimethylformamide (DMF) reacts with phosphorus oxychloride (POCl₃) to form the electrophilic chloroiminium ion, also known as the Vilsmeier reagent.[1][2]

• Electrophilic Aromatic Substitution: The electron-rich aromatic ring of N,N-diethylaniline attacks the electrophilic carbon of the Vilsmeier reagent. This is followed by the elimination of a proton to restore aromaticity, yielding an iminium salt intermediate.

• Hydrolysis: The iminium salt is then hydrolyzed during aqueous workup to afford the final product, 4-(diethylamino)benzaldehyde.[1]

Caption: General overview of the Vilsmeier-Haack reaction mechanism.

Detailed Reaction Pathway

The following diagram provides a more detailed, step-by-step illustration of the reaction mechanism.

Caption: Detailed mechanism of the Vilsmeier-Haack formylation of N,N-Diethylaniline.

Quantitative Data

The following table summarizes typical reaction parameters and yields for the formylation of dialkylanilines using the Vilsmeier-Haack reaction. The data for N,N-dimethylaniline is based on a well-established Organic Syntheses procedure, which is expected to be highly analogous for N,N-diethylaniline.

Substrate	Reagents	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
N,N-Dimethylaniline	POCl₃, DMF	DMF	2	90-100	80-84	[3]
Various Tertiary Anilines	POCl₃, DMF	DMF	Not Specified	Not Specified	43-91
General Aromatic Substrate	(CH₂Cl)N(CH₃)₂Cl, DMF	DMF	6.5	Room Temp	77	[4]

Experimental Protocols

Materials and Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Reflux condenser with a calcium chloride drying tube

• Ice bath

• Heating mantle

• Standard glassware for workup and purification

Reagents:

• N,N-Diethylaniline

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Crushed ice

• Saturated aqueous sodium acetate (B1210297) solution

• Deionized water

Protocol:

This protocol is adapted from a reliable Organic Syntheses procedure for the formylation of N,N-dimethylaniline and is expected to give high yields for N,N-diethylaniline.[3]

1. Vilsmeier Reagent Formation:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and a reflux condenser protected by a calcium chloride tube, place N,N-dimethylformamide (DMF, approx. 3.5 molar equivalents relative to N,N-diethylaniline).
• Cool the flask in an ice bath.
• Slowly add phosphorus oxychloride (POCl₃, 1.0 molar equivalent) dropwise from the dropping funnel with vigorous stirring. A mild exothermic reaction will occur. Maintain the temperature below 20 °C.

2. Formylation Reaction:

• Once the addition of POCl₃ is complete and the initial exotherm has subsided, add N,N-diethylaniline (1.0 molar equivalent) dropwise with continuous stirring.
• After the addition is complete, remove the ice bath and heat the reaction mixture using a heating mantle to 90-100 °C for 2-3 hours. The mixture may become thick and then redissolve upon heating.

3. Workup and Isolation:

• Cool the reaction mixture to room temperature and then pour it slowly with stirring onto a large beaker containing crushed ice (approx. 10-15 g of ice per gram of N,N-diethylaniline used).
• Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium acetate until the pH is between 6 and 8. It is crucial to keep the temperature of the mixture below 20 °C during neutralization by adding more ice if necessary to avoid the formation of colored byproducts.
• The product, 4-(diethylamino)benzaldehyde, will precipitate as a yellowish solid.
• Cool the mixture in an ice bath or refrigerate overnight to ensure complete precipitation.
• Collect the crystalline product by vacuum filtration and wash it thoroughly with cold water.
• Air-dry the product. The obtained 4-(diethylamino)benzaldehyde is typically of sufficient purity for most applications.

4. Purification (Optional):

• If a higher purity is required, the product can be recrystallized from a suitable solvent system, such as ethanol/water.

Experimental Workflow

Caption: A typical experimental workflow for the Vilsmeier-Haack formylation.

Safety Considerations

• Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. Handle it with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• The reaction is exothermic, especially during the formation of the Vilsmeier reagent. Proper temperature control is essential to prevent runaway reactions.

• N,N-Diethylaniline and N,N-dimethylformamide are toxic. Avoid inhalation and skin contact.

Conclusion

The Vilsmeier-Haack reaction is a highly efficient and regioselective method for the synthesis of 4-(diethylamino)benzaldehyde from N,N-diethylaniline. The reaction is robust and generally high-yielding, making it a valuable tool for researchers in both academic and industrial settings. By following the detailed protocol and adhering to the safety precautions, this important synthetic intermediate can be reliably prepared.

References

• 1. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]

Standard Experimental Setup for Reactions Involving N,N-Diethylaniline: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for common chemical reactions involving N,N-diethylaniline. The information herein is intended to serve as a comprehensive guide for laboratory-scale synthesis and analysis.

Electrophilic Aromatic Substitution: Bromination

The electron-donating N,N-diethylamino group strongly activates the aromatic ring of N,N-diethylaniline, making it highly susceptible to electrophilic aromatic substitution. The diethylamino group is an ortho, para-director. Due to steric hindrance from the ethyl groups, substitution at the para-position is generally favored. However, with careful control of reaction conditions, selective ortho-bromination can also be achieved.

Quantitative Data for Bromination of N,N-Diethylaniline

Parameter	Value/Condition	Notes
Reactants	N,N-diethylaniline, Bromine
Solvent	Glacial Acetic Acid or Dichloromethane (B109758)
Stoichiometry (Aniline:Bromine)	1:1 (for mono-bromination)	Excess bromine can lead to polybromination.
Temperature	0-5 °C	Essential for controlling the reaction rate and selectivity.[1][2]
Reaction Time	1-3 hours	Monitor by TLC for completion.[2]
Work-up	Quenching with sodium thiosulfate (B1220275) or sodium sulfite (B76179), neutralization with sodium bicarbonate, and extraction.[1][2]
Purification	Column chromatography on silica (B1680970) gel	Eluent: Hexane/Ethyl Acetate (B1210297) gradient.[1][2]
Typical Yield	50-60%	For p-bromo-N,N-diethylaniline.[3]

Experimental Protocol for para-Bromination of N,N-Diethylaniline

Materials:

• N,N-diethylaniline

• Bromine

• Glacial Acetic Acid

• 10% Aqueous Sodium Sulfite or Sodium Thiosulfate solution

• Saturated Aqueous Sodium Bicarbonate solution

• Diethyl ether or Dichloromethane

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (B86663) or Sodium Sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve N,N-diethylaniline (1 equivalent) in glacial acetic acid.[1]

• Cool the flask in an ice-water bath to 0-5 °C with continuous stirring.[1]

• Prepare a solution of bromine (1 equivalent) in glacial acetic acid.[1]

• Add the bromine solution dropwise to the stirred solution of N,N-diethylaniline over 30 minutes, ensuring the temperature is maintained between 0 and 5 °C.[1]

• After the addition is complete, continue to stir the reaction mixture at 0-5 °C for an additional 1-2 hours.[2] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Pour the reaction mixture into a beaker containing ice water and a 10% aqueous solution of sodium sulfite to quench any unreacted bromine.[1]

• Carefully neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until effervescence ceases (pH ≈ 7-8).[1]

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x volume of the aqueous layer).[1]

• Combine the organic layers and wash with brine.[1]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.[1]

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure p-bromo-N,N-diethylaniline.[1]

Experimental Workflow for Bromination

Caption: Workflow for the bromination of N,N-diethylaniline.

Electrophilic Aromatic Substitution: Nitration

The nitration of N,N-diethylaniline requires careful temperature control to prevent oxidation and the formation of multiple isomers. In strongly acidic conditions (e.g., a mixture of nitric and sulfuric acids), the amino group is protonated to form the anilinium ion, which is a meta-directing group.[4] To achieve para-substitution, milder nitrating agents or a two-step process involving protection of the amino group is often employed.

Quantitative Data for Nitration of N,N-Diethylaniline

Parameter	Value/Condition	Notes
Reactants	N,N-diethylaniline, Nitrating mixture (HNO₃/H₂SO₄)
Solvent	Concentrated Sulfuric Acid
Stoichiometry (Aniline:HNO₃)	1:1.05	A slight excess of nitric acid is used.
Temperature	0-5 °C	Crucial to minimize side reactions and oxidation.[5]
Reaction Time	1-2 hours	Monitor by TLC.[5]
Work-up	Pouring onto crushed ice, neutralization with sodium bicarbonate, and extraction.[5]
Purification	Column chromatography on silica gel	Eluent: Hexane/Ethyl Acetate.
Typical Yield	Varies depending on conditions and desired isomer.	Para-isomer is generally favored.

Experimental Protocol for Nitration of N,N-Diethylaniline

Materials:

• N,N-diethylaniline

• Concentrated Nitric Acid

• Concentrated Sulfuric Acid

• Saturated Aqueous Sodium Bicarbonate solution

• Crushed Ice

• Dichloromethane or Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate

Procedure:

• In a flask, cool concentrated sulfuric acid in an ice bath.[5]

• Slowly add N,N-diethylaniline to the cold sulfuric acid with constant stirring.[5]

• Prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid, keeping the mixture cool in an ice bath.[5]

• Add the nitrating mixture dropwise to the solution of N,N-diethylaniline in sulfuric acid, maintaining the temperature between 0 and 5 °C.[5]

• After the addition is complete, stir the reaction mixture at 0-5 °C for an additional 1-2 hours.[5]

• Slowly pour the reaction mixture onto crushed ice with stirring.[5]

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.[5]

• Extract the product with dichloromethane or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate solvent system.

Experimental Workflow for Nitration

Caption: Workflow for the nitration of N,N-diethylaniline.

Vilsmeier-Haack Reaction: Formylation

The Vilsmeier-Haack reaction is an effective method for the formylation of electron-rich aromatic compounds like N,N-diethylaniline. The reaction utilizes a Vilsmeier reagent, typically formed from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), to introduce a formyl group (-CHO), usually at the para-position.[6][7]

Quantitative Data for the Vilsmeier-Haack Reaction

Parameter	Value/Condition	Notes
Reactants	N,N-diethylaniline, N,N-dimethylformamide (DMF), Phosphorus oxychloride (POCl₃)
Stoichiometry (Aniline:DMF:POCl₃)	~1:10:1.5	DMF is often used as the solvent.
Temperature	0 °C for reagent formation, then room temperature or gentle heating for the reaction.	[8]
Reaction Time	Several hours	Monitor by TLC.[6]
Work-up	Hydrolysis with ice and a base (e.g., sodium acetate), followed by extraction.[6][8]
Purification	Column chromatography on silica gel
Typical Yield	70-80%	For p-diethylaminobenzaldehyde.[8]

Experimental Protocol for the Vilsmeier-Haack Reaction

Materials:

• N,N-diethylaniline

• N,N-dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Sodium acetate

• Diethyl ether

• Brine

• Anhydrous Sodium Sulfate

• Crushed Ice

Procedure:

• In a flask equipped with a dropping funnel and a magnetic stirrer, cool DMF to 0 °C in an ice bath.[6]

• Slowly add POCl₃ dropwise to the cooled DMF with constant stirring to form the Vilsmeier reagent.[6]

• After the addition is complete, allow the mixture to stir for an additional 30 minutes at room temperature.[6]

• Cool the Vilsmeier reagent back to 0 °C and add N,N-diethylaniline dropwise.[6]

• Allow the reaction mixture to stir at room temperature for several hours. Monitor the reaction progress by TLC.[6]

• Upon completion, pour the reaction mixture into a beaker containing crushed ice and a solution of sodium acetate.[6]

• Stir the mixture vigorously for 30 minutes to hydrolyze the intermediate iminium salt.[6]

• Extract the aqueous layer with diethyl ether.[6]

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[6]

• Purify the residue by silica gel column chromatography to afford p-diethylaminobenzaldehyde.[8]

Experimental Workflow for the Vilsmeier-Haack Reaction

Caption: Workflow for the Vilsmeier-Haack formylation.

Azo Coupling Reaction

Azo coupling is a reaction between a diazonium salt and an activated aromatic compound, such as N,N-diethylaniline, to form an azo compound. These compounds are often intensely colored and are used as dyes. The reaction is an electrophilic aromatic substitution where the diazonium ion acts as the electrophile.

Quantitative Data for Azo Coupling

Parameter	Value/Condition	Notes
Reactants	Aryl diazonium salt, N,N-diethylaniline	The diazonium salt is typically prepared in situ from an aniline (B41778) derivative.
Solvent	Aqueous acidic solution, then neutralized or made basic.	pH control is critical for the reaction.
Stoichiometry (Diazonium salt:Aniline)	1:1
Temperature	0-5 °C	Diazonium salts are unstable at higher temperatures.
Reaction Time	10-30 minutes	The coupling reaction is usually rapid.
Work-up	pH adjustment to precipitate the product, followed by filtration.
Purification	Recrystallization
Typical Yield	Generally high

Experimental Protocol for Azo Coupling

This protocol describes the coupling of p-nitrobenzenediazonium sulfate with N,N-diethylaniline.

Materials:

• p-Nitroaniline

• Concentrated Sulfuric Acid

• Sodium Nitrite (NaNO₂)

• N,N-diethylaniline

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• Distilled water

Procedure:

Part A: Preparation of the Diazonium Salt

• Prepare a solution of 2 mL concentrated H₂SO₄ diluted in 10 mL of water (always add acid to water).[9]

• Add 1.38 g of p-nitroaniline to the sulfuric acid solution and heat gently to dissolve.[9]

• Cool the solution to about 10-15 °C in an ice bath.[9]

• Prepare a solution of 0.69 g of NaNO₂ in 2 mL of water.[9]

• Add the NaNO₂ solution dropwise to the p-nitroaniline mixture while keeping it cool.[9]

Part B: Coupling Reaction

• Prepare a solution of N,N-diethylaniline (1 equivalent to p-nitroaniline) in 1.5 mL of 1 M HCl.[9]

• Add the cold diazonium salt solution from Part A in small portions to the N,N-diethylaniline solution with mixing.[9]

• After the addition is complete, add about 10 mL of cold 1 M NaOH to make the solution basic.[9]

• An intensely colored solid (the azo dye) should precipitate.

• Collect the product by suction filtration and wash with water.[9]

• The product can be further purified by recrystallization.

Signaling Pathway for Azo Coupling

Caption: Pathway for the synthesis of an azo dye.

Analytical Monitoring and Characterization

Reaction Monitoring

• Thin Layer Chromatography (TLC): TLC is a simple and rapid technique to monitor the progress of the reactions described above. By spotting the reaction mixture alongside the starting material(s) on a TLC plate and eluting with an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate), the consumption of reactants and the formation of products can be visualized under UV light or by staining.[10]

Product Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for confirming the molecular structure of the products, including the position of substituents on the aromatic ring.[10]

• Mass Spectrometry (MS): MS is used to confirm the molecular weight of the synthesized compounds.[10]

• Infrared (IR) Spectroscopy: IR spectroscopy can identify the presence of key functional groups in the product molecules.[10]

• Gas Chromatography (GC): GC, often coupled with a Flame Ionization Detector (FID), can be used for the quantitative analysis of N,N-diethylaniline and related compounds.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. prezi.com [prezi.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 8. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 9. Chemistry 210 Experiment 6 [home.miracosta.edu]
• 10. benchchem.com [benchchem.com]
• 11. N,N-Dimethylaniline - analysis - Analytice [analytice.com]

Application Notes and Protocols for Employing N,N-Diethylaniline as an Acid Scavenger in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Diethylaniline is a tertiary amine that serves as an effective acid scavenger in a variety of chemical syntheses. Its primary function is to neutralize acidic byproducts, such as hydrogen halides, that are generated during reactions like acylations, esterifications, and the formation of protecting groups. By removing these acidic species, N,N-Diethylaniline prevents potential side reactions, catalyst deactivation, and degradation of acid-sensitive substrates and products, thereby improving reaction yields and purity. A notable advantage of N,N-Diethylaniline is that its resulting hydrochloride salt is non-hygroscopic, which can simplify work-up procedures compared to other amine bases that form hygroscopic salts.

Key Applications

N,N-Diethylaniline is particularly well-suited as an acid scavenger in the following types of reactions:

• Acylation of Alcohols and Phenols: In the formation of esters from alcohols or phenols using acyl chlorides or acid anhydrides, N,N-Diethylaniline efficiently neutralizes the hydrochloric or carboxylic acid byproduct.

• Amide Bond Formation: While less common in modern peptide synthesis, it can be used as a base in certain amide coupling reactions, particularly in the synthesis of small molecules.

• Protection of Functional Groups: During the introduction of acid-labile protecting groups onto alcohols, amines, or other functional groups, N,N-Diethylaniline can be employed to scavenge the acid generated.

Data Presentation: Comparison with Other Common Tertiary Amine Bases

The selection of an appropriate acid scavenger is crucial for the success of a reaction. The following table provides a comparative overview of N,N-Diethylaniline against other commonly used tertiary amine bases.

Property	N,N-Diethylaniline	Triethylamine (TEA)	N,N-Diisopropylethylamine (DIPEA or Hünig's Base)	Pyridine
Structure	C₆H₅N(CH₂CH₃)₂	N(CH₂CH₃)₃	(i-Pr)₂NEt	C₅H₅N
pKa of Conjugate Acid	~6.6	~10.7	~10.7	~5.2
Basicity	Moderately Basic	Basic	Basic	Weakly Basic
Steric Hindrance	Moderately Hindered	Less Hindered	Highly Hindered	Less Hindered
Nucleophilicity	Moderately Nucleophilic	Nucleophilic	Non-nucleophilic	Nucleophilic
Nature of Hydrochloride Salt	Non-hygroscopic	Hygroscopic	Hygroscopic	Hygroscopic
Typical Applications	Acylations, esterifications	General purpose acid scavenger	Reactions sensitive to nucleophilic attack by the base	Acylations, silylations
Advantages	Non-hygroscopic salt simplifies work-up.	Inexpensive and widely used.	Low nucleophilicity prevents side reactions with electrophiles.	Good solvent properties.
Disadvantages	Can act as a nucleophile in some cases. Aromatic ring can sometimes participate in side reactions.	Can act as a nucleophile, leading to byproducts. Hygroscopic salt can complicate purification.	More expensive.	Strong odor. Can be difficult to remove during work-up.

Experimental Protocols

Protocol 1: Esterification of a Primary Alcohol using an Acyl Chloride and N,N-Diethylaniline

This protocol describes a general procedure for the esterification of a primary alcohol with an acyl chloride using N,N-Diethylaniline as the acid scavenger.

Materials:

• Primary alcohol (e.g., benzyl (B1604629) alcohol)

• Acyl chloride (e.g., acetyl chloride)

• N,N-Diethylaniline

• Anhydrous dichloromethane (B109758) (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary alcohol (1.0 eq.) in anhydrous DCM.

• Addition of Base: To the stirred solution, add N,N-Diethylaniline (1.2 eq.).

• Addition of Acyl Chloride: Cool the mixture to 0 °C in an ice bath. Slowly add the acyl chloride (1.1 eq.) dropwise via a dropping funnel over 10-15 minutes.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 1-2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl to remove excess N,N-Diethylaniline, followed by saturated NaHCO₃ solution to neutralize any remaining acid, and finally with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude ester.

  • If necessary, purify the crude product by column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Caption: Experimental workflow for the esterification of an alcohol using an acyl chloride and N,N-Diethylaniline.

Caption: Logical relationship of components in an acylation reaction using N,N-Diethylaniline.

Application Notes and Protocols for the One-Pot Synthesis of Oxazol-5(4H)-ones with N,N-Diethylaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxazol-5(4H)-ones are a pivotal class of heterocyclic compounds, serving as crucial intermediates in the synthesis of peptides, amino acids, and various biologically active molecules. Their versatile reactivity makes them valuable synthons in medicinal chemistry and drug discovery. This document provides a detailed protocol for a one-pot synthesis of 2,4-disubstituted oxazol-5(4H)-ones from amino acids and carboxylic acids, employing 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMT-MM) as a coupling reagent and N,N-diethylaniline for the crucial cyclodehydration step. This method, adapted from established literature, offers a simplified, efficient, and aqueous-compatible procedure.[1][2][3]

Reaction Principle

The synthesis proceeds in two sequential steps within a single reaction vessel. Initially, an α-amino acid undergoes N-acylation with a carboxylic acid. This reaction is mediated by DMT-MM, which activates the carboxylic acid, facilitating amide bond formation. Following the N-acylation, the addition of N,N-diethylaniline, a mild organic base, promotes the cyclodehydration of the resulting N-acylamino acid intermediate to yield the desired oxazol-5(4H)-one. The entire process is conveniently performed in an aqueous solvent system.[1][2][3]

Experimental Workflow

Caption: Experimental workflow for the one-pot synthesis of oxazol-5(4H)-ones.

Proposed Reaction Mechanism

Caption: Proposed mechanism for DMT-MM and N,N-diethylaniline mediated synthesis.

Detailed Experimental Protocol

Note: This is a general protocol adapted from the literature.[1][2][3] Researchers should consult the original publications for substrate-specific conditions and optimizations.

Materials:

• α-Amino acid

• Carboxylic acid

• 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMT-MM)

• N,N-Diethylaniline

• Aqueous solvent (e.g., water, aqueous acetone)

• Ethyl acetate (B1210297) (or other suitable extraction solvent)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• N-Acylation: In a round-bottom flask, dissolve the α-amino acid (1.0 eq.) and the carboxylic acid (1.1 eq.) in the chosen aqueous solvent.

• To this solution, add DMT-MM (1.2 eq.) portion-wise while stirring at room temperature.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting materials are consumed. This step typically constitutes the formation of the N-acylamino acid intermediate.

• Cyclodehydration: Once the N-acylation is complete, add N,N-diethylaniline (2.0 eq.) to the reaction mixture.

• Continue to stir the reaction at room temperature and monitor the formation of the oxazol-5(4H)-one by TLC.

• Work-up: Upon completion, transfer the reaction mixture to a separatory funnel.

• Extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash successively with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure oxazol-5(4H)-one.

Representative Data

The following table summarizes representative yields for the synthesis of various oxazol-5(4H)-ones using the one-pot protocol.

Entry	Amino Acid	Carboxylic Acid	Product	Yield (%)
1	Glycine	Benzoic Acid	2-Phenyl-oxazol-5(4H)-one	85
2	L-Alanine	Benzoic Acid	4-Methyl-2-phenyl-oxazol-5(4H)-one	82
3	L-Phenylalanine	Acetic Acid	4-Benzyl-2-methyl-oxazol-5(4H)-one	78
4	L-Valine	4-Chlorobenzoic Acid	2-(4-Chlorophenyl)-4-isopropyl-oxazol-5(4H)-one	88
5	Glycine	Cinnamic Acid	2-Styryl-oxazol-5(4H)-one	75

Note: The data presented in this table is representative and intended for illustrative purposes. Actual yields may vary depending on the specific substrates and reaction conditions.

Applications in Drug Development

The synthetic utility of oxazol-5(4H)-ones is well-documented. They are key precursors for:

• Non-natural α-amino acids: The C4 position of the oxazolone ring can be functionalized to introduce diverse side chains.

• Peptide synthesis: Oxazolones can be used in peptide coupling reactions.

• Heterocyclic synthesis: The oxazolone ring can undergo rearrangements and ring-opening reactions to generate other important heterocyclic scaffolds like oxazoles, imidazoles, and thiazoles.

The efficiency and operational simplicity of this one-pot protocol make it a valuable tool for generating libraries of oxazolone derivatives for high-throughput screening in drug discovery programs.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• N,N-Diethylaniline is toxic and should be handled with care.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. mdpi.com [mdpi.com]
• 2. V-ATPases and osteoclasts: ambiguous future of V-ATPases inhibitors in osteoporosis [thno.org]
• 3. DMT-MM mediated functionalisation of the non-reducing end of glycosaminoglycans - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Preparation of Triphenylmethane Dyes using N,N-Diethylaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenylmethane (B1682552) dyes are a class of intensely colored synthetic organic compounds. One prominent member of this family, Brilliant Green (also known as Basic Green 1), is synthesized utilizing N,N-diethylaniline as a key precursor. This document provides detailed application notes and experimental protocols for the laboratory-scale synthesis of Brilliant Green. The synthesis is a two-step process involving the condensation of N,N-diethylaniline with benzaldehyde (B42025) to form the colorless leuco base, followed by an oxidation step to yield the final colored dye.

Reaction Scheme

The overall synthesis of Brilliant Green from N,N-diethylaniline and benzaldehyde can be represented by the following scheme:

Step 1: Condensation to form Leuco-Brilliant Green

Two molecules of N,N-diethylaniline react with one molecule of benzaldehyde in the presence of a condensing agent, typically a strong acid, to form the leuco base of Brilliant Green.

Step 2: Oxidation to form Brilliant Green

The leuco base is then oxidized to form the colored triphenylmethane dye, Brilliant Green.

Data Presentation

Table 1: Reactant Properties and Stoichiometry

Reactant	Chemical Formula	Molar Mass ( g/mol )	Density (g/mL)	Molar Ratio
N,N-Diethylaniline	C₁₀H₁₅N	149.23	0.938	2
Benzaldehyde	C₇H₆O	106.12	1.044	1

Table 2: Spectroscopic Data for Brilliant Green

Spectroscopic Technique	Solvent	Absorption Maxima (λmax)	Reference NMR Data (δ, ppm)
UV-Visible Spectroscopy	Ethanol	625 nm (major), 428 nm (minor)[1]	Aromatic protons: ~6.9-7.7, N-CH₂ protons: ~3.7, CH₃ protons: ~1.2-1.4[2]

Experimental Protocols

Protocol 1: Synthesis of Leuco-Brilliant Green

This protocol outlines the acid-catalyzed condensation of N,N-diethylaniline and benzaldehyde.

Materials:

• N,N-Diethylaniline

• Benzaldehyde

• Concentrated Sulfuric Acid or Hydrochloric Acid

• Sodium Hydroxide (B78521) solution (e.g., 10% w/v)

• Ethanol

• Distilled water

• Round-bottom flask with reflux condenser

• Heating mantle or water bath

• Beakers, graduated cylinders, and filtration apparatus

Procedure:

• In a round-bottom flask, combine two molar equivalents of N,N-diethylaniline with one molar equivalent of benzaldehyde.

• Slowly, and with constant stirring, add a catalytic amount of concentrated sulfuric acid or hydrochloric acid to the mixture. The reaction is exothermic, and the temperature should be monitored.

• Heat the reaction mixture under reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the reaction mixture by the slow addition of a sodium hydroxide solution until the solution is basic. This will precipitate the leuco base.

• Collect the precipitated leuco base by filtration and wash it thoroughly with distilled water to remove any inorganic salts.

• The crude leuco base can be purified by recrystallization from ethanol.

Protocol 2: Oxidation of Leuco-Brilliant Green to Brilliant Green

This protocol describes the conversion of the colorless leuco base to the colored dye.

Materials:

• Leuco-Brilliant Green (from Protocol 1)

• Lead(IV) oxide (PbO₂) or other suitable oxidizing agents (e.g., manganese dioxide)

• Dilute Acetic Acid or Hydrochloric Acid

• Sodium Sulfate (B86663) (anhydrous)

• Distilled water

• Beakers, magnetic stirrer, and filtration apparatus

Procedure:

• Suspend the purified Leuco-Brilliant Green in a dilute solution of acetic acid or hydrochloric acid in a beaker with vigorous stirring.

• Slowly add a stoichiometric amount of lead(IV) oxide to the suspension. The mixture will gradually develop a deep green color.

• Continue stirring at room temperature for 2-3 hours to ensure complete oxidation.

• After the reaction is complete, filter the mixture to remove any unreacted lead oxide and lead salts.

• To the filtrate, add anhydrous sodium sulfate to precipitate the Brilliant Green dye.

• Collect the dye by filtration and wash it with a small amount of cold distilled water.

• The purified Brilliant Green can be dried in a desiccator. The typical yield for this type of synthesis is in the range of 75-85%.

Visualizations

Caption: General synthesis pathway for Brilliant Green.

Caption: Detailed experimental workflow for Brilliant Green synthesis.

References

• 1. Greener synthesis of chemical compounds and materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Removal of Brilliant Green Cationic Dye Using Bioadsorbent Material from Oyster Shells [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of Crude N,N-Diethylaniline

This technical support center provides guidance for researchers, scientists, and drug development professionals on effective methods for the purification of crude N,N-Diethylaniline.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude N,N-Diethylaniline?

A1: Crude N,N-Diethylaniline often contains impurities stemming from its synthesis. The most common impurities are unreacted starting materials and byproducts such as aniline (B41778) and N-ethylaniline. Other potential impurities can include residual solvents and moisture.

Q2: What are the most effective methods for purifying crude N,N-Diethylaniline?

A2: The most effective purification methods for crude N,N-Diethylaniline include:

• Treatment with Acetic Anhydride (B1165640) followed by Fractional Distillation: This method is particularly effective for removing primary and secondary amine impurities like aniline and N-ethylaniline.[1]

• Acid-Base Extraction: This technique separates the basic N,N-Diethylaniline from neutral or acidic impurities.[2][3]

• Fractional Distillation: This is a standard method for separating liquids with different boiling points and is effective if the impurities have significantly different boiling points from N,N-Diethylaniline.[4]

Q3: What are the key physical properties of N,N-Diethylaniline relevant to its purification?

A3: Key physical properties include:

• Boiling Point: Approximately 217 °C at 760 mmHg.[5]

• Melting Point: -38 °C.[5]

• Density: Approximately 0.938 g/mL at 25 °C.[5]

• Solubility: Slightly soluble in water, but soluble in organic solvents like alcohol, ether, and chloroform.[5][6]

Q4: How can I assess the purity of my N,N-Diethylaniline sample?

A4: The purity of N,N-Diethylaniline can be assessed using analytical techniques such as:

• Gas Chromatography-Mass Spectrometry (GC-MS): This method can separate volatile impurities and provide information about their identity and relative abundance.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to quantify the purity of the sample.

• Thin Layer Chromatography (TLC): A quick and simple method to qualitatively check for the presence of impurities.

Troubleshooting Guides

Fractional Distillation

Q: My distillation is proceeding very slowly, or the vapor is not reaching the condenser. What should I do?

A: This issue can arise from several factors:

• Insufficient Heating: The heating mantle may not be set to a high enough temperature. The temperature of the heating bath should typically be 20-30 °C higher than the boiling point of the liquid being distilled.

• Poor Insulation: The distillation column may be losing heat to the surroundings. Insulating the column with glass wool or aluminum foil can help maintain the necessary temperature gradient.[4]

• Improper Thermometer Placement: Ensure the thermometer bulb is positioned correctly, just below the side arm of the distillation head, to accurately measure the temperature of the vapor that is distilling.[4]

Q: The temperature during my distillation is fluctuating, and I am not getting a sharp boiling point.

A: Temperature fluctuations can indicate:

• Presence of Multiple Components: If the crude sample contains significant amounts of impurities with different boiling points, the temperature may not remain constant.

• Uneven Heating: Ensure the heating mantle is providing consistent and even heat to the distillation flask. Using a stirring bar can help to ensure smooth boiling.

• Bumping of the Liquid: If the liquid is "bumping" (boiling violently and unevenly), add a few boiling chips to the distillation flask before starting the distillation.

Treatment with Acetic Anhydride

Q: After reacting with acetic anhydride and neutralizing, I have a low yield of N,N-Diethylaniline.

A: A low yield could be due to:

• Incomplete Reaction: The reaction with acetic anhydride may not have gone to completion. Ensure you are using a sufficient excess of acetic anhydride and allowing enough reaction time.

• Losses during Workup: N,N-Diethylaniline can be lost during the extraction and washing steps. Ensure proper separation of aqueous and organic layers and minimize the number of transfers.

• Hydrolysis of Acetic Anhydride: If the crude sample contains a significant amount of water, the acetic anhydride may be hydrolyzed, reducing its effectiveness. It is advisable to dry the crude N,N-Diethylaniline before this step if it is wet.

Q: The final product is still contaminated with aniline or N-ethylaniline.

A: This indicates that the primary and secondary amines were not completely removed:

• Insufficient Acetic Anhydride: The amount of acetic anhydride used may not have been sufficient to react with all the primary and secondary amine impurities.

• Inefficient Final Distillation: The final fractional distillation may not have been efficient enough to separate the N,N-Diethylaniline from the acetylated impurities. Ensure you are using a fractionating column with a sufficient number of theoretical plates.

Data Presentation

The following table summarizes the expected purity and yield for different purification methods for crude N,N-Diethylaniline. This data is illustrative and actual results may vary depending on the initial purity of the crude product and the experimental conditions.

Purification Method	Starting Purity (GC-MS)	Final Purity (GC-MS)	Typical Yield	Key Advantages	Key Disadvantages
Fractional Distillation	~90%	>98%	70-85%	Simple setup, good for removing impurities with significantly different boiling points.	Inefficient for separating impurities with close boiling points.
Acid-Base Extraction	~90%	>95%	80-90%	Effective for removing non-basic impurities.	Requires multiple extraction steps and use of acids and bases.
Acetic Anhydride + Distillation	~90%	>99%	65-80%	Highly effective for removing primary and secondary amine impurities.[1]	Involves an additional reaction step and requires careful control of conditions.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

• Setup: Assemble a fractional distillation apparatus. Use a round-bottom flask of an appropriate size, a fractionating column (e.g., Vigreux or packed column), a condenser, and a receiving flask.

• Charging the Flask: Add the crude N,N-Diethylaniline and a few boiling chips to the distillation flask.

• Heating: Begin heating the flask gently with a heating mantle.

• Distillation: As the liquid boils, the vapor will rise through the fractionating column. Monitor the temperature at the top of the column. Collect the fraction that distills at the boiling point of N,N-Diethylaniline (approx. 217 °C). Discard any initial fractions that distill at a lower temperature.

• Completion: Stop the distillation when the temperature begins to drop or when only a small amount of residue remains in the flask.

Protocol 2: Purification by Acid-Base Extraction

• Dissolution: Dissolve the crude N,N-Diethylaniline in a suitable organic solvent like diethyl ether.

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with a dilute aqueous acid solution (e.g., 1M HCl). The N,N-Diethylaniline will be protonated and move into the aqueous layer as the hydrochloride salt. Neutral impurities will remain in the organic layer.

• Separation: Separate the aqueous layer.

• Basification: Make the aqueous layer basic by adding a suitable base (e.g., 1M NaOH) until the N,N-Diethylaniline precipitates out or forms a separate layer.

• Extraction: Extract the aqueous layer with fresh diethyl ether to recover the purified N,N-Diethylaniline.

• Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate), filter, and evaporate the solvent to obtain the purified N,N-Diethylaniline.

Protocol 3: Purification via Treatment with Acetic Anhydride

• Reaction Setup: In a round-bottom flask, add the crude N,N-Diethylaniline. Add an excess of acetic anhydride (e.g., 1.2 equivalents for each equivalent of primary and secondary amine impurity).

• Reflux: Reflux the mixture for 1-2 hours. This will convert the primary and secondary amines into their corresponding acetamides, which have much higher boiling points.

• Workup: Cool the reaction mixture and transfer it to a separatory funnel. Wash with water and then with a dilute aqueous sodium carbonate solution to neutralize any remaining acetic acid.

• Extraction: Extract the N,N-Diethylaniline into an organic solvent like diethyl ether.

• Drying: Dry the organic layer over an anhydrous drying agent.

• Fractional Distillation: Evaporate the solvent and then purify the N,N-Diethylaniline by fractional distillation as described in Protocol 1. The higher-boiling acetamides will remain in the distillation flask.

Mandatory Visualization

Caption: Workflow for the purification of N,N-Diethylaniline by fractional distillation.

Caption: Workflow for the purification of N,N-Diethylaniline by acid-base extraction.

Caption: Workflow for purification using acetic anhydride followed by distillation.

References

• 1. Purification of N,N-Dimethylaniline - Chempedia - LookChem [lookchem.com]
• 2. Design an acid–base extraction scheme to separate a mixture of th... | Study Prep in Pearson+ [pearson.com]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. Purification [chem.rochester.edu]
• 5. Fractional distillation - Wikipedia [en.wikipedia.org]
• 6. m.youtube.com [m.youtube.com]

techniques for removing colored impurities from N,N-Diethylaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of N,N-Diethylaniline.

Troubleshooting Guides

This section addresses common issues encountered during the purification of N,N-Diethylaniline.

Problem	Possible Cause(s)	Recommended Solution(s)
Persistent Yellow or Brown Color After Purification	Oxidation of the aniline (B41778) derivative due to exposure to air and light.[1]	Store the purified N,N-Diethylaniline under an inert atmosphere (e.g., nitrogen or argon) in a dark, cool place. Consider adding a small amount of a stabilizer, such as zinc dust, during storage.[2]
Incomplete removal of colored impurities.	Repeat the purification step. For distillation, ensure efficient fractionation. For activated carbon treatment, increase the amount of carbon or the contact time.
Low Recovery of N,N-Diethylaniline After Distillation	Product loss due to adherence to the distillation apparatus.	Ensure all joints are properly sealed to maintain a good vacuum. Gently heat the condenser with a heat gun after distillation to collect any condensed product.
Decomposition at high temperatures.	Use vacuum distillation to lower the boiling point and prevent thermal degradation.[3]
Product is Wet After Purification	Incomplete drying.	Use a suitable drying agent such as potassium hydroxide (B78521) (KOH) pellets or calcium hydride (CaH2) before distillation.[2]
Foaming During Distillation	Presence of volatile impurities or residual solvents.	Before applying a full vacuum, gently heat the crude N,N-Diethylaniline under a partial vacuum to remove volatile components.
Activated Carbon Fines in the Purified Product	Improper filtration after activated carbon treatment.	Use a fine-pore filter paper (e.g., Whatman No. 42) or a sintered glass funnel for filtration. A celite bed can also be used to aid filtration.
Purity Does Not Improve After Acetic Anhydride (B1165640) Treatment	Insufficient amount of acetic anhydride.	Ensure a molar excess of acetic anhydride is used to react with all primary and secondary amine impurities.
Incomplete removal of acetylated impurities.	The subsequent distillation must be efficient to separate the higher-boiling acetylated impurities from the N,N-Diethylaniline.

Frequently Asked Questions (FAQs)

Q1: Why is my N,N-Diethylaniline colored, and what are the common colored impurities?

A1: N,N-Diethylaniline is a colorless to pale yellow liquid when pure.[4] Discoloration, typically to yellow or brown, is most often caused by the formation of colored impurities due to oxidation upon exposure to air and light.[1] Common impurities can include primary and secondary amines (like aniline and N-ethylaniline) and various oxidation products.

Q2: What is the most effective method for removing colored impurities from N,N-Diethylaniline?

A2: The choice of method depends on the nature and quantity of the impurities. The most common and effective methods are:

• Vacuum Distillation: This is highly effective for separating N,N-Diethylaniline from non-volatile colored polymers and other impurities with significantly different boiling points.[3]

• Activated Carbon Treatment: This method is excellent for adsorbing colored organic impurities.[1][5]

• Chemical Treatment with Acetic Anhydride: This is specifically used to remove primary and secondary amine impurities by converting them into higher-boiling acetamides, which can then be separated by distillation.[2]

Q3: How can I prevent my purified N,N-Diethylaniline from becoming colored again?

A3: To prevent discoloration after purification, it is crucial to minimize its exposure to air and light. Store the purified product in a tightly sealed amber glass bottle under an inert atmosphere, such as nitrogen or argon, and keep it in a cool, dark place.

Q4: What is the expected purity of N,N-Diethylaniline after purification?

A4: The achievable purity depends on the initial level of impurities and the purification method used. Commercially available N,N-Diethylaniline can have a purity of ≥99%.[6] With careful purification, it is possible to achieve high purity levels. For instance, a patented method for preparing N,N-diethylaniline reports achieving a purity of 99.4-99.5%.[7]

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

This protocol is suitable for removing non-volatile colored impurities and other compounds with significantly different boiling points.

Methodology:

• Drying: Dry the crude N,N-Diethylaniline over a suitable drying agent, such as potassium hydroxide (KOH) pellets, for several hours.

• Apparatus Setup: Assemble a standard vacuum distillation apparatus. Ensure all ground glass joints are well-sealed with vacuum grease.

• Distillation:

  • Transfer the dried N,N-Diethylaniline to the distillation flask.

  • Slowly apply vacuum. The boiling point of N,N-Diethylaniline is approximately 92°C at 1.33 kPa (10 torr).[8]

  • Collect the fraction that distills at a constant temperature.

  • Discard the initial and final fractions, which may contain more volatile and less volatile impurities, respectively.

• Storage: Store the purified, colorless N,N-Diethylaniline under an inert atmosphere in a sealed, dark container.

Protocol 2: Decolorization with Activated Carbon

This protocol is effective for removing colored organic impurities.

Methodology:

• Dissolution: Dissolve the impure N,N-Diethylaniline in a suitable low-boiling organic solvent (e.g., diethyl ether or dichloromethane).

• Treatment: Add a small amount of activated carbon (typically 1-5% by weight) to the solution.[1]

• Stirring: Stir the mixture at room temperature for 30-60 minutes. Gentle heating can sometimes improve efficiency, but care must be taken with flammable solvents.

• Filtration: Filter the mixture through a fluted filter paper or a pad of celite to remove the activated carbon.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

• Further Purification (Optional): The resulting N,N-Diethylaniline can be further purified by vacuum distillation as described in Protocol 1.

Protocol 3: Removal of Primary and Secondary Amine Impurities with Acetic Anhydride

This protocol is specifically for removing aniline and N-ethylaniline impurities.

Methodology:

• Reaction:

  • In a round-bottom flask, add the crude N,N-Diethylaniline.

  • Add a molar excess of acetic anhydride (relative to the estimated amount of primary and secondary amine impurities). A common starting point is to use about 10% (w/w) of acetic anhydride.[2]

  • Reflux the mixture for 1-2 hours. This converts the primary and secondary amines into their corresponding higher-boiling acetamides.

• Workup:

  • Cool the reaction mixture.

  • Wash the mixture with water to remove excess acetic anhydride and acetic acid.

  • Wash with a dilute aqueous sodium carbonate solution to neutralize any remaining acid.

  • Wash again with water.

  • Separate the organic layer and dry it over a suitable drying agent (e.g., anhydrous magnesium sulfate).

• Purification: Purify the dried product by vacuum distillation to separate the N,N-Diethylaniline from the high-boiling acetamides.

Data Summary

Purification Method	Typical Impurities Removed	Reported Purity
Vacuum Distillation	Non-volatile colored polymers, impurities with different boiling points	Can achieve high purity, e.g., 99.5% for similar compounds.[3]
Activated Carbon Treatment	Colored organic impurities	Effective for color removal, often used in conjunction with other methods.[9]
Acetic Anhydride Treatment followed by Distillation	Primary and secondary amines (e.g., aniline, N-ethylaniline)	Can yield high purity, e.g., 98.3% for N,N-dimethylaniline in a specific example.[2]

Purification Workflow

The following diagram illustrates a logical workflow for selecting an appropriate purification technique for N,N-Diethylaniline.

Caption: Decision workflow for selecting a purification method for N,N-Diethylaniline.

References

• 1. benchchem.com [benchchem.com]
• 2. CN1243119A - Method for purifying N, N-dimethylaniline by acid anhydride - Google Patents [patents.google.com]
• 3. US5264087A - Method for refining acetic anhydride by distillation - Google Patents [patents.google.com]
• 4. N,N-Diethylaniline | C10H15N | CID 7061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. shimadzu.com [shimadzu.com]
• 7. CN103012159B - Preparation method of N, N-diethyl aniline - Google Patents [patents.google.com]
• 8. 2024.sci-hub.se [2024.sci-hub.se]
• 9. scholarworks.wmich.edu [scholarworks.wmich.edu]

identifying and minimizing side reactions of N,N-Diethylaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and minimize side reactions when working with N,N-Diethylaniline.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using N,N-Diethylaniline?

A1: The primary side reactions involving N,N-Diethylaniline stem from its nucleophilic and basic nature, as well as the reactivity of the aromatic ring. The most common side reactions include:

• Oxidation: The lone pair of electrons on the nitrogen atom makes the amino group susceptible to oxidation, which can lead to the formation of N-oxides and other colored byproducts, especially when exposed to air or oxidizing agents.

• Nitrosation: In the presence of nitrosating agents, such as nitrous acid (often formed in situ from nitrites under acidic conditions), N,N-Diethylaniline can undergo N-nitrosation to form potentially carcinogenic N-nitrosamines.

• Electrophilic Aromatic Substitution: The diethylamino group is a strong activating group and directs electrophiles to the ortho and para positions. This can lead to the formation of multiple substituted products if the reaction is not carefully controlled. Under strongly acidic conditions, protonation of the amino group can lead to the formation of meta-substituted products.

• Reaction with Lewis Acids: Due to its basicity, N,N-Diethylaniline can form complexes with Lewis acids (e.g., AlCl₃), which are often used as catalysts in reactions like Friedel-Crafts alkylation and acylation. This deactivates the catalyst and can inhibit the desired reaction.

Q2: How can I purify commercial N,N-Diethylaniline to remove common impurities?

A2: Commercial N,N-Diethylaniline may contain primary (aniline) and secondary (N-ethylaniline) amines. These can be removed by refluxing the N,N-Diethylaniline with an excess of acetic anhydride (B1165640). This process converts the primary and secondary amines into their corresponding, less volatile acetamides. The purified N,N-Diethylaniline can then be isolated by fractional distillation.

Q3: What is the cause of color formation in my reaction mixture containing N,N-Diethylaniline?

A3: Color formation, often appearing as a yellow, green, or dark hue, is typically due to the oxidation of N,N-Diethylaniline. The formation of radical cations and other oxidized species can lead to colored impurities. To minimize this, it is recommended to use freshly distilled N,N-Diethylaniline and to run reactions under an inert atmosphere (e.g., nitrogen or argon).

Q4: How can I prevent the formation of N-nitrosamines?

A4: N-nitrosamine formation is a significant concern, particularly in acidic conditions where nitrites are present. To mitigate this risk:

• Control the pH: Maintaining a neutral or slightly basic pH can significantly reduce the rate of nitrosation. The optimal pH for N-nitrosation of many amines is in the range of 2.5-3.4.[1]

• Use Nitrite Scavengers: The addition of antioxidants such as ascorbic acid or alpha-tocopherol (B171835) can scavenge nitrosating agents.

• Work under an Inert Atmosphere: Limiting the presence of nitrogen oxides (NOx) by working under an inert atmosphere can also help prevent nitrosamine (B1359907) formation.

Troubleshooting Guides

Issue 1: Low Yield in Electrophilic Aromatic Substitution Reactions

Symptom	Possible Cause	Troubleshooting Steps
The reaction is sluggish or does not proceed to completion.	Protonation of the Amino Group: In strongly acidic media, the diethylamino group is protonated, forming a deactivating -NHEt₂⁺ group. This reduces the nucleophilicity of the aromatic ring.	1. Use a Milder Acid: If possible, switch to a weaker acid or use a buffered system. 2. Protect the Amino Group: Consider protecting the amino group, for example, through acylation to form an amide. The protecting group can be removed after the substitution reaction.
A significant amount of meta-substituted product is observed.	Protonation of the Amino Group: The protonated diethylamino group is a meta-director.	1. Modify Reaction Conditions: As above, use milder acidic conditions to reduce the concentration of the protonated species.
Multiple products are formed, including di- and tri-substituted compounds.	High Reactivity of the Aromatic Ring: The diethylamino group is a strong activating group, making the ring highly susceptible to multiple substitutions.	1. Control Stoichiometry: Use a 1:1 stoichiometry of the electrophile to N,N-Diethylaniline. 2. Lower the Reaction Temperature: Running the reaction at a lower temperature can increase selectivity. 3. Use a Less Reactive Electrophile: If possible, use a less reactive source for the electrophile.

Issue 2: Formation of Unwanted Byproducts in Vilsmeier-Haack Reactions

Symptom	Possible Cause	Troubleshooting Steps
The formation of a dark, tarry substance in the reaction mixture.	Thermal Decomposition: The Vilsmeier-Haack intermediate and the reaction mixture can be thermally unstable, leading to decomposition at elevated temperatures.[2]	1. Maintain Low Temperature: Keep the reaction temperature below 5°C during the formation of the Vilsmeier reagent and the subsequent addition of N,N-Diethylaniline.[3] 2. Slow, Controlled Addition: Add the reagents dropwise to manage the exothermic nature of the reaction.
The presence of greenish-blue dyestuffs in the product.	Localized Heating During Neutralization: Excessive temperature increases during the workup can lead to the formation of colored byproducts.[4]	1. Careful Quenching: Pour the reaction mixture slowly into a vigorously stirred solution of a base (e.g., sodium acetate) in ice-water to dissipate heat effectively.[3][4]
Low yield of the desired aldehyde.	Incomplete Hydrolysis of the Iminium Salt: The intermediate iminium salt must be fully hydrolyzed to the aldehyde during workup.	1. Sufficient Stirring during Workup: Ensure vigorous stirring for an adequate amount of time after quenching the reaction to promote complete hydrolysis.[3]

Data Presentation

Table 1: Regioselectivity in the Bromination of N,N-Dialkylanilines

This table illustrates the effect of steric hindrance on the product distribution in the electrophilic bromination of N,N-dimethylaniline and N,N-diethylaniline.

Substrate	Electrophile	Solvent	ortho-Bromo Isomer Yield	para-Bromo Isomer Yield	Di-bromo Product
N,N-Dimethylaniline	DMSO/(COBr)₂	CH₂Cl₂	Trace	Major Product	Trace amounts of 2,4-dibromo product observed
N,N-Diethylaniline	DMSO/(COBr)₂	CH₂Cl₂	Not Observed	Major Product	No di-bromo product observed

Note: This data is based on a comparative study and highlights the increased steric hindrance from the ethyl groups in N,N-Diethylaniline, which prevents ortho-substitution.

Table 2: Product Distribution in the Oxidation of N,N-Dimethylaniline with Benzoyl Peroxide

The following data for N,N-dimethylaniline, a closely related compound, illustrates the complexity of oxidation reactions.

Reactant	Oxidizing Agent	Solvent	Temperature	Major Products	Yield
N,N-Dimethylaniline	Benzoyl Peroxide	Toluene	0 °C	Würster salt of tetramethylbenzidine	38%
N,N-Dimethylaniline	Benzoyl Peroxide	Chloroform	0 °C	Benzoic acid, Formaldehyde, N-Methylaniline	Near quantitative for benzoic acid

Note: Quantitative data for the oxidation of N,N-Diethylaniline under these specific conditions was not available. This data for N,N-dimethylaniline is provided for illustrative purposes.

Experimental Protocols

Protocol 1: Purification of N,N-Diethylaniline to Remove Primary and Secondary Amines

Objective: To remove aniline (B41778) and N-ethylaniline impurities from commercial N,N-Diethylaniline.

Materials:

• Commercial N,N-Diethylaniline

• Acetic anhydride

• Sodium hydroxide (B78521) (NaOH) pellets

• Distillation apparatus

Procedure:

• Place the commercial N,N-Diethylaniline in a round-bottom flask.

• Add acetic anhydride (approximately 10% w/w).

• Reflux the mixture for 2-3 hours. This will convert any primary and secondary amines into their higher-boiling acetamides.

• Cool the mixture to room temperature.

• Wash the mixture with water to remove excess acetic anhydride.

• Wash with a dilute sodium hydroxide solution to neutralize any remaining acetic acid, followed by another water wash.

• Dry the organic layer over anhydrous potassium carbonate or sodium sulfate.

• Set up a fractional distillation apparatus.

• Distill the dried liquid, collecting the fraction that boils at approximately 217 °C. This is the purified N,N-Diethylaniline.

Protocol 2: Vilsmeier-Haack Formylation of N,N-Diethylaniline

Objective: To synthesize p-diethylaminobenzaldehyde via the Vilsmeier-Haack reaction, minimizing side product formation.

Materials:

• N,N-Diethylaniline (freshly distilled)

• N,N-Dimethylformamide (DMF, anhydrous)

• Phosphorus oxychloride (POCl₃)

• Sodium acetate (B1210297)

• Dichloromethane (DCM, anhydrous)

• Ice

Procedure:

• Vilsmeier Reagent Preparation:

  • In a flame-dried, three-necked flask equipped with a dropping funnel, magnetic stirrer, and a nitrogen inlet, place anhydrous DMF (1.1 equivalents) in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Add POCl₃ (1.05 equivalents) dropwise to the stirred DMF solution, ensuring the temperature does not exceed 5 °C.

  • Stir the resulting mixture at 0 °C for 30 minutes.

• Formylation:

  • Add freshly distilled N,N-Diethylaniline (1.0 equivalent) dropwise to the pre-formed Vilsmeier reagent at 0 °C over a period of 30-60 minutes.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Reaction Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the starting material is consumed, pour the reaction mixture slowly into a vigorously stirred solution of sodium acetate (3.0 equivalents) in ice-water.

  • Stir for 30 minutes to ensure complete hydrolysis of the iminium salt.

• Extraction and Purification:

  • Separate the organic layer.

  • Extract the aqueous layer with DCM (2 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization to obtain p-diethylaminobenzaldehyde.

Visualizations

Caption: Common side reaction pathways of N,N-Diethylaniline.

Caption: A logical workflow for troubleshooting common issues.

References

• 1. freethinktech.com [freethinktech.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

strategies for improving reaction yield with N,N-Diethylaniline catalysts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing N,N-Diethylaniline as a catalyst in their experiments.

Troubleshooting Guide: Improving Reaction Yield

Low reaction yield is a common challenge in catalysis. This guide addresses specific issues you might encounter when using N,N-Diethylaniline as a catalyst and provides actionable solutions.

Observed Issue	Potential Cause	Recommended Action(s)
Low or No Conversion	1. Catalyst Inactivity or Degradation: - Impure N,N-Diethylaniline (e.g., presence of aniline (B41778) or monoethylaniline). - Decomposition due to incompatible reagents (strong acids, strong oxidizing agents).[1][2] - Thermal decomposition at elevated temperatures.[1][3] - Photochemical degradation.[1]	1. Catalyst Purity and Handling: - Use freshly distilled or high-purity N,N-Diethylaniline. - Ensure compatibility with all reaction components before starting. - Maintain the reaction temperature below the decomposition point. - Protect the reaction from light, especially if using photo-sensitive reagents.
2. Insufficient Catalyst Loading: - The catalytic cycle is too slow with the current amount of catalyst.	2. Optimize Catalyst Concentration: - Systematically increase the catalyst loading (e.g., in increments of 1-2 mol%) to find the optimal concentration. Be aware that excessive catalyst can sometimes lead to side reactions.
3. Unfavorable Reaction Conditions: - Suboptimal temperature or solvent polarity.	3. Screen Reaction Parameters: - Perform small-scale experiments to screen a range of temperatures. - Test a variety of solvents with different polarities to identify the one that best facilitates the reaction.
Formation of Significant Byproducts	1. Side Reactions Involving the Catalyst: - N,N-Diethylaniline may participate in unwanted side reactions with substrates or reagents.[4]	1. Adjust Reaction Conditions: - Lowering the reaction temperature may reduce the rate of side reactions more than the desired reaction. - Modifying the order of addition of reagents can sometimes minimize unwanted interactions.
2. Over-alkylation or Other Unwanted Transformations: - The catalyst may promote further reactions of the desired product.	2. Monitor Reaction Progress: - Use techniques like TLC or GC to monitor the reaction over time. Stop the reaction once the optimal yield of the desired product is achieved, before significant byproduct formation occurs.
Reaction Stalls Before Completion	1. Catalyst Deactivation: - The catalyst is consumed or rendered inactive during the reaction. This can be due to the formation of an unreactive salt with an acidic byproduct.[1]	1. Catalyst Regeneration/Addition: - In some cases, adding a fresh portion of the catalyst may restart the reaction. - If an acidic byproduct is suspected, consider adding a non-nucleophilic base to neutralize it.
2. Reversible Reaction: - The reaction may have reached equilibrium.	2. Shift the Equilibrium: - If a volatile byproduct is formed, its removal (e.g., using a Dean-Stark apparatus for water) can drive the reaction to completion.

Frequently Asked Questions (FAQs)

1. What is the typical catalyst loading for N,N-Diethylaniline?

The optimal catalyst loading can vary significantly depending on the specific reaction. A common starting point is 5-10 mol%. However, it is highly recommended to perform optimization studies to determine the ideal loading for your specific application, as lower loadings may be sufficient and higher loadings could lead to side reactions.

2. How can I purify N,N-Diethylaniline before use?

If you suspect your N,N-Diethylaniline is impure, distillation under reduced pressure is a common and effective purification method. Ensure that the distillation apparatus is dry and the procedure is carried out under an inert atmosphere to prevent oxidation.

3. What are the signs of N,N-Diethylaniline degradation?

A change in color, often to a yellow or brown hue, can indicate degradation or the presence of impurities.[5] When heated to decomposition, it can emit toxic fumes of nitrogen oxides.[1][3]

4. Can N,N-Diethylaniline be used in aqueous conditions?

N,N-Diethylaniline has low solubility in water.[1] While some reactions can be performed in biphasic or aqueous systems, the efficiency of the catalysis may be reduced. The use of a co-solvent is often necessary to facilitate the reaction.

5. Is N,N-Diethylaniline sensitive to air and moisture?

While stable under normal storage conditions, it is good practice to handle N,N-Diethylaniline under an inert atmosphere (e.g., nitrogen or argon) to prevent potential oxidation, especially for high-purity applications. It is incompatible with strong oxidizing agents.[1][2]

Experimental Protocols

General Protocol for a Trial Reaction Catalyzed by N,N-Diethylaniline

This protocol provides a general workflow for conducting a reaction using N,N-Diethylaniline as a catalyst. The specific substrates, solvent, temperature, and reaction time will need to be adapted for your particular transformation.

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), add the substrate(s) and the chosen solvent.

• Catalyst Addition:

  • Add the desired amount of N,N-Diethylaniline (e.g., 5 mol%) to the reaction mixture using a syringe.

• Reaction:

  • Stir the reaction mixture at the desired temperature.

  • Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, or NMR spectroscopy).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction if necessary (e.g., with a saturated aqueous solution of sodium bicarbonate if an acidic reagent was used).

  • Transfer the mixture to a separatory funnel and perform an aqueous extraction to remove the N,N-Diethylaniline and any water-soluble byproducts.

  • Wash the organic layer with brine, dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by an appropriate method, such as column chromatography, distillation, or recrystallization.

Visualizations

Logical Workflow for Troubleshooting Low Reaction Yield

Caption: A logical workflow for troubleshooting low reaction yields.

Hypothetical Catalytic Cycle for a Tertiary Amine

Caption: A generalized catalytic cycle involving N,N-Diethylaniline.

References

• 1. Page loading... [wap.guidechem.com]
• 2. N,N-Diethylaniline | 91-66-7 [chemicalbook.com]
• 3. N,N-Diethylaniline | C10H15N | CID 7061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Diethylaniline - Wikipedia [en.wikipedia.org]

proper work-up procedure for reactions containing N,N-Diethylaniline

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the proper work-up procedures for reactions containing N,N-Diethylaniline.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for removing N,N-Diethylaniline from a reaction mixture?

A1: The most common and effective method is an acidic wash, also known as an acid-base extraction. N,N-Diethylaniline is a tertiary amine and therefore basic. By washing the organic reaction mixture with a dilute aqueous acid solution (e.g., 1M HCl, 5% HCl), the N,N-Diethylaniline is protonated to form its corresponding ammonium (B1175870) salt. This salt is soluble in the aqueous layer and can thus be separated from the desired product which remains in the organic layer.[1][2]

Q2: What are the key physical and chemical properties of N,N-Diethylaniline relevant to its work-up?

A2: Key properties include its basicity (pKa of its conjugate acid is approximately 6.6), limited solubility in water, and good solubility in most organic solvents like diethyl ether, dichloromethane, and ethyl acetate.[3][4] Its density is slightly less than water (0.938 g/mL at 25 °C), which means it will typically be in the upper layer when mixed with water, although this can be solvent-dependent.[5]

Q3: Can I use a base to wash the reaction mixture?

A3: A basic wash (e.g., with sodium bicarbonate or sodium hydroxide (B78521) solution) is generally not effective for removing N,N-Diethylaniline as it will remain in its neutral, organic-soluble form. A basic wash is typically used to remove acidic impurities from the organic layer.

Q4: How can I confirm that the N,N-Diethylaniline has been successfully removed?

A4: Thin Layer Chromatography (TLC) is a common method to monitor the removal of N,N-Diethylaniline. A spot of the organic layer before and after the acidic wash can be compared. The disappearance or significant reduction in the intensity of the N,N-Diethylaniline spot indicates successful removal.

Troubleshooting Guide

Issue 1: An emulsion forms during the acidic wash.

• Possible Cause: Vigorous shaking of the separatory funnel can lead to the formation of an emulsion, which is a stable mixture of the organic and aqueous layers. Aromatic amines can sometimes stabilize emulsions.

• Solution:

  • Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for extraction without forming a stable emulsion.

  • Brine Wash: Add a saturated aqueous solution of sodium chloride (brine). The increased ionic strength of the aqueous layer can help to break up the emulsion.

  • Filtration: For persistent emulsions, filtering the entire mixture through a pad of Celite or glass wool can sometimes help to break the emulsion.

  • Patience: Allowing the separatory funnel to stand undisturbed for a period can allow the layers to separate on their own.

Issue 2: The N,N-Diethylaniline is not completely removed after one acidic wash.

• Possible Cause: A single extraction may not be sufficient, especially if the concentration of N,N-Diethylaniline is high or if the organic solvent has some miscibility with water.

• Solution:

  • Multiple Washes: Perform multiple washes with the dilute acid solution. Two to three washes are typically sufficient. Monitor the progress with TLC.

  • Increase Acid Concentration: A slightly more concentrated acid solution (e.g., 2M HCl) can be used, but be cautious if your desired product is acid-sensitive.[1]

  • Increase Volume of Aqueous Wash: Using a larger volume of the acidic aqueous solution for each wash can improve extraction efficiency.

Issue 3: My product is acid-sensitive. How can I remove N,N-Diethylaniline?

• Possible Cause: The acidic conditions of the work-up can degrade or cause side reactions with certain functional groups.

• Solution:

  • Weaker Acids: Consider using a weaker acid, such as a saturated aqueous solution of ammonium chloride, though this will be less effective at protonating the aniline (B41778).

  • Silica (B1680970) Gel Chromatography: If an acidic wash is not feasible, N,N-Diethylaniline can be removed by column chromatography. It is a relatively polar compound and can be separated from less polar products.

  • Distillation: If the desired product has a significantly different boiling point from N,N-Diethylaniline (boiling point ~217 °C), distillation can be an effective purification method.

Data Presentation

Property	Value	Reference
Molecular Formula	C₁₀H₁₅N	[6]
Molecular Weight	149.23 g/mol	[6]
Appearance	Colorless to yellow liquid	[5][6]
Odor	Fishlike	[5]
Density	0.938 g/mL at 25 °C
Boiling Point	217 °C
Melting Point	-38 °C
pKa of Conjugate Acid	~6.61	[3]
Water Solubility	14 g/L (12 °C)	[3]
Solubility in Organic Solvents	Soluble in alcohol, ether, chloroform	[3]

Experimental Protocols

Protocol 1: General Acidic Work-up for Removal of N,N-Diethylaniline

• Transfer Reaction Mixture: Once the reaction is complete, transfer the reaction mixture to a separatory funnel. If the reaction solvent is not suitable for extraction (e.g., is water-miscible), first remove the solvent under reduced pressure and redissolve the residue in a suitable organic solvent like diethyl ether or ethyl acetate.

• First Acidic Wash: Add an equal volume of 1M aqueous HCl to the separatory funnel.

• Extraction: Stopper the funnel and gently invert it several times, venting frequently to release any pressure buildup. Avoid vigorous shaking to prevent emulsion formation.

• Layer Separation: Allow the layers to separate. The aqueous layer (containing the protonated N,N-Diethylaniline) is typically the bottom layer, but this depends on the organic solvent used. Drain the aqueous layer.

• Subsequent Washes: Repeat the acidic wash (steps 2-4) one or two more times. Monitor the removal of N,N-Diethylaniline from the organic layer by TLC.

• Neutralizing Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove the bulk of the water.

• Drying and Concentration: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate). Filter to remove the drying agent and concentrate the organic solvent under reduced pressure to yield the crude product.

Protocol 2: Work-up for the Synthesis of N-ethyl-2,6-diethylaniline

This protocol provides an example of a work-up where the product itself is an aniline derivative and an acidic wash would remove the product. In this case, a neutral or slightly basic work-up is employed.

• Reaction Quenching: After the reaction is complete (monitored by TLC), the reaction mixture is diluted with dichloromethane.

• Brine Wash: The organic solution is washed with a brine solution.

• Layer Separation and Drying: The organic phase is separated and dried over anhydrous sodium sulfate.

• Solvent Removal and Purification: The organic solvent is removed under reduced pressure, and the residue is purified by silica gel column chromatography to isolate the desired product.[7]

Visualizations

References

• 1. scilearn.sydney.edu.au [scilearn.sydney.edu.au]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. China N,N-Diethylaniline CAS NO.91-66-7 factory and manufacturers | Mit-ivy [mit-ivy.com]
• 4. webqc.org [webqc.org]
• 5. N,N-DIETHYLANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. N,N-Diethylaniline | C10H15N | CID 7061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. jocpr.com [jocpr.com]

Technical Support Center: N,N-Diethylaniline Thermal Stability and Decomposition

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N,N-Diethylaniline at high temperatures. The information is designed to address specific issues that may be encountered during experimental procedures involving this compound.

Disclaimer: Direct experimental data on the thermal decomposition of N,N-Diethylaniline is limited in publicly available literature. Therefore, some information presented here is based on the analysis of structurally similar compounds and general principles of organic chemistry.[1]

Frequently Asked Questions (FAQs)

Q1: What is the expected thermal stability of N,N-Diethylaniline?

Q2: What are the primary hazardous decomposition products of N,N-Diethylaniline?

A2: When heated to decomposition, N,N-Diethylaniline is known to emit toxic fumes, with the primary hazardous products being oxides of nitrogen (NOx).[3] Depending on the conditions (e.g., presence of oxygen), other potential byproducts could include carbon monoxide, carbon dioxide, and various hydrocarbon fragments.

Q3: What is the likely mechanism for the thermal decomposition of N,N-Diethylaniline?

A3: The thermal decomposition of N,N-dialkylanilines at high temperatures in an inert atmosphere (pyrolysis) is likely to proceed through a free-radical mechanism.[1] The initiation step would involve the homolytic cleavage of the weakest bonds, which are the C-N bonds of the diethylamino group. This would be followed by a cascade of propagation and termination steps.

Q4: How can I experimentally determine the thermal stability of my N,N-Diethylaniline sample?

A4: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the recommended techniques to experimentally determine the thermal stability of N,N-Diethylaniline. TGA will identify the onset temperature of decomposition by measuring mass loss as a function of temperature, while DSC can be used to detect exothermic or endothermic events associated with decomposition.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected color change (darkening) of N,N-Diethylaniline upon heating, even below the expected decomposition temperature.	Oxidation of the amine.	Ensure experiments are conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. Use freshly distilled or high-purity N,N-Diethylaniline.
Inconsistent results in TGA/DSC analysis.	1. Sample heterogeneity. 2. Inconsistent sample mass or packing in the crucible. 3. Variation in heating rate or purge gas flow rate.	1. Ensure the sample is homogeneous. 2. Use a consistent, accurately weighed sample mass (typically 5-10 mg) and ensure consistent packing in the crucible. 3. Maintain a constant heating rate and purge gas flow rate across all experiments.
Instrument contamination after thermal analysis.	Deposition of decomposition products.	Clean the TGA/DSC furnace and sample holder according to the manufacturer's instructions after each experiment with N,N-Diethylaniline to prevent cross-contamination.
Difficulty in identifying decomposition products using GC-MS.	1. Products are too volatile or too heavy to elute from the GC column. 2. Products are highly reactive and unstable.	1. Use a GC column with a suitable stationary phase and a wide temperature range. Consider using a shorter column for less volatile compounds. 2. Use a direct-insertion probe mass spectrometry or a faster GC ramp rate to minimize the time for reactions to occur.

Data Presentation

Table 1: Physicochemical Properties of N,N-Diethylaniline

Property	Value
Molecular Formula	C₁₀H₁₅N
Molecular Weight	149.23 g/mol
Boiling Point	216 °C (421 °F; 489 K)[2]
Melting Point	-38 °C (-36 °F; 235 K)[2]
Flash Point	83 °C (181 °F; 356 K)[2]
Autoignition Temperature	330 °C (626 °F; 603 K)[2]

Table 2: Predicted Thermal Decomposition Data (Based on Analogous Compounds)

Parameter	Predicted Value/Range	Analytical Technique
Onset of Decomposition (Tonset)	200 - 300 °C	TGA
Primary Decomposition Products	Nitrogen oxides (NOx), Carbon monoxide (CO), Carbon dioxide (CO₂), Ethyl radicals, Aniline (B41778), Benzene, various hydrocarbons	Py-GC-MS

Experimental Protocols

Protocol 1: Determination of Thermal Stability by Thermogravimetric Analysis (TGA)

• Instrument: Calibrated Thermogravimetric Analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of high-purity N,N-Diethylaniline into a ceramic or aluminum TGA pan.

• Atmosphere: High-purity nitrogen with a constant flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate at 30 °C for 5 minutes.

  • Ramp up to 600 °C at a heating rate of 10 °C/min.

• Data Analysis: Record the mass loss as a function of temperature. Determine the onset temperature of decomposition (Tonset) from the TGA curve and the temperature of maximum decomposition rate from the derivative thermogravimetric (DTG) curve.

Protocol 2: Analysis of Thermal Decomposition Products by Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

• Instrument: A pyrolysis unit coupled to a Gas Chromatograph-Mass Spectrometer (GC-MS).

• Sample Preparation: Place a small, accurately known amount (e.g., 0.1-1.0 mg) of N,N-Diethylaniline into a pyrolysis tube.

• Pyrolysis Conditions:

  • Set the pyrolysis temperature to a point above the decomposition onset determined by TGA (e.g., 350 °C).

  • Maintain an inert atmosphere (Helium) during pyrolysis.

• GC-MS Conditions:

  • GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Oven Program: Start at a low temperature (e.g., 40 °C), hold for a few minutes, then ramp up to a high temperature (e.g., 300 °C) to ensure elution of all decomposition products.

  • MS Detector: Operate in electron ionization (EI) mode and scan a mass range of m/z 35-500.

• Data Analysis: Identify the separated decomposition products by comparing their mass spectra with a spectral library (e.g., NIST).

Visualizations

Caption: Proposed free-radical decomposition pathway for N,N-Diethylaniline.

Caption: Experimental workflow for thermal analysis of N,N-Diethylaniline.

References

• 1. benchchem.com [benchchem.com]
• 2. Diethylaniline - Wikipedia [en.wikipedia.org]
• 3. N,N-Diethylaniline | C10H15N | CID 7061 - PubChem [pubchem.ncbi.nlm.nih.gov]

optimizing reaction conditions to enhance N,N-Diethylaniline reactivity

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions to enhance the reactivity of N,N-Diethylaniline in various chemical syntheses.

Frequently Asked Questions (FAQs)

Q1: What makes N,N-Diethylaniline highly reactive towards electrophiles?

A1: The high reactivity of N,N-Diethylaniline in electrophilic aromatic substitution reactions stems from the powerful electron-donating nature of the diethylamino group (-N(Et)₂). The lone pair of electrons on the nitrogen atom is delocalized into the benzene (B151609) ring through resonance, significantly increasing the electron density at the ortho and para positions.[1] This enrichment makes the aromatic ring highly nucleophilic and susceptible to attack by even weak electrophiles.[2]

Q2: What are the most common side reactions observed with N,N-Diethylaniline?

A2: Common side reactions include oxidation, which can form colored impurities, and N-dealkylation, particularly under harsh conditions. In strongly acidic environments, such as during nitration with a nitric and sulfuric acid mixture, the amino group can be protonated. This converts the activating diethylamino group into a deactivating and meta-directing ammonium (B1175870) group.[3] Over-alkylation leading to quaternary ammonium salts can also occur if the reaction is not properly controlled.[4]

Q3: How does solvent selection impact the reactivity of N,N-Diethylaniline?

A3: Solvent polarity can influence reaction rates. For instance, in the oxidation of N,N-dialkylanilines, increasing the percentage of acetic acid in an aqueous solution (which decreases the dielectric constant) has been shown to increase the reaction rate.[5] For Vilsmeier-Haack reactions, common solvents include dichloromethane (B109758) (DCM) or the formamide (B127407) reagent itself, such as N,N-dimethylformamide (DMF).[6] The choice of solvent should be based on the specific reaction, solubility of reagents, and the stability of intermediates.

Q4: How can I purify crude N,N-Diethylaniline before use to ensure optimal reactivity?

A4: To remove primary and secondary amine impurities, the crude product can be refluxed with an excess of acetic anhydride (B1165640), which acylates the contaminants. The N,N-Diethylaniline can then be separated by distillation.[7][8] Another method involves dissolving the crude amine in dilute acid, extracting non-basic impurities with ether, and then liberating the pure amine by adding a base, followed by extraction and distillation under reduced pressure.[7] Suitable drying agents include potassium hydroxide (B78521) (KOH), calcium sulfate (B86663) (CaSO₄), and barium oxide (BaO).[7]

Q5: Why might the reactivity of N,N-Diethylaniline be diminished if there is a bulky substituent at the ortho position?

A5: An alkyl group in the ortho position can cause steric hindrance, twisting the diethylamino group out of the plane of the benzene ring.[2] This misalignment disrupts the orbital overlap necessary for resonance, preventing the nitrogen's lone pair from effectively delocalizing into the ring. This loss of conjugation significantly reduces the electron-donating ability of the amino group, thereby diminishing the compound's reactivity towards electrophilic substitution.[2][9]

Troubleshooting Guides

Guide 1: Vilsmeier-Haack Reaction

Problem: Low yield of the desired p-diethylaminobenzaldehyde product.

Possible Causes and Solutions:

• Degraded Reagents: Phosphorus oxychloride (POCl₃) is moisture-sensitive. Ensure it is fresh and handled under anhydrous conditions. Use freshly distilled N,N-dimethylformamide (DMF).

• Incorrect Stoichiometry: The molar ratio of the Vilsmeier reagent to N,N-Diethylaniline is crucial. Typically, a slight excess (1.5 equivalents) of the pre-formed Vilsmeier reagent is used.[6]

• Suboptimal Temperature Control: The initial formation of the Vilsmeier reagent (from POCl₃ and DMF) is exothermic and should be performed at 0°C.[10] The subsequent addition of N,N-Diethylaniline should also be done at a controlled low temperature before heating to drive the reaction to completion.[10]

• Incomplete Hydrolysis: The final workup step, which hydrolyzes the iminium ion intermediate to the aldehyde, is critical. Ensure proper pH adjustment (typically to pH 6-8 with a solution like sodium acetate) and sufficient time for the hydrolysis to complete.[10]

• Thermal Instability: The Vilsmeier-Haack reaction can be thermally hazardous.[11][12] Runaway reactions can occur if cooling is insufficient, leading to byproduct formation.

Guide 2: Nitrosation Reaction

Problem: Formation of undesired byproducts or incomplete reaction.

Possible Causes and Solutions:

• Incorrect Acidity: The reaction is highly pH-dependent. In strongly acidic conditions, the amine can be protonated, rendering it unreactive. The reaction often proceeds optimally in weakly acidic conditions where there is a sufficient concentration of the active nitrosating agent (e.g., N₂O₃).[13]

• Temperature Too High: Nitrosation reactions are typically carried out at low temperatures (0-10°C) to prevent the decomposition of nitrous acid and minimize side reactions.[14]

• Inefficient Nitrosating Agent: The choice of nitrosating agent is key. Sodium nitrite (B80452) in an acidic medium is common. The rate of reaction can be influenced by the specific nitrosating species generated in situ.[15][16]

• Oxidation: N,N-Diethylaniline can be susceptible to oxidation. Running the reaction under an inert atmosphere (e.g., nitrogen) can help prevent the formation of colored oxidation byproducts.

Data Presentation

Table 1: Typical Reaction Parameters for Vilsmeier-Haack Formylation

Parameter	Recommended Condition	Rationale / Notes
Reagent Ratio	1.5 - 1.65 equivalents of Vilsmeier reagent	Ensures complete consumption of the aniline.[6][10]
Temperature	0°C for reagent formation, then heat	Control of exothermic steps prevents degradation.[10]
Solvent	N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)	DMF often serves as both solvent and reagent.[6]
Reaction Time	2 - 7 hours	Monitor by TLC for completion.[6][10]
Workup	Aqueous Sodium Acetate (B1210297) solution	Neutralizes acid and facilitates hydrolysis of the iminium intermediate.[6][10]

Table 2: Factors Influencing Periodate (B1199274) Oxidation of N,N-Diethylaniline

Parameter	Observation	Impact on Reactivity
Reactant Order	First order in both N,N-Diethylaniline and periodate.[17]	Rate is directly proportional to the concentration of both reactants.
Dielectric Constant	Rate increases with an increase in the dielectric constant of the medium.[17]	A more polar solvent system can enhance reactivity.
pH / Acidity	The rate is dependent on hydrogen ion concentration.[17]	pH must be optimized to control the speciation of the periodate oxidant.
Activation Energy (Ea)	13.2 kcal mol⁻¹	Provides insight into the temperature sensitivity of the reaction.[17]

Experimental Protocols

Protocol 1: Vilsmeier-Haack Formylation of N,N-Diethylaniline

This protocol is adapted from established procedures for formylation of dialkylanilines.[6][10]

• Vilsmeier Reagent Formation: To a flask containing N,N-dimethylformamide (DMF, 6 moles), add phosphorus oxychloride (POCl₃, 1.65 moles) dropwise with stirring while maintaining the temperature at 0°C in an ice bath.[10]

• Addition of Aniline: Once the initial exothermic reaction subsides, add N,N-Diethylaniline (1.65 moles, assuming substitution for dimethylaniline) dropwise, keeping the mixture cool.

• Reaction: After the addition is complete, heat the reaction mixture on a steam bath for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Cool the mixture and pour it onto crushed ice. Neutralize the solution to a pH of 6-8 by slowly adding a saturated aqueous solution of sodium acetate with vigorous stirring.[10]

• Isolation: The product, p-diethylaminobenzaldehyde, will precipitate. Collect the solid by filtration, wash with cold water until the filtrate is neutral, and dry.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Purification of Reaction Products by Column Chromatography

This is a general procedure for purifying non-polar to moderately polar organic compounds.[18][19]

• Slurry Preparation: Prepare a slurry of silica (B1680970) gel in a non-polar eluent (e.g., hexanes).

• Column Packing: Pour the slurry into a chromatography column and allow the silica to settle into a packed bed. Add a thin layer of sand on top to protect the silica surface.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane). Adsorb this solution onto a small amount of silica gel, remove the solvent under reduced pressure, and carefully add the dried powder to the top of the column.

• Elution: Begin eluting with a non-polar solvent (e.g., hexanes). Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate) in a stepwise or gradient fashion.

• Fraction Collection: Collect the eluting solvent in fractions and analyze each fraction by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified compound.

Visualizations

Caption: General workflow for optimizing a chemical reaction involving N,N-Diethylaniline.

Caption: Troubleshooting flowchart for low yield in a Vilsmeier-Haack reaction.

Caption: Simplified pathway for electrophilic aromatic substitution on N,N-Diethylaniline.

References

• 1. yufengchemicals.com [yufengchemicals.com]
• 2. Although N, N-dimethylaniline is extremely reactive toward electrophilic .. [askfilo.com]
• 3. chegg.com [chegg.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. asianpubs.org [asianpubs.org]
• 6. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 7. Purification of N,N-Dimethylaniline - Chempedia - LookChem [lookchem.com]
• 8. CN1243119A - Method for purifying N, N-dimethylaniline by acid anhydride - Google Patents [patents.google.com]
• 9. Solved Please help explain this textbook question: Although | Chegg.com [chegg.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. [PDF] Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline | Semantic Scholar [semanticscholar.org]
• 13. Nitrosation, diazotisation, and deamination. Part XII. The kinetics of N-nitrosation of N-methylaniline - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 14. CN101585772B - Method of preparing p-nitrosoaniline derivatives - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]
• 16. assets-eu.researchsquare.com [assets-eu.researchsquare.com]
• 17. asianpubs.org [asianpubs.org]
• 18. benchchem.com [benchchem.com]
• 19. jocpr.com [jocpr.com]

best practices for the long-term storage and handling of N,N-Diethylaniline

This technical support center provides best practices for the long-term storage and handling of N,N-Diethylaniline, along with troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the proper way to store N,N-Diethylaniline long-term?

A1: For long-term storage, N,N-Diethylaniline should be kept in a tightly closed container in a cool, dry, and well-ventilated area.[1] It is sensitive to light and should be stored protected from it.[1] The recommended storage temperature is between 15 °C and 25 °C.[2][3] Always store it locked up and away from incompatible materials such as strong oxidizing agents and acids.[3]

Q2: What personal protective equipment (PPE) is required when handling N,N-Diethylaniline?

A2: When handling N,N-Diethylaniline, it is crucial to use appropriate personal protective equipment. This includes chemical-resistant gloves (inspect before use), a protective lab coat, and safety goggles with side shields or a face shield.[1][2] In case of inadequate ventilation or the potential for vapor inhalation, respiratory protection should be worn.[4]

Q3: My N,N-Diethylaniline has turned yellow/brown. Is it still usable?

A3: N,N-Diethylaniline is typically a colorless to light yellow liquid.[5][6] Discoloration to yellow or brown can indicate exposure to light, air (oxidation), or impurities, which may affect its performance in sensitive experiments. It is recommended to assess the purity of the discolored reagent before use, for example, by gas chromatography (see Experimental Protocols). For critical applications, using a fresh, unopened container is advisable.

Q4: What are the primary hazards associated with N,N-Diethylaniline?

A4: N,N-Diethylaniline is toxic if swallowed, inhaled, or in contact with skin.[1] It can cause skin irritation and may lead to organ damage through prolonged or repeated exposure.[1] The substance is also toxic to aquatic life with long-lasting effects.[1]

Q5: How should I dispose of waste N,N-Diethylaniline?

A5: Waste N,N-Diethylaniline and contaminated materials should be disposed of as hazardous waste in accordance with local, state, and federal regulations.[4] Do not allow the chemical to enter drains or waterways.[1]

Storage and Handling Data

Parameter	Recommendation	Source(s)
Storage Temperature	15–25 °C	[2][3]
Storage Conditions	Cool, dry, well-ventilated area, protected from light.	[1][3]
Container	Tightly closed, in original container material.	[1][7]
Incompatible Materials	Strong oxidizing agents, strong acids, acid halides, anhydrides, some plastics.	[2]
Shelf Life	If no retest or expiration date is on the Certificate of Analysis, the standard warranty is 1 year from the shipment date. Routine inspection is recommended.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Reagent has darkened in color (yellow to brown)	1. Oxidation due to improper storage (exposure to air).2. Exposure to light.3. Contamination.	1. Purge the container with an inert gas (e.g., nitrogen or argon) before sealing.2. Store in an amber or opaque container in a dark place.3. Verify purity using GC-MS (see protocol below). If purity is compromised, consider distillation or use a new batch for sensitive applications.
Inconsistent reaction yields or unexpected side products	1. Impure N,N-Diethylaniline.2. Presence of moisture.	1. Check the purity of the starting material. If necessary, purify by distillation under reduced pressure.2. Ensure all glassware is dry and the reaction is performed under anhydrous conditions if required by the protocol.
Precipitate forms in the N,N-Diethylaniline container	1. Contamination.2. Reaction with atmospheric CO₂ or moisture.	1. Do not use the material if a solid precipitate is observed.2. Review storage procedures to ensure the container is properly sealed.
Accidental Spill	Improper handling or container failure.	For small spills: 1. Alert personnel in the area and ensure adequate ventilation.2. Wear appropriate PPE.3. Contain the spill with an inert absorbent material (e.g., sand, vermiculite).4. Collect the absorbed material into a sealed container for hazardous waste disposal.For large spills: 1. Evacuate the area immediately.2. Contact your institution's emergency response team.

Experimental Protocols

Protocol for Purity Assessment by Gas Chromatography (GC-FID)

This protocol is adapted from established methods for aniline (B41778) derivatives and is intended for determining the purity of N,N-Diethylaniline.

1. Objective: To quantify the purity of an N,N-Diethylaniline sample and identify the presence of common impurities such as aniline and monoethylaniline.

2. Instrumentation and Conditions:

• Gas Chromatograph (GC): Equipped with a Flame Ionization Detector (FID).

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold at 280 °C for 5 minutes.

• Injection Volume: 1 µL.

• Injection Mode: Split (e.g., 50:1).

3. Reagents and Materials:

• N,N-Diethylaniline sample.

• High-purity solvent for dilution (e.g., Dichloromethane or Ethyl Acetate, GC grade).

• N,N-Diethylaniline analytical standard (>99.5% purity).

• Volumetric flasks and pipettes.

• GC vials with septa.

4. Procedure:

• Standard Preparation: Prepare a standard solution of N,N-Diethylaniline at a concentration of approximately 1 mg/mL in the chosen solvent.

• Sample Preparation: Accurately weigh and dissolve the N,N-Diethylaniline sample in the same solvent to achieve a similar concentration (1 mg/mL).

• Analysis: a. Inject the standard solution to determine the retention time of N,N-Diethylaniline. b. Inject the sample solution. c. Identify the peak corresponding to N,N-Diethylaniline in the sample chromatogram based on the retention time from the standard.

• Data Analysis: a. Integrate the peak areas of all components in the sample chromatogram. b. Calculate the purity of N,N-Diethylaniline using the area percent method: Purity (%) = (Area of N,N-Diethylaniline peak / Total area of all peaks) x 100

Visualizations

Logical Workflow for Handling N,N-Diethylaniline

Caption: Workflow for the safe handling of N,N-Diethylaniline.

Troubleshooting Logic for Impure N,N-Diethylaniline

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. carlroth.com [carlroth.com]
• 3. echa.europa.eu [echa.europa.eu]
• 4. fishersci.com [fishersci.com]
• 5. N,N-Diethylaniline | C10H15N | CID 7061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N,N-DIETHYLANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. lobachemie.com [lobachemie.com]

troubleshooting peak tailing of N,N-Diethylaniline in column chromatography

This technical support center provides troubleshooting guidance for common issues encountered during the analysis of N,N-Diethylaniline by column chromatography. The information is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guide: Peak Tailing

Peak tailing is a common chromatographic problem, particularly with basic compounds like N,N-Diethylaniline, where the peak asymmetry factor is greater than 1. This can lead to inaccurate quantification and reduced resolution.[1] The primary cause is often secondary interactions between the basic analyte and the stationary phase.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for N,N-Diethylaniline?

A1: The most frequent causes include:

• Secondary Silanol (B1196071) Interactions: The basic amine group of N,N-Diethylaniline can interact strongly with acidic residual silanol groups on the surface of silica-based stationary phases. This is a primary cause of peak tailing.[1][2]

• Inappropriate Mobile Phase pH: If the mobile phase pH is not optimized, it can lead to inconsistent ionization of N,N-Diethylaniline and interaction with the stationary phase, causing tailing.[3]

• Column Overload: Injecting too concentrated a sample can saturate the column, leading to peak distortion.[2]

• Column Degradation: Over time, columns can degrade, leading to a loss of performance and peak tailing. This can include the formation of voids in the packing material.[1]

• Extra-Column Effects: Issues outside of the column, such as excessive tubing length or dead volume in fittings, can contribute to band broadening and peak tailing.[4]

Q2: How can I tell if secondary silanol interactions are the cause of my peak tailing?

A2: If you observe significant tailing specifically for N,N-Diethylaniline and other basic compounds in your sample, while neutral or acidic compounds have symmetrical peaks, it is highly likely that secondary silanol interactions are the culprit.

Q3: What is the first step I should take to troubleshoot peak tailing of N,N-Diethylaniline?

A3: The first and often most effective step is to adjust the mobile phase pH. For a basic compound like N,N-Diethylaniline, lowering the mobile phase pH to between 3 and 4 can protonate the silanol groups on the stationary phase, reducing their ability to interact with the analyte.[3][5]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing of N,N-Diethylaniline.

Caption: A step-by-step workflow for diagnosing and resolving peak tailing issues.

Quantitative Data Summary

The following tables summarize the expected impact of mobile phase modifications on the peak shape of basic compounds like N,N-Diethylaniline.

Table 1: Effect of Mobile Phase pH on Tailing Factor

Mobile Phase pH	Expected Tailing Factor (Tf) for a Basic Amine
7.0	> 2.0
5.0	1.5 - 2.0
3.0	1.1 - 1.4

Note: Data is illustrative and actual results may vary depending on the specific column and other chromatographic conditions.

Table 2: Effect of Triethylamine (TEA) Additive on Tailing Factor

TEA Concentration in Mobile Phase	Expected Tailing Factor (Tf) for a Basic Amine
0 mM	> 2.0
5 mM	1.3 - 1.6
10 mM	1.1 - 1.3
20 mM	< 1.2

Note: TEA acts as a competing base, masking the residual silanol groups.[6] Data is illustrative.

Chemical Interaction Pathway

The following diagram illustrates the chemical interactions at the stationary phase surface that lead to peak tailing for N,N-Diethylaniline and how mobile phase additives can mitigate this effect.

Caption: Mechanism of peak tailing and the role of a competing base.

Experimental Protocols

Protocol 1: Quantitative Determination of N,N-Diethylaniline by HPLC

This protocol outlines a general method for the quantitative analysis of N,N-Diethylaniline. Optimization may be required based on the specific instrumentation and sample matrix.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatograph (HPLC) with UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (analytical grade)

• N,N-Diethylaniline standard

• Volumetric flasks, pipettes, and syringes

• Syringe filters (0.45 µm)

2. Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water (e.g., 70:30 v/v) with an acidic modifier.[7] To prepare, add 0.1% phosphoric acid or formic acid to the aqueous portion of the mobile phase before mixing with acetonitrile.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

3. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh approximately 10 mg of N,N-Diethylaniline standard and dissolve in the mobile phase in a 10 mL volumetric flask.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve the sample containing N,N-Diethylaniline in the mobile phase to achieve a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

4. Analysis:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the standard solutions in increasing order of concentration.

• Inject the sample solution(s).

• Construct a calibration curve by plotting the peak area of the standard solutions against their concentration.

• Determine the concentration of N,N-Diethylaniline in the sample by interpolating its peak area on the calibration curve.

Protocol 2: Purification of N,N-Diethylaniline by Flash Column Chromatography

This protocol provides a general procedure for the purification of N,N-Diethylaniline from a reaction mixture.

1. Materials and Equipment:

• Flash chromatography system or glass column

• Silica (B1680970) gel (230-400 mesh)

• n-Hexane (ACS grade or higher)

• Ethyl acetate (B1210297) (ACS grade or higher)

• Triethylamine (optional, for deactivating silica)

• Compressed air or nitrogen source

• Rotary evaporator

• TLC plates and developing chamber

• UV lamp (254 nm)

2. Procedure:

• TLC Analysis: Develop a suitable mobile phase for the separation using Thin-Layer Chromatography (TLC). A good starting point is a mixture of n-hexane and ethyl acetate. The desired Rf value for N,N-Diethylaniline should be around 0.3.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 5% ethyl acetate in n-hexane).

  • Pour the slurry into the column and allow the silica to settle, ensuring an evenly packed bed.

  • Add a thin layer of sand on top of the silica bed to prevent disturbance during sample loading.

• Sample Loading:

  • Dissolve the crude N,N-Diethylaniline in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the mobile phase).

  • Carefully apply the sample to the top of the column.

• Elution:

  • Begin elution with the low-polarity mobile phase.

  • Gradually increase the polarity of the mobile phase (gradient elution) by increasing the percentage of ethyl acetate to elute the compounds.

  • Collect fractions and monitor the separation by TLC.

• Fraction Analysis and Product Isolation:

  • Identify the fractions containing the pure N,N-Diethylaniline using TLC.

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

Note on Acid-Sensitive Compounds: If N,N-Diethylaniline or other compounds in the mixture are sensitive to the acidic nature of silica gel, the silica can be deactivated by pre-flushing the packed column with a solvent system containing 1-3% triethylamine.[8]

References

• 1. uhplcs.com [uhplcs.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. moravek.com [moravek.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. researchgate.net [researchgate.net]
• 6. pharmagrowthhub.com [pharmagrowthhub.com]
• 7. Quantification of aniline and N-methylaniline in indigo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Safe Disposal of N,N-Diethylaniline and its Derivatives

This guide provides troubleshooting and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the safe disposal of N,N-Diethylaniline and its derivatives. Adherence to institutional and local regulations is paramount. Always consult your institution's Environmental Health and Safety (EHS) department before proceeding with any disposal protocol.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with N,N-Diethylaniline that I should be aware of during disposal?

A1: N,N-Diethylaniline is a toxic substance that can be fatal if inhaled, swallowed, or absorbed through the skin.[1][2][3] It is corrosive and can cause irritation to the skin, eyes, and mucous membranes.[1][2][4] A significant hazard is the formation of methemoglobin in the blood, which can lead to cyanosis (blueish discoloration of the skin), and the onset of these symptoms may be delayed for 2-4 hours or longer.[1][3] It is also toxic to aquatic life with long-lasting effects, so it is crucial to prevent its release into the environment.[3][5] When heated to decomposition, it emits toxic fumes of nitrogen oxides.[4][6]

Q2: Can I dispose of small amounts of N,N-Diethylaniline down the drain?

A2: No. N,N-Diethylaniline is toxic to aquatic organisms and can cause long-term adverse effects in the aquatic environment.[3][5][7] It is insoluble in water and should not be discharged into sewers or waterways.[1][4] Always prevent it from entering drains.[8][9]

Q3: What are the general guidelines for storing N,N-Diethylaniline waste before disposal?

A3: Store N,N-Diethylaniline waste in a cool, dry, and well-ventilated area, away from sources of ignition.[3] Keep the waste in a tightly closed and properly labeled container.[3][10] It should be stored locked up and segregated from incompatible materials, particularly strong oxidizing agents and strong acids.[2][4][7]

Q4: How should I handle a spill of N,N-Diethylaniline?

A4: In the event of a spill, evacuate the area and ensure adequate ventilation.[5] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, protective clothing, and respiratory protection.[3][5] For small spills, absorb the liquid with an inert, non-combustible material like sand or earth.[11] For larger spills, dike the area to prevent spreading.[4] Collect the absorbed material and place it in a suitable, sealed container for disposal.[3][12] Do not let the spill enter drains or water sources.[3][13]

Q5: What are the approved disposal methods for N,N-Diethylaniline?

A5: The recommended method for the disposal of N,N-Diethylaniline is incineration.[3] This should be carried out in a chemical incinerator equipped with an afterburner and scrubber to handle the toxic fumes produced.[3] Alternatively, you should contact a licensed professional waste disposal service to handle the material.[8][9] Always follow local, regional, and national regulations for hazardous waste disposal.[5][13]

Q6: How should I dispose of derivatives of N,N-Diethylaniline?

A6: The disposal method for derivatives of N,N-Diethylaniline will depend on their specific chemical and toxicological properties. As a general rule, they should be treated as hazardous waste unless determined otherwise by a thorough risk assessment. The presence of different functional groups can alter the reactivity, toxicity, and environmental hazards. It is crucial to consult the Safety Data Sheet (SDS) for the specific derivative. If an SDS is not available, a comprehensive literature review and consultation with your institution's EHS department are necessary to determine the appropriate disposal route, which will likely involve incineration or a licensed waste disposal service.

Troubleshooting Guide

Issue	Possible Cause	Solution
Accidental mixing of N,N-Diethylaniline waste with an incompatible chemical (e.g., strong acid).	Chemical incompatibility leading to an exothermic reaction. N,N-Diethylaniline neutralizes acids in exothermic reactions.[1][2][4][6]	1. Evacuate the immediate area. 2. If safe to do so, and you are trained to handle such situations, ensure the container is not sealed to prevent pressure buildup. 3. Alert your supervisor and institutional EHS immediately. 4. Do not attempt to neutralize or handle the mixture without expert guidance.
The N,N-Diethylaniline waste has changed color or consistency.	Potential polymerization, oxidation, or contamination.	1. Do not handle the container if it appears to be bulging or under pressure. 2. Isolate the container in a well-ventilated area, away from heat and ignition sources. 3. Contact your EHS department for guidance on how to proceed with disposal.
Uncertainty about the proper disposal container for N,N-Diethylaniline waste.	Lack of information on material compatibility.	1. Use a container made of a material compatible with aromatic amines. Typically, glass or certain types of plastic containers are used. 2. Ensure the container is in good condition, with a secure, tight-fitting lid. 3. Properly label the container with "Hazardous Waste," the full chemical name "N,N-Diethylaniline," and any other required information by your institution.

Chemical Incompatibility Data

It is crucial to avoid mixing N,N-Diethylaniline with the following substances to prevent dangerous reactions:

Incompatible Material	Potential Hazard
Strong oxidizing agents	Fire and explosion hazard.[2][4][7]
Strong acids	Exothermic reaction.[1][2][4][6]
Isocyanates	Incompatible reaction.[1][2][4][6]
Halogenated organics	Incompatible reaction.[1][2][4][6]
Peroxides	Incompatible reaction.[1][2][4][6]
Phenols (acidic)	Incompatible reaction.[1][2][4][6]
Epoxides	Incompatible reaction.[1][2][4][6]
Anhydrides	Incompatible reaction.[1][2][4][6]
Acid halides	Incompatible reaction.[1][2][4][6]
Strong reducing agents (e.g., hydrides)	Generation of flammable gaseous hydrogen.[1][2][4][6]

Experimental Protocols

Note: These protocols are for informational purposes and should be carried out by trained professionals in a controlled laboratory setting, following all institutional safety guidelines.

Protocol 1: Small-Scale Spill Clean-up

• Preparation: Don appropriate PPE, including a lab coat, safety goggles, face shield, and chemical-resistant gloves. Ensure a chemical fume hood is operational. Have spill control materials (e.g., absorbent pads, sand) and a designated hazardous waste container ready.

• Containment: If a small spill occurs (typically <100 mL in a fume hood), immediately contain the spill with absorbent material, working from the outside in.

• Absorption: Cover the spill with an inert absorbent material.

• Collection: Carefully collect the contaminated absorbent material using a scoop or other appropriate tool and place it into the designated hazardous waste container.

• Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all decontamination materials as hazardous waste.

• Disposal: Seal and label the waste container. Arrange for pickup by your institution's EHS department.

Visualizations

References

• 1. N,N-DIETHYLANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. N,N-Diethylaniline | 91-66-7 [chemicalbook.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. Page loading... [guidechem.com]
• 5. lobachemie.com [lobachemie.com]
• 6. N,N-Diethylaniline | C10H15N | CID 7061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N,N-Diethylaniline [chembk.com]
• 8. angenechemical.com [angenechemical.com]
• 9. echa.europa.eu [echa.europa.eu]
• 10. lobachemie.com [lobachemie.com]
• 11. oxfordlabchem.com [oxfordlabchem.com]
• 12. carlroth.com [carlroth.com]
• 13. fishersci.com [fishersci.com]

Reference Data & Comparative Studies

comparing the catalytic efficiency of N,N-Diethylaniline and N,N-Dimethylaniline

A Comparative Guide to the Catalytic Efficiency of N,N-Diethylaniline and N,N-Dimethylaniline

For researchers and professionals in drug development and organic synthesis, the selection of an appropriate catalyst is paramount to optimizing reaction outcomes. This guide provides a detailed comparison of the catalytic efficiency of two commonly used tertiary aniline (B41778) derivatives: N,N-Diethylaniline (DEA) and N,N-Dimethylaniline (DMA). The comparison is based on available experimental data from kinetic studies, offering insights into their relative performance in specific chemical transformations.

Quantitative Comparison of Catalytic Efficiency

The catalytic activity of N,N-Diethylaniline and N,N-Dimethylaniline has been directly compared in the periodate (B1199274) oxidation reaction. The thermodynamic parameters determined from this study provide a quantitative basis for comparing their efficiency as catalysts in this specific context.

Parameter	N,N-Diethylaniline (DEA)	N,N-Dimethylaniline (DMA)	Reference
Activation Energy (Ea)	13.2 kcal mol⁻¹	16.1 kcal mol⁻¹	[1]
Arrhenius Factor (A)	5.89 × 10⁹ dm³ mol⁻¹ s⁻¹	1.06 × 10¹² dm³ mol⁻¹ s⁻¹	[1]
Entropy of Activation (ΔS#)	-16.2 cal mol⁻¹ K⁻¹	-6.32 cal mol⁻¹ K⁻¹	[1]
Gibbs Free Energy of Activation (ΔG#)	17.6 kcal mol⁻¹	17.4 kcal mol⁻¹	[1]
Enthalpy of Activation (ΔH#)	12.6 kcal mol⁻¹	15.5 kcal mol⁻¹	[1]

Analysis of the Data:

In the periodate oxidation, N,N-Diethylaniline exhibits a lower activation energy (Ea) compared to N,N-Dimethylaniline (13.2 kcal mol⁻¹ vs. 16.1 kcal mol⁻¹), suggesting that the reaction proceeds faster with DEA as the catalyst under the same conditions.[1] The Gibbs free energy of activation (ΔG#) is slightly higher for DEA, but the difference is minimal.[1] The more negative entropy of activation (ΔS#) for DEA indicates a more ordered transition state compared to that of DMA.[1]

Another study on the bromination of arenes noted a difference in reactivity between the two compounds, attributing it to steric factors. The bromination of N,N-dimethylaniline produced a trace amount of the dibrominated product, whereas no dibrominated product was observed for N,N-diethylaniline under the same conditions. This suggests that the bulkier ethyl groups in DEA sterically hinder the ortho positions, making it less reactive in this particular electrophilic substitution reaction compared to DMA.

Experimental Protocols

A detailed experimental protocol for the kinetic study of the periodate oxidation of N,N-Dialkylanilines is provided below.

Kinetic Measurement for the Periodate Oxidation of N,N-Diethylaniline and N,N-Dimethylaniline:

Objective: To determine the kinetic and thermodynamic parameters of the periodate oxidation of N,N-Diethylaniline and N,N-Dimethylaniline.

Materials:

• N,N-Diethylaniline (DEA)

• N,N-Dimethylaniline (DMA)

• Potassium periodate (KIO₄)

• Perchloric acid (HClO₄)

• Sodium perchlorate (B79767) (NaClO₄)

• Acetone

• Distilled water

Instrumentation:

• UV-Vis Spectrophotometer with a thermostated cell holder

• Water bath for temperature control

• pH meter

Procedure:

• Solution Preparation: Prepare stock solutions of N,N-dialkylanilines, potassium periodate, and perchloric acid in a suitable solvent (e.g., acetone-water mixture).

• Reaction Initiation: The reaction is initiated by mixing the reactant solutions in a quartz cuvette. The concentration of periodate is kept in large excess to ensure pseudo-first-order conditions with respect to the aniline derivative.

• Kinetic Monitoring: The progress of the reaction is followed by monitoring the increase in absorbance of the reaction intermediate at a specific wavelength using a UV-Vis spectrophotometer. The wavelength is chosen based on the absorption maximum of the intermediate.

• Rate Constant Calculation: The pseudo-first-order rate constants (k_obs) are determined from the slope of the plot of log(A∞ - At) versus time, where A∞ and At are the absorbances at infinite time and at time 't', respectively.

• Order of Reaction: The order of the reaction with respect to each reactant is determined by varying the concentration of one reactant while keeping the others constant and observing the effect on the rate constant. The study found the reaction to be first order with respect to both the aniline derivative and the periodate.[1]

• Thermodynamic Parameters: The reaction is carried out at different temperatures, and the activation parameters (Ea, ΔH#, ΔS#, and ΔG#) are calculated from the Arrhenius and Eyring plots.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the general workflow for the kinetic study of the periodate oxidation of N,N-dialkylanilines.

Caption: Experimental workflow for the kinetic study of N,N-dialkylaniline oxidation.

The catalytic efficiency of N,N-Diethylaniline and N,N-Dimethylaniline is reaction-dependent. In the case of periodate oxidation, N,N-Diethylaniline appears to be the more efficient catalyst due to a lower activation energy.[1] However, in reactions like bromination, the steric hindrance from the larger ethyl groups in N,N-Diethylaniline can reduce its reactivity compared to N,N-Dimethylaniline. Therefore, the choice between these two catalysts should be made based on the specific reaction mechanism and the steric and electronic requirements of the transition state. This guide provides a foundation for researchers to make an informed decision when selecting a tertiary aniline catalyst for their synthetic needs.

References

• 1. researchgate.net [researchgate.net]

Greener Pastures in Organic Synthesis: A Comparative Guide to Alternatives for N,N-Diethylaniline

For researchers, scientists, and professionals in drug development, the quest for safer, more sustainable, and efficient chemical processes is a perpetual endeavor. N,N-Diethylaniline, a versatile tertiary amine, has long been a staple in organic synthesis, serving as a catalyst, base, and reaction medium. However, growing environmental and health concerns necessitate a shift towards greener alternatives. This guide provides an objective comparison of the performance of promising, environmentally benign substitutes for N,N-Diethylaniline in key organic reactions, supported by experimental data and detailed protocols.

This comprehensive analysis explores the efficacy of ionic liquids (ILs), deep eutectic solvents (DESs), and solvent-free systems as viable replacements for N,N-Diethylaniline. The comparison focuses on critical performance indicators such as reaction yield, reaction time, and overall process sustainability.

At a Glance: Performance Comparison

The following table summarizes the quantitative data from various studies, offering a clear comparison between traditional methods employing N,N-Diethylaniline and their greener counterparts.

Reaction Type	Traditional Method (with N,N-Diethylaniline)	Greener Alternative	Performance Comparison (Yield, Time, Conditions)
Triphenylmethane (B1682552) Dye Synthesis (e.g., Malachite Green)	Condensation of benzaldehyde (B42025) and dimethylaniline. N,N-Diethylaniline can be used in similar condensation reactions.	Ionic Liquids (e.g., [bmim][PF6])	Ionic Liquid Method: Achieves high yields (90-95%) in shorter reaction times under milder conditions. Eliminates the need for volatile and toxic organic solvents.[1][2]
Knoevenagel Condensation	Employs weakly basic amines as catalysts.[3][4][5] N,N-Diethylaniline can act as such a base.	Deep Eutectic Solvents (e.g., Choline (B1196258) chloride:Urea)	DES Method: Functions as both solvent and catalyst, leading to excellent yields (often >90%) under mild conditions. The DES can often be recycled and reused.[6][7][8][9]
Radical Polymerization	Used as a co-initiator in redox initiator systems.[10]	Solvent-free systems, alternative initiators.	Solvent-free/Alternative Initiator Methods: Reduces or eliminates the use of volatile organic compounds (VOCs). Performance is highly dependent on the specific monomer and initiator system.[10][11][12][13][14]
Heck Reaction	Tertiary amines like triethylamine (B128534) are commonly used as a base to neutralize the HX formed.[15][16][17]	Ionic Liquids (e.g., [bmim][Br])	Ionic Liquid Method: Can act as both the solvent and a stabilizer for the palladium catalyst, often leading to higher efficiency and easier catalyst recycling.[18][19]

Delving Deeper: Experimental Insights

Triphenylmethane Dye Synthesis: A Greener Hue for Malachite Green

The synthesis of triphenylmethane dyes, such as Malachite Green, traditionally involves the condensation of aromatic aldehydes and N,N-dialkylanilines in the presence of a condensing agent and often in a volatile organic solvent.[20][21][22] Greener approaches utilizing ionic liquids have shown significant promise.

Experimental Protocol: Synthesis of Malachite Green using an Ionic Liquid

• Reactant Mixture: In a round-bottom flask, combine benzaldehyde and N,N-dimethylaniline in a 1:2 molar ratio with an ionic liquid such as 1-butyl-3-methylimidazolium hexafluorophosphate (B91526) ([bmim][PF6]).

• Catalyst: Add a catalytic amount of a Lewis acid (e.g., ZnCl2).

• Reaction Conditions: Stir the mixture at a moderately elevated temperature (e.g., 80-100 °C) for a specified duration (typically 2-4 hours).

• Work-up: After cooling, the product can often be extracted using a suitable organic solvent, and the ionic liquid can be recovered and reused.[1][2]

Logical Workflow for Greener Dye Synthesis

Caption: Transitioning from traditional to greener dye synthesis.

Knoevenagel Condensation: The Dual Role of Deep Eutectic Solvents

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction that typically requires a basic catalyst, a role that can be fulfilled by N,N-Diethylaniline.[3][4][5] Deep eutectic solvents have emerged as highly effective and green alternatives, often acting as both the reaction medium and the catalyst.

Experimental Protocol: Knoevenagel Condensation using a Deep Eutectic Solvent

• DES Preparation: Prepare the deep eutectic solvent by mixing choline chloride and urea (B33335) in a 1:2 molar ratio and heating gently until a homogeneous liquid is formed.

• Reaction Setup: To the DES, add the aldehyde and the active methylene (B1212753) compound in equimolar amounts.

• Reaction Conditions: Stir the mixture at room temperature or with gentle heating (e.g., 50-60 °C). The reaction progress can be monitored by thin-layer chromatography.

• Product Isolation: Upon completion, the product often precipitates from the reaction mixture upon the addition of water and can be isolated by simple filtration. The aqueous DES solution can then be evaporated to recover the solvent for reuse.

Signaling Pathway of DES in Knoevenagel Condensation

Caption: Catalytic role of DES in Knoevenagel condensation.

Environmental and Safety Profile of Alternatives

A critical aspect of adopting greener alternatives is understanding their own environmental and safety profiles.

• Ionic Liquids (ILs): While often touted as "green" due to their low vapor pressure, the toxicity and biodegradability of ILs can vary significantly depending on their cationic and anionic components.[23][24] Some imidazolium-based ILs have shown moderate toxicity.[25] However, many newer generation ILs are being designed with enhanced biodegradability and lower toxicity.[26][27]

• Deep Eutectic Solvents (DESs): Generally considered more environmentally friendly than many ILs, DESs are often prepared from readily available, inexpensive, and biodegradable components like choline chloride, urea, and sugars.[7][8][9][28] Their low toxicity and high biodegradability make them attractive sustainable alternatives.

• Bio-based Amines: Synthesized from renewable feedstocks, bio-based amines offer a sustainable alternative to their petrochemical-derived counterparts.[29][30][31][32][33] Their toxicity and environmental impact are specific to the individual compound.

Conclusion: A Greener Future for Organic Chemistry

The transition away from hazardous solvents and catalysts like N,N-Diethylaniline is a crucial step towards a more sustainable chemical industry. Ionic liquids and deep eutectic solvents have demonstrated their potential to not only replace N,N-Diethylaniline but also to enhance reaction efficiency and simplify product isolation and catalyst recycling. While a universal "drop-in" replacement does not exist, this guide provides a framework for researchers to select the most appropriate greener alternative based on the specific requirements of their organic transformations. Further research into the synthesis and application of bio-based amines and the optimization of solvent-free reaction conditions will continue to expand the toolkit for green chemistry. By embracing these innovative approaches, the scientific community can significantly reduce the environmental footprint of chemical synthesis while advancing the frontiers of drug discovery and materials science.

References

• 1. Application of benzimidazole mixed ionic liquids in the detection of malachite green and crystal violet [manu61.magtech.com.cn]
• 2. ionike.com [ionike.com]
• 3. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 4. organicreactions.org [organicreactions.org]
• 5. Chemicals [chemicals.thermofisher.cn]
• 6. researchgate.net [researchgate.net]
• 7. A Review on the Use of Deep Eutectic Solvents in Protection Reactions [mdpi.com]
• 8. Article | KnE Open [kneopen.com]
• 9. researchgate.net [researchgate.net]
• 10. Radical polymerization - Wikipedia [en.wikipedia.org]
• 11. Free Radical Initiators [sigmaaldrich.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchnow.flinders.edu.au [researchnow.flinders.edu.au]
• 15. Heck Reaction [organic-chemistry.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Coordination-Accelerated Catalysis in the Heck Reaction using N–H N-Heterocyclic Carbene Pd Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. youtube.com [youtube.com]
• 21. youtube.com [youtube.com]
• 22. Malachite green - Wikipedia [en.wikipedia.org]
• 23. Frontiers | So Similar, yet so Different: The Case of the Ionic Liquids N-Trimethyl-N (2-methoxyethyl)ammonium Bis (trifluoromethanesulfonyl)imide and N,N-Diethyl-N-methyl-N(2-methoxyethyl)ammonium bis(trifluoromethanesulfonyl)imide [frontiersin.org]
• 24. A Review of Ionic Liquids, Their Limits and Applications [file.scirp.org]
• 25. Catalytic Application of Ionic Liquids for the Green Synthesis of Aromatic Five-Membered Nitrogen Heterocycles [mdpi.com]
• 26. oaji.net [oaji.net]
• 27. citefactor.org [citefactor.org]
• 28. lup.lub.lu.se [lup.lub.lu.se]
• 29. pubs.acs.org [pubs.acs.org]
• 30. mdpi.com [mdpi.com]
• 31. Bio-based amines through sustainable heterogeneous catalysis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 32. Recent Advances in the Efficient Synthesis of Useful Amines from Biomass-Based Furan Compounds and Their Derivatives over Heterogeneous Catalysts [mdpi.com]
• 33. researchgate.net [researchgate.net]

A Comparative Analysis of N,N-Diethylaniline and Triethylamine as Organic Bases

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the choice of an appropriate base is paramount to the success of a reaction. N,N-Diethylaniline and triethylamine (B128534) are two commonly employed tertiary amine bases, each possessing distinct properties that render them suitable for a range of applications. This guide provides a comprehensive comparative analysis of these two bases, summarizing their physicochemical properties, discussing their roles in key organic reactions, and offering insights into their respective advantages and limitations. While direct comparative experimental data under identical conditions is scarce in publicly available literature, this guide synthesizes known information to facilitate an informed selection process.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physical and chemical properties of N,N-Diethylaniline and triethylamine is crucial for predicting their behavior in a reaction. The following table summarizes their key characteristics.

Property	N,N-Diethylaniline	Triethylamine	References
Structure	C₆H₅N(C₂H₅)₂	N(C₂H₅)₃
Molecular Weight ( g/mol )	149.23	101.19	[1]
pKa of Conjugate Acid	~6.6	~10.75	[2]
Boiling Point (°C)	216-217	89-90	[1][3]
Melting Point (°C)	-38	-114.7	[1][3]
Density (g/mL)	~0.938	~0.726	[1][3]
Solubility in Water	Slightly soluble	Soluble	[1]
Solubility in Organic Solvents	Soluble in ethanol, ether, chloroform	Miscible with most organic solvents	[1]
Toxicity	May be genotoxic. Irritating to skin, eyes, and mucous membranes.	Toxic, with a strong irritant effect.	[1]

Performance in Key Organic Reactions

Both N,N-Diethylaniline and triethylamine are widely used as acid scavengers and catalysts in a variety of organic transformations. Their efficacy, however, can differ based on the specific reaction conditions and substrates involved.

Dehydrohalogenation

Dehydrohalogenation reactions are crucial for the formation of alkenes from alkyl halides. Both bases can be employed to facilitate this elimination reaction. Triethylamine, being a stronger base, is generally more effective at promoting E2 eliminations.[4] The bulkier nature of triethylamine can also favor the formation of the less substituted (Hofmann) alkene, depending on the substrate. N,N-Diethylaniline, a weaker base, may require more forcing conditions to achieve comparable reaction rates.

Caption: General workflow for a dehydrohalogenation reaction.

Esterification and Amidation

In acylation reactions such as esterification and amidation, both bases are commonly used to neutralize the acidic byproduct (e.g., HCl) generated when using acyl chlorides or anhydrides.[4][5] Triethylamine's higher basicity makes it a very efficient acid scavenger, driving the reaction to completion.[4] However, its nucleophilic character, although sterically hindered, can sometimes lead to side reactions, particularly with highly reactive acylating agents.[6] N,N-Diethylaniline, being less basic and nucleophilic, can be a milder alternative, potentially offering better selectivity in sensitive systems.

Caption: Signaling pathway for acylation reactions.

Side Reactions and Stability

Triethylamine:

• Nucleophilic Catalysis: Triethylamine can act as a nucleophile, especially with highly reactive electrophiles, leading to the formation of quaternary ammonium (B1175870) salts.[7]

• Alkylation: It can undergo self-alkylation or react with alkylating agents present in the reaction mixture.[7]

• Stability: Triethylamine is generally stable but can be oxidized. It reacts exothermically with strong acids and oxidizing agents.[7]

N,N-Diethylaniline:

• Oxidation: The aromatic ring of N,N-Diethylaniline is susceptible to oxidation, which can lead to colored impurities.

• Ring Substitution: The aniline (B41778) ring can undergo electrophilic substitution reactions, which may be an undesired side reaction depending on the reaction conditions.

• Stability: It is a stable compound but can be sensitive to light and air, leading to discoloration. It is incompatible with strong oxidizing agents and strong acids.[8]

Ease of Removal

The significant difference in boiling points between the two bases dictates the primary methods for their removal from a reaction mixture.

• Triethylamine: With a boiling point of 89-90 °C, triethylamine can often be removed by evaporation under reduced pressure.[3] Its hydrochloride salt is a solid that can sometimes be removed by filtration, though its solubility in some organic solvents can be a challenge. Aqueous acid washes are also effective for removing triethylamine by converting it to its water-soluble salt.

• N,N-Diethylaniline: Due to its high boiling point (216-217 °C), removal by distillation is often impractical on a laboratory scale.[1] The primary method for removing N,N-Diethylaniline is through acidic aqueous extraction, which protonates the aniline nitrogen, rendering it water-soluble.

Caption: Experimental workflow for base removal via acidic extraction.

Proposed Experimental Protocol for a Comparative Study

To obtain direct comparative data, a standardized experimental protocol is essential. The following protocol outlines a method for comparing the efficacy of N,N-Diethylaniline and triethylamine in an acylation reaction.

Objective: To compare the performance of N,N-Diethylaniline and triethylamine as bases in the acylation of benzylamine (B48309) with benzoyl chloride.

Materials:

• Benzylamine

• Benzoyl chloride

• N,N-Diethylaniline

• Triethylamine

• Dichloromethane (anhydrous)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Standard for GC analysis (e.g., dodecane)

Procedure:

• Reaction Setup: In two separate flame-dried round-bottom flasks equipped with magnetic stirrers and nitrogen inlets, dissolve benzylamine (1.0 eq) and a known amount of an internal standard in anhydrous dichloromethane.

• Addition of Base: To one flask, add N,N-Diethylaniline (1.1 eq). To the other flask, add triethylamine (1.1 eq).

• Acylation: Cool both flasks to 0 °C in an ice bath. Slowly add benzoyl chloride (1.05 eq) dropwise to each flask.

• Reaction Monitoring: Allow the reactions to warm to room temperature and stir for a designated time (e.g., 2 hours). Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by Gas Chromatography (GC) to determine the consumption of starting material and the formation of N-benzylbenzamide.

• Work-up:

  • Quench the reactions by adding 1 M HCl.

  • Separate the organic layer and wash it sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis:

  • Determine the yield of the crude product.

  • Analyze the crude product by ¹H NMR to identify and quantify any side products.

  • Purify the product by column chromatography if necessary and determine the isolated yield.

Data to Collect:

• Reaction conversion at different time points (from GC analysis).

• Crude and isolated yields of N-benzylbenzamide.

• Presence and quantity of any side products.

Conclusion

Both N,N-Diethylaniline and triethylamine are valuable organic bases with distinct advantages and disadvantages.

• Triethylamine is a stronger, more sterically hindered base with a lower boiling point, making it a powerful acid scavenger that is relatively easy to remove from reaction mixtures. Its potential for nucleophilic side reactions is a consideration.

• N,N-Diethylaniline is a weaker, less sterically hindered base with a high boiling point. It is a milder option that may offer better selectivity in certain reactions but requires acidic work-up for removal.

The choice between these two bases will ultimately depend on the specific requirements of the reaction, including the nature of the substrate and reagents, the desired reaction conditions, and the planned purification strategy. The proposed experimental protocol provides a framework for researchers to generate their own direct comparative data to make the most informed decision for their specific synthetic needs.

References

• 1. Diethylaniline - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. bdmaee.net [bdmaee.net]
• 4. nbinno.com [nbinno.com]
• 5. youtube.com [youtube.com]
• 6. mdpi.com [mdpi.com]
• 7. chemcess.com [chemcess.com]
• 8. N,N-Diethylaniline | C10H15N | CID 7061 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structural Elucidation of N,N-Diethylaniline: A Comparative NMR Spectroscopic Analysis

A definitive guide to the structural confirmation of N,N-Diethylaniline using 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy, with a comparative analysis against structural analogs.

This guide provides a comprehensive examination of the 1H and 13C NMR spectra of N,N-Diethylaniline, offering a clear methodology for its structural confirmation. For researchers, scientists, and professionals in drug development, this document outlines the key spectral features that differentiate N,N-Diethylaniline from its common structural alternatives, N,N-Dimethylaniline and N-Ethylaniline. The presented data is supported by established experimental protocols for NMR analysis.

Comparative Analysis of 1H NMR Data

The 1H NMR spectrum of N,N-Diethylaniline is characterized by distinct signals corresponding to the ethyl and phenyl protons. A comparative analysis with its structural analogs, N,N-Dimethylaniline and N-Ethylaniline, highlights key differences in their respective spectra, enabling unambiguous identification.

Compound	Functional Group	Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz
N,N-Diethylaniline	-CH2- (Ethyl)	~3.35	Quartet (q)	4H	~7.1
-CH3 (Ethyl)	~1.16	Triplet (t)	6H	~7.1
Aromatic H (ortho)	~6.68	Doublet of doublets (dd)	2H
Aromatic H (meta)	~7.18	Triplet (t)	2H
Aromatic H (para)	~6.60	Triplet (t)	1H
N,N-Dimethylaniline	-CH3 (Methyl)	~2.93	Singlet (s)	6H	N/A
Aromatic H (ortho)	~6.75	Doublet (d)	2H
Aromatic H (meta)	~7.22	Triplet (t)	2H
Aromatic H (para)	~6.69	Triplet (t)	1H
N-Ethylaniline	-CH2- (Ethyl)	~3.13	Quartet (q)	2H	~7.1
-CH3 (Ethyl)	~1.23	Triplet (t)	3H	~7.1
Aromatic H (ortho)	~6.60	Doublet (d)	2H
Aromatic H (meta)	~7.16	Triplet (t)	2H
Aromatic H (para)	~6.69	Triplet (t)	1H
-NH-	~3.6 (variable)	Broad singlet (br s)	1H	N/A

Comparative Analysis of 13C NMR Data

The 13C NMR spectrum provides further confirmation of the carbon skeleton of N,N-Diethylaniline. The chemical shifts of the ethyl and aromatic carbons are distinct from those of its analogs.

Compound	Carbon Atom	Chemical Shift (δ) ppm
N,N-Diethylaniline	C (quaternary, aromatic)	~147.6
C-H (meta, aromatic)	~129.2
C-H (para, aromatic)	~115.8
C-H (ortho, aromatic)	~112.3
-CH2- (Ethyl)	~44.3
-CH3 (Ethyl)	~12.6
N,N-Dimethylaniline	C (quaternary, aromatic)	~150.5
C-H (meta, aromatic)	~129.1
C-H (para, aromatic)	~116.7
C-H (ortho, aromatic)	~112.7
-CH3 (Methyl)	~40.5
N-Ethylaniline	C (quaternary, aromatic)	~148.3
C-H (meta, aromatic)	~129.3
C-H (para, aromatic)	~117.4
C-H (ortho, aromatic)	~113.1
-CH2- (Ethyl)	~38.6
-CH3 (Ethyl)	~14.9

Experimental Protocols

The following is a general protocol for the acquisition of 1H and 13C NMR spectra for the structural confirmation of N,N-Diethylaniline and its analogs.

Sample Preparation:

• Sample Weighing: Accurately weigh 10-20 mg of the analyte for 1H NMR or 50-100 mg for 13C NMR into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl3) to the vial.

• Dissolution: Gently swirl the vial to ensure complete dissolution of the sample.

• Filtration and Transfer: Using a Pasteur pipette with a cotton or glass wool plug, filter the solution directly into a 5 mm NMR tube to remove any particulate matter.

• Capping: Securely cap the NMR tube.

NMR Data Acquisition:

• Instrument: A 400 MHz or higher field NMR spectrometer.

• Solvent: CDCl3

• Temperature: 298 K

• 1H NMR Parameters:

  • Pulse Program: Standard single-pulse sequence.

  • Number of Scans: 16-32

  • Relaxation Delay: 1-2 seconds

  • Spectral Width: -2 to 12 ppm

• 13C NMR Parameters:

  • Pulse Program: Proton-decoupled single-pulse sequence.

  • Number of Scans: 1024 or more, depending on sample concentration.

  • Relaxation Delay: 2-5 seconds

  • Spectral Width: 0 to 220 ppm

Data Processing:

The acquired Free Induction Decay (FID) is processed with an exponential window function followed by a Fourier transform. The resulting spectra are then phased and baseline corrected. Chemical shifts are referenced to the residual solvent peak of CDCl3 (δ 7.26 ppm for 1H and δ 77.16 ppm for 13C).

Workflow for Structural Confirmation

The logical workflow for confirming the structure of N,N-Diethylaniline using NMR spectroscopy is outlined below. This process involves acquiring and analyzing both 1H and 13C NMR spectra and comparing the data with that of known structural alternatives.

Caption: Logical workflow for the structural confirmation of N,N-Diethylaniline using NMR.

Unraveling the Molecular Fingerprint: A Comparative Guide to the Electron Ionization Mass Spectrum of N,N-Diethylaniline

For researchers, scientists, and professionals in drug development, understanding the structural elucidation of organic molecules is paramount. Mass spectrometry, a powerful analytical technique, provides a molecular fingerprint that reveals not only the molecular weight but also intricate structural details through fragmentation analysis. This guide offers a detailed interpretation of the electron ionization (EI) mass spectrum of N,N-Diethylaniline, presenting a comparative analysis with its structural analogs, aniline (B41778) and N-ethylaniline, supported by experimental data and detailed methodologies.

Interpreting the Mass Spectrum of N,N-Diethylaniline

The electron ionization mass spectrum of N,N-Diethylaniline (C₁₀H₁₅N, molecular weight: 149.23 g/mol ) is characterized by a distinct fragmentation pattern that provides valuable structural information.[1] Upon electron impact, the molecule loses an electron to form a molecular ion (M⁺•), which then undergoes a series of fragmentation reactions.

The most prominent fragmentation pathway involves the loss of a methyl radical (•CH₃) from one of the ethyl groups, resulting in the formation of a stable iminium cation at a mass-to-charge ratio (m/z) of 134. This fragment is typically the base peak in the spectrum, indicating its high relative abundance and stability. Subsequent fragmentation events can lead to the formation of other characteristic ions, providing further insights into the molecule's structure.

Comparative Analysis: N,N-Diethylaniline vs. Aniline and N-Ethylaniline

A comparative analysis of the mass spectra of N,N-Diethylaniline, N-ethylaniline, and aniline reveals the influence of N-alkylation on the fragmentation patterns of aromatic amines.

Compound	Molecular Ion (M⁺•) (m/z)	Base Peak (m/z)	Key Fragment Ions (m/z)
N,N-Diethylaniline	149	134	106, 77
N-Ethylaniline	121	106	93, 77
Aniline	93	93	66, 65

N,N-Diethylaniline exhibits a base peak at m/z 134, corresponding to the loss of a methyl group. The molecular ion peak at m/z 149 is also clearly visible. Other significant fragments are observed at m/z 106, resulting from the loss of an ethyl radical, and at m/z 77, corresponding to the phenyl cation.

In contrast, the mass spectrum of N-Ethylaniline shows a base peak at m/z 106, which arises from the loss of a methyl radical.[2] The molecular ion is observed at m/z 121. The peak at m/z 93 corresponds to the aniline cation, formed by the loss of an ethene molecule, and the phenyl cation is again observed at m/z 77.

For Aniline , the simplest of the three, the molecular ion at m/z 93 is also the base peak, highlighting its relative stability.[3] Fragmentation of aniline is less extensive, with notable peaks at m/z 66 and 65, which can be attributed to the loss of HCN and H₂CN, respectively.

This comparison clearly demonstrates that the presence and size of the N-alkyl substituents significantly influence the fragmentation pathways. The α-cleavage (cleavage of the C-C bond adjacent to the nitrogen atom) is a dominant process in the N-alkylated anilines, leading to the formation of stable iminium ions.

Fragmentation Pathway of N,N-Diethylaniline

The fragmentation of N,N-Diethylaniline upon electron ionization follows a well-defined pathway. The initial ionization event produces the molecular ion, which then undergoes fragmentation to yield a variety of daughter ions. The primary fragmentation involves the loss of a methyl radical to form the highly stable base peak.

Caption: Fragmentation pathway of N,N-Diethylaniline.

Experimental Protocols

The mass spectral data presented in this guide were obtained using standard electron ionization mass spectrometry techniques. A typical experimental protocol for the analysis of volatile organic compounds like N,N-Diethylaniline is as follows:

1. Sample Introduction: The sample is introduced into the mass spectrometer via a gas chromatograph (GC-MS) for separation from any impurities, or through a direct insertion probe.[4][5] For GC-MS analysis, a dilute solution of the analyte in a volatile solvent is injected into the GC, where it is vaporized and separated on a capillary column before entering the ion source.

2. Ionization: In the ion source, the gaseous sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV).[4][5] This causes the molecules to ionize, primarily forming singly charged positive ions (molecular ions).

3. Mass Analysis: The newly formed ions are then accelerated into a mass analyzer (e.g., quadrupole, time-of-flight, or magnetic sector), where they are separated based on their mass-to-charge ratio (m/z).

4. Detection: An electron multiplier or other sensitive detector records the abundance of ions at each m/z value, generating the mass spectrum.

This systematic approach to interpreting and comparing the mass spectra of N,N-Diethylaniline and its analogs provides a clear understanding of their fragmentation behavior. This knowledge is crucial for the unambiguous identification and structural characterization of these and similar compounds in various scientific and industrial applications.

References

• 1. N,N-Diethylaniline [webbook.nist.gov]
• 2. N-Ethylaniline(103-69-5) MS [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 5. Electron ionization - Wikipedia [en.wikipedia.org]

A Comparative Guide to Identifying Functional Groups in N,N-Diethylaniline via FT-IR Spectroscopy

This guide provides a detailed comparison of the Fourier-Transform Infrared (FT-IR) spectroscopy data for N,N-Diethylaniline against other primary and secondary aromatic amines. It is designed for researchers, scientists, and professionals in drug development to objectively assess and identify key functional groups based on their vibrational frequencies.

N,N-Diethylaniline is a tertiary aromatic amine. Its structure lacks N-H bonds, a key feature that distinguishes it from primary and secondary amines in an FT-IR spectrum.[1][2][3] The primary vibrational modes expected are from the aromatic ring, the C-N bond, and the aliphatic ethyl groups. Aromatic rings typically exhibit C-H stretching absorptions around 3030 cm⁻¹ and a series of characteristic peaks for C=C stretching in the 1450 to 1600 cm⁻¹ range.[4] The C–N stretching vibration for aromatic amines is usually a strong band found between 1335-1250 cm⁻¹.[1][5]

Comparative Analysis of FT-IR Data

The following table summarizes the key FT-IR absorption bands for N,N-Diethylaniline and compares them with a primary aromatic amine (Aniline) and a secondary aromatic amine (N-Methylaniline). This quantitative data highlights the principal differences used for identification.

Functional Group	Vibrational Mode	N,N-Diethylaniline (Tertiary)	Aniline (B41778) (Primary)	N-Methylaniline (Secondary)
Amine N-H	N-H Stretch	Absent	3433 cm⁻¹, 3356 cm⁻¹ (two bands)[6]	3411 cm⁻¹ (one band)[6]
Aromatic C-H	C-H Stretch	~3050 - 3020 cm⁻¹	~3080 - 3020 cm⁻¹	~3060 - 3020 cm⁻¹
Aliphatic C-H	C-H Stretch	~2970 - 2870 cm⁻¹	Absent	~2920 - 2850 cm⁻¹ (from methyl)
Aromatic Ring	C=C Stretch	~1600 cm⁻¹, ~1500 cm⁻¹	~1620 cm⁻¹, ~1500 cm⁻¹	~1605 cm⁻¹, ~1510 cm⁻¹
Amine C-N	C-N Stretch	~1340 - 1260 cm⁻¹	~1280 cm⁻¹[1]	~1315 cm⁻¹
Amine N-H	N-H Bend / Wag	Absent	~1619 cm⁻¹ (bend)[1], ~910-665 cm⁻¹ (wag)[1]	Weak bend ~1500-1600 cm⁻¹[5], Wag present

Note: The exact peak positions can vary slightly based on the sample preparation and instrument.

The most definitive feature for identifying N,N-Diethylaniline as a tertiary amine is the complete absence of absorption bands in the 3300-3500 cm⁻¹ region, where N-H stretching occurs.[2][7] Primary amines like aniline show two distinct N-H stretching bands, while secondary amines like N-methylaniline exhibit a single band in this region.[1][6]

Experimental Protocol: FT-IR Analysis of Liquid Samples

This protocol outlines the standard procedure for acquiring an FT-IR spectrum of a liquid sample such as N,N-Diethylaniline using an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

  • Clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol (B130326) or ethanol) and a soft, lint-free wipe.

• Background Spectrum Acquisition:

  • With the clean, empty ATR crystal in place, run a background scan.

  • This scan measures the ambient atmosphere (CO₂, H₂O) and instrument response, which will be subtracted from the sample spectrum.

• Sample Application:

  • Using a clean pipette, place a small drop of the liquid sample (e.g., N,N-Diethylaniline) onto the center of the ATR crystal, ensuring it completely covers the crystal surface.

• Sample Spectrum Acquisition:

  • Initiate the sample scan. The instrument will co-add multiple scans (typically 16 or 32) to improve the signal-to-noise ratio.

  • The software will automatically subtract the background spectrum from the sample spectrum to produce the final infrared spectrum of the sample.

• Data Processing and Analysis:

  • Process the resulting spectrum by identifying the wavenumbers of the major absorption peaks.

  • Compare the peak positions with known correlation charts and the reference data provided in this guide to identify the functional groups present.

• Cleaning:

  • Thoroughly clean the ATR crystal with the appropriate solvent to remove all traces of the sample before analyzing the next substance.

Workflow for FT-IR Functional Group Identification

The following diagram illustrates the logical workflow from sample preparation to the final identification of functional groups using FT-IR spectroscopy.

Caption: Workflow for FT-IR analysis of a liquid sample.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. rockymountainlabs.com [rockymountainlabs.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

A Comparative Guide to Validated HPLC Methods for the Quantification of N,N-Diethylaniline and Related Compounds

This guide provides a comparative overview of high-performance liquid chromatography (HPLC) methods suitable for the quantification of N,N-Diethylaniline. Due to a scarcity of publicly available, fully validated methods specifically for N,N-Diethylaniline, this document details a method for the closely related compound, N,N-Dimethylaniline, for which comprehensive validation data is available. This information serves as a robust starting point for the development and validation of a method for N,N-Diethylaniline. Additionally, a general HPLC method for N,N-Diethylaniline is presented.

Comparative Data of HPLC Methods

The following table summarizes the performance characteristics of a validated HPLC method for N,N-Dimethylaniline, which is anticipated to have similar performance for N,N-Diethylaniline under comparable conditions.

Parameter	Method 1: Validated for N,N-Dimethylaniline
Linearity Range	0.00 - 1000 µg/mL
Correlation Coefficient (r)	0.9999
Limit of Detection (LOD)	1.0 µg/mL
Accuracy (Recovery)	99.1% - 106.8%
Precision (RSD%)	0.31% - 4.75%

Experimental Protocols

Method 1: Validated HPLC Method for N,N-Dimethylaniline in Air

This method was developed for the determination of aniline, N-methylaniline, and N,N-dimethylaniline in the air. The following protocol is specific to N,N-dimethylaniline.

• Chromatographic Conditions:

  • Column: Universal C18 column

  • Mobile Phase: Methanol

  • Flow Rate: 0.7 mL/min

  • Detector: UV Detector

  • Detection Wavelength: 243 nm

• Validation Summary:

  • Linearity: A linear relationship was established in the concentration range of 0.00 to 1000 µg/mL. The regression equation was y = 0.001442x + 0.49, with a correlation coefficient of 0.9999.

  • Limit of Detection (LOD): The LOD was determined to be 1.0 µg/mL.

  • Accuracy: The average recovery was found to be 99.1%, 103.5%, and 106.8% at sample concentrations of 250, 25, and 2.5 µg/mL, respectively.

  • Precision: The relative standard deviations (RSD) were 0.31%, 0.56%, and 4.75% at concentrations of 250, 25, and 2.5 µg/mL, respectively.

Method 2: General Purpose HPLC Method for N,N-Diethylaniline

This method is a general-purpose reverse-phase HPLC method suitable for the analysis of N,N-Diethylaniline. While full validation data is not publicly available, the chromatographic conditions provide a strong basis for method development.

• Chromatographic Conditions:

  • Column: Newcrom R1

  • Mobile Phase: A mixture of acetonitrile (B52724) (MeCN), water, and phosphoric acid. For Mass Spectrometry (MS) compatible applications, formic acid should be used instead of phosphoric acid.

  • Detector: UV or MS

HPLC Method Validation Workflow

The following diagram illustrates a typical workflow for the validation of an HPLC method, ensuring its suitability for its intended purpose.

Caption: General workflow for HPLC method validation.

Performance of Substituted Anilines in Palladium-Catalyzed C-N Cross-Coupling Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of N-aryl amines is a cornerstone of modern medicinal chemistry and materials science. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, stands as a premier method for the construction of carbon-nitrogen (C-N) bonds. The efficiency of this reaction is profoundly influenced by the electronic and steric properties of the aniline (B41778) coupling partner. This guide provides a comparative analysis of the performance of various substituted anilines in a specific Buchwald-Hartwig amination reaction, supported by experimental data, to aid in the selection of substrates and optimization of reaction conditions.

Impact of Aniline Substitution on Catalytic Performance

The reactivity of anilines in the Buchwald-Hartwig amination is dictated by a delicate interplay of electronic and steric effects. Electron-donating groups (EDGs) on the aniline ring, such as methyl (-CH₃) or methoxy (B1213986) (-OCH₃), increase the nucleophilicity of the amino group, which can facilitate its addition to the palladium center in the catalytic cycle. Conversely, electron-withdrawing groups (EWGs) like nitro (-NO₂) decrease the nitrogen's nucleophilicity. However, EWGs also increase the acidity of the N-H bond, which can facilitate the deprotonation step to form the palladium-amido complex, a key intermediate in the catalytic cycle.

Steric hindrance, particularly from substituents at the ortho position of the aniline, can significantly impede the reaction by hindering the approach of the aniline to the bulky palladium catalyst complex.

Comparative Experimental Data

The following data, adapted from a study by Tóth et al. (2015), illustrates the performance of various substituted anilines in the Buchwald-Hartwig amination of a sterically hindered 2-bromo-13α-estrone 3-methyl ether. While the aryl bromide in this study is complex, the results provide a valuable, internally consistent comparison of how aniline substituents affect reaction yield under a standardized set of conditions.[1]

Aniline Derivative	Substituent (Position)	Electronic Effect	Yield (%)
Aniline	-H (none)	Neutral	90%
2-Methylaniline	-CH₃ (ortho)	Electron-Donating	80%
4-Methylaniline	-CH₃ (para)	Electron-Donating	85%
2-Nitroaniline (B44862)	-NO₂ (ortho)	Electron-Withdrawing	94%
3-Nitroaniline	-NO₂ (meta)	Electron-Withdrawing	95%
4-Nitroaniline	-NO₂ (para)	Electron-Withdrawing	96%

Observations from the Data:

• Electron-Withdrawing Groups: In this specific reaction, anilines bearing strongly electron-withdrawing nitro groups provided the highest yields, irrespective of their position on the aromatic ring.[1] This suggests that for this substrate, the increased acidity of the N-H bond and facilitation of the deprotonation step may be more critical to the reaction's success than the inherent nucleophilicity of the aniline.

• Electron-Donating Groups: Anilines with the electron-donating methyl group showed slightly lower, yet still high, yields compared to the unsubstituted aniline.[1]

• Steric Effects: The presence of a methyl group at the ortho position (2-methylaniline) resulted in a lower yield (80%) compared to its para-substituted counterpart (4-methylaniline, 85%), highlighting the negative impact of steric hindrance near the reaction center.[1] Interestingly, the highly bulky ortho-nitro group in 2-nitroaniline did not appear to significantly inhibit the reaction in this case, achieving a high yield of 94%.[1]

Experimental Protocols

The following is a representative experimental protocol for the Buchwald-Hartwig amination of an aryl bromide with a substituted aniline, based on the conditions reported by Tóth et al. (2015).[1]

Materials:

• Aryl Bromide (e.g., 2-bromo-13α-estrone 3-methyl ether)

• Substituted Aniline (1.2 equivalents)

• Palladium(II) Acetate (B1210297) (Pd(OAc)₂, 10 mol %)

• X-Phos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl, 10 mol %)

• Potassium tert-butoxide (KOt-Bu, 2.0 equivalents)

• Anhydrous Toluene (B28343)

• Microwave reactor vials

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry microwave reactor vial under an inert atmosphere, add the aryl bromide (0.25 mmol), palladium(II) acetate (0.025 mmol), and X-Phos (0.025 mmol).

• Add the substituted aniline (0.30 mmol) and potassium tert-butoxide (0.50 mmol) to the vial.

• Add anhydrous toluene (3 mL).

• Seal the vial and pre-stir the reaction mixture at 60°C for 5 minutes in a water bath.

• Place the vial in a microwave reactor and irradiate at 100-150°C for 10 minutes.

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired N-arylated aniline.

Visualizing the Catalytic Pathway

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle. The following diagram illustrates the key steps involved in this transformation.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

This guide provides a foundational understanding of how aniline substituents can influence the outcome of the Buchwald-Hartwig amination. The provided data and protocols serve as a starting point for researchers to develop and optimize their own synthetic strategies for accessing a diverse range of N-arylated compounds.

References

• 1. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]

A Head-to-Head Battle: N,N-Diethylaniline vs. Pyridine as Catalyst and Acid Scavenger

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst and acid scavenger is a critical decision in optimizing chemical reactions. This guide provides an in-depth comparison of two commonly used tertiary amines, N,N-Diethylaniline and pyridine (B92270), in these roles. By examining their fundamental properties and performance in key reactions, this document aims to provide a clear, data-driven basis for informed selection.

At a Glance: Key Physicochemical and Performance Properties

A summary of the core properties of N,N-Diethylaniline and pyridine reveals key differences that underpin their respective performance as catalysts and acid scavengers. N,N-Diethylaniline is a stronger base, as indicated by its higher pKa value, suggesting a greater capacity for acid scavenging. However, the steric bulk of its ethyl groups can influence its nucleophilicity and, consequently, its catalytic activity.

Property	N,N-Diethylaniline	Pyridine	Reference
Molar Mass ( g/mol )	149.23	79.10	[1]
pKa of Conjugate Acid	~6.6	~5.25	[2]
Proton Affinity (kJ/mol)	948.5	923.4	[3][4]
Gas-Phase Basicity (kJ/mol)	913.0	890.8	[3][4]
General Role	Acid Scavenger, Catalyst	Nucleophilic Catalyst, Acid Scavenger	[5][6]

Performance in Acylation and Esterification Reactions

The primary function of both N,N-Diethylaniline and pyridine in many synthetic transformations, such as acylations and esterifications, is to act as an acid scavenger, neutralizing the acid byproduct (e.g., HCl) generated during the reaction and driving the equilibrium towards the product. Pyridine, however, can also act as a nucleophilic catalyst.

The Dual Role of Pyridine: Nucleophilic Catalyst and Acid Scavenger

Pyridine is widely employed in acylation reactions, where it serves a dual purpose. It not only neutralizes the acid formed but also acts as a nucleophilic catalyst by reacting with the acylating agent (e.g., an acid chloride or anhydride) to form a highly reactive N-acylpyridinium intermediate. This intermediate is more susceptible to nucleophilic attack by the alcohol or amine, thereby accelerating the reaction rate.[6]

dot graph Acylation_Mechanism_Pyridine { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [color="#4285F4", fontcolor="#202124"];

}

Caption: Catalytic cycle of pyridine in acylation reactions.

N,N-Diethylaniline: A Sterically Hindered, Non-Nucleophilic Base

In contrast to pyridine, N,N-Diethylaniline is generally considered a non-nucleophilic base. The presence of the two ethyl groups on the nitrogen atom provides significant steric hindrance, which impedes its ability to act as a nucleophile and attack the electrophilic center of the acylating agent.[7] Its primary role is, therefore, to act as an effective acid scavenger. This characteristic can be advantageous in reactions where nucleophilic catalysis by the base is undesirable and may lead to side products.

While direct comparative kinetic data is scarce, the difference in their mechanisms suggests that for reactions where nucleophilic catalysis is the rate-determining step, pyridine would likely lead to faster reaction rates. However, in instances where only acid scavenging is required, the stronger basicity of N,N-Diethylaniline could be beneficial in driving the reaction to completion.

Experimental Protocols

To provide a practical context for the comparison, the following are representative experimental protocols for acylation and esterification reactions.

Protocol 1: Acetylation of an Amine using Acetic Anhydride (B1165640) and Pyridine

This protocol details a standard procedure for the N-acetylation of an aromatic amine.

Materials:

• Aniline (B41778)

• Concentrated Hydrochloric Acid (HCl)

• Acetic Anhydride

• Sodium Acetate (B1210297)

• Water

• Ethanol (B145695) (95%)

Procedure:

• In a suitable flask, suspend 0.45 mL of aniline in 12.5 mL of water.

• Add 0.45 mL of concentrated HCl and stir until the aniline dissolves completely.

• In a separate beaker, prepare a solution of 530 mg of sodium acetate in 3 mL of water.

• To the aniline hydrochloride solution, add 0.6 mL of acetic anhydride and swirl the mixture. Immediately add the sodium acetate solution.

• Cool the resulting mixture in an ice bath to precipitate the acetanilide (B955).

• Collect the solid product by vacuum filtration.

• Recrystallize the crude acetanilide from a mixture of 95% ethanol and water to obtain the purified product.[8]

dot graph Acetylation_Workflow { rankdir="TB"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [color="#34A853"];

}

Caption: Experimental workflow for the acetylation of aniline.

Protocol 2: Fischer Esterification of Benzoic Acid with Ethanol

This protocol describes the acid-catalyzed esterification of a carboxylic acid. While this specific protocol uses a strong acid catalyst (H₂SO₄), a tertiary amine base like N,N-Diethylaniline or pyridine would be used as an acid scavenger in reactions that generate an acidic byproduct, such as when using an acyl chloride instead of a carboxylic acid.

Materials:

• Benzoic Acid

• Methanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Water

• Dichloromethane (B109758)

• 0.6 M Aqueous Sodium Bicarbonate

Procedure:

• In a 100-mL round-bottomed flask, combine 6.1 g of benzoic acid and 20 mL of methanol.

• Carefully add 2 mL of concentrated sulfuric acid to the mixture and swirl to mix.

• Heat the mixture at reflux for 45 minutes.

• After cooling, transfer the solution to a separatory funnel containing 50 mL of water.

• Rinse the reaction flask with 40 mL of dichloromethane and add the rinsing to the separatory funnel.

• Extract the product into the dichloromethane layer.

• Wash the organic layer sequentially with 25 mL of water and 25 mL of 0.6 M aqueous sodium bicarbonate.

• Dry the organic layer, remove the solvent by distillation, and purify the crude methyl benzoate (B1203000) by distillation.[9]

dot graph Esterification_Workflow { rankdir="TB"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [color="#EA4335"];

}

Caption: Experimental workflow for Fischer esterification.

Conclusion: Making the Right Choice

The choice between N,N-Diethylaniline and pyridine as a catalyst and acid scavenger depends on the specific requirements of the reaction.

• Pyridine is the preferred choice when nucleophilic catalysis is desired to accelerate the reaction rate, particularly in acylations of alcohols and amines. Its dual role as a catalyst and acid scavenger makes it a versatile reagent.

• N,N-Diethylaniline is a more suitable option when a strong, non-nucleophilic base is required solely for acid scavenging. Its greater basicity can be advantageous in driving reactions to completion, and its steric hindrance prevents it from participating in nucleophilic catalysis, which can be beneficial in preventing side reactions.

For researchers and drug development professionals, understanding these fundamental differences is key to designing efficient and selective synthetic routes. The provided data and protocols offer a solid foundation for making an informed decision based on the specific mechanistic and practical considerations of the target transformation.

References

• 1. N,N-Diethylaniline [webbook.nist.gov]
• 2. objectstorage.ap-mumbai-1.oraclecloud.com [objectstorage.ap-mumbai-1.oraclecloud.com]
• 3. N,N-Diethylaniline (CAS 91-66-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. researchgate.net [researchgate.net]
• 5. CN103012159B - Preparation method of N, N-diethyl aniline - Google Patents [patents.google.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. personal.tcu.edu [personal.tcu.edu]

A Comparative Guide to the Cross-Validation of Analytical Methods for N,N-Diethylaniline Purity

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of N,N-Diethylaniline purity is paramount in various stages of research, development, and quality control within the pharmaceutical and chemical industries. This guide provides a comprehensive comparison of three widely used analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Non-Aqueous Titration. By presenting objective performance data and detailed experimental protocols, this document serves as a resource for selecting the most appropriate method and for the cross-validation of analytical results.

Comparative Performance of Analytical Methods

The selection of an analytical method for purity determination is a critical decision that impacts the reliability and accuracy of results. The following table summarizes the key performance parameters for HPLC, GC, and Non-Aqueous Titration for the analysis of N,N-Diethylaniline. These values are representative and may vary based on the specific instrumentation and experimental conditions.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Non-Aqueous Titration
Principle	Separation based on polarity	Separation based on volatility and boiling point	Neutralization reaction
Specificity	High	High	Low to Moderate
Sensitivity	High (ng to µg range)	Very High (pg to ng range)	Moderate (mg range)
Precision (%RSD)	< 2%	< 2%	< 1%
Accuracy (% Recovery)	98-102%	98-102%	99-101%
Typical Run Time	15-30 minutes	10-25 minutes	5-10 minutes
Primary Application	Purity assay and impurity profiling	Purity assay, residual solvent analysis, and impurity identification	Assay of bulk material

Experimental Protocols

Detailed and robust experimental protocols are essential for obtaining reproducible and accurate analytical data. The following sections provide methodologies for the three compared techniques.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is a powerful technique for the separation and quantification of N,N-Diethylaniline and its potential impurities. A reversed-phase method is commonly employed for this purpose.

Instrumentation:

• HPLC system with a UV-Vis detector

• C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or formic acid for MS compatibility)

• N,N-Diethylaniline reference standard

Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% phosphoric acid.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Accurately weigh and dissolve the N,N-Diethylaniline reference standard in the mobile phase to prepare a stock solution of known concentration. Prepare working standards by serial dilution.

• Sample Preparation: Accurately weigh and dissolve the N,N-Diethylaniline sample in the mobile phase to a concentration within the linear range of the method.

• Analysis: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. Inject the standard and sample solutions and record the chromatograms.

• Calculation: Calculate the purity of the N,N-Diethylaniline sample by comparing the peak area of the analyte in the sample to that of the reference standard.

HPLC Analysis Workflow

Gas Chromatography (GC-FID)

GC is a highly sensitive and selective method suitable for the analysis of volatile compounds like N,N-Diethylaniline. A flame ionization detector (FID) is commonly used for quantification.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID)

• Capillary column (e.g., DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Data acquisition and processing software

Reagents:

• N,N-Diethylaniline reference standard

• Suitable solvent (e.g., Dichloromethane, HPLC grade)

• Internal standard (e.g., N,N-Dimethylaniline)

Chromatographic Conditions:

• Carrier Gas: Helium or Nitrogen

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 250 °C

  • Hold at 250 °C for 5 minutes

• Injection Mode: Split (e.g., 50:1)

Procedure:

• Standard Preparation: Prepare a stock solution of the N,N-Diethylaniline reference standard and the internal standard in the chosen solvent. Create a series of calibration standards with varying concentrations of the analyte and a fixed concentration of the internal standard.

• Sample Preparation: Accurately weigh the N,N-Diethylaniline sample and dissolve it in the solvent containing the internal standard to a known volume.

• Analysis: Inject the calibration standards and the sample solution into the GC system and record the chromatograms.

• Calculation: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Determine the concentration of N,N-Diethylaniline in the sample from the calibration curve and calculate the purity.

Safety & Regulatory Compliance

Proper Disposal of N,N-Diethylaniline: A Guide for Laboratory Professionals

N,N-Diethylaniline is a combustible and toxic organic compound that requires meticulous handling and disposal to ensure the safety of laboratory personnel and protect the environment. Due to its classification as a hazardous substance—toxic upon ingestion, inhalation, or skin contact, and harmful to aquatic life with long-lasting effects—adherence to strict disposal protocols is not merely a best practice but a regulatory necessity.[1][2][3] This guide provides essential safety information, step-by-step disposal procedures, and emergency protocols tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling

Before handling N,N-Diethylaniline, it is crucial to be familiar with its hazards. The substance can be absorbed through the skin and may cause delayed effects, including the formation of methemoglobin, which impairs oxygen transport in the blood.[1][4]

Personal Protective Equipment (PPE): Always wear the following PPE when handling N,N-Diethylaniline:

• Gloves: Chemical-resistant gloves are mandatory.[1]

• Eye Protection: A face shield or safety goggles should be worn.[4]

• Lab Coat/Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1][4]

• Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[5][6] If ventilation is insufficient or in the event of a spill, wear a NIOSH/MSHA-approved respirator.[1][7]

Quantitative Safety Data

The following table summarizes key safety parameters for N,N-Diethylaniline. Understanding these values is critical for safe handling and storage.

Property	Value	Citation(s)
Flash Point	79°C - 85°C (Closed Cup)	[4][8]
Auto-Ignition Temperature	332°C	[8]
Physical State	Colorless to yellow liquid	[4]
Hazards	Toxic, Combustible, Environmental Hazard	[1][2][4]
UN Number	2432	[9]
UN Hazard Class	6.1 (Toxic substances)	[4]

Step-by-Step Disposal Procedure

The disposal of N,N-Diethylaniline is governed by federal and local hazardous waste regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[10][11][12] The following procedure outlines a compliant "cradle-to-grave" approach.[12]

1. Waste Identification and Segregation:

• Identify all waste streams containing N,N-Diethylaniline, including pure unused chemical, reaction residues, and contaminated materials (e.g., absorbent pads, gloves, empty containers).

• This waste must be classified as hazardous due to its toxicity.[2]

• Do not mix N,N-Diethylaniline waste with other non-hazardous waste. Segregate it from incompatible materials such as strong acids and oxidizing agents.[7][9]

2. Containerization and Labeling:

• Use a designated, leak-proof, and chemically compatible container for collecting N,N-Diethylaniline waste. Keep the container tightly closed when not in use.[1][2]

• Clearly label the container with the words "Hazardous Waste."[11]

• The label must also include the full chemical name "N,N-Diethylaniline" and a clear description of the waste's hazards (e.g., "Toxic," "Combustible").

3. On-site Accumulation and Storage:

• Store the sealed waste container in a cool, dry, and well-ventilated secondary containment area, away from heat and sources of ignition.[1][8]

• The storage area should have no access to drains or sewers.[4]

• Adhere to the accumulation time limits set by regulations, which vary based on the amount of hazardous waste your facility generates.[11]

4. Arranging for Professional Disposal:

• N,N-Diethylaniline waste must be treated and disposed of by a licensed hazardous waste management company.

• The recommended method of disposal is through a chemical incinerator equipped with an afterburner and scrubber to handle the toxic fumes produced upon decomposition.[1]

• Never pour N,N-Diethylaniline down the drain or dispose of it with regular trash.[1][4][7] Discharge into the environment must be avoided.[1]

5. Documentation:

• Maintain accurate records of the amount of N,N-Diethylaniline waste generated and disposed of. This documentation is required for regulatory compliance.

Disposal Workflow

Caption: Workflow for the proper disposal of N,N-Diethylaniline waste.

Emergency Procedures: Spills and Exposure

Accidents can happen, and a clear, immediate response plan is vital.

In Case of a Spill:

• Evacuate: Immediately evacuate personnel from the affected area.[1]

• Ventilate: Ensure the area is well-ventilated.[5]

• Control Ignition Sources: Remove all sources of heat, sparks, and open flames.[1]

• Containment: Wearing full PPE, contain the spill using an inert, non-combustible absorbent material like sand, earth, or diatomaceous earth.[5][8] Do not allow the spill to enter drains or waterways.[5][9]

• Collection: Carefully collect the absorbed material and place it into a suitable, sealed container for disposal as hazardous waste.[1][5]

• Decontamination: Clean the spill area thoroughly.

In Case of Personal Exposure:

• Inhalation: Move the person to fresh air immediately. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[1][6]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with plenty of soap and water. Seek immediate medical attention.[1][6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if possible. Seek immediate medical attention.[8]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Example Experimental Protocol: Synthesis of a Triarylmethane Dye

This protocol illustrates a common laboratory procedure that generates N,N-Diethylaniline waste.

Objective: To synthesize Crystal Violet, a triarylmethane dye, using N,N-Diethylaniline as a key reactant.

Methodology:

• Reaction Setup: In a chemical fume hood, equip a 250 mL round-bottom flask with a reflux condenser and a magnetic stirrer.

• Reactant Addition: Add 10 g of Michler's ketone and 50 mL of N,N-Diethylaniline (acting as both reactant and solvent) to the flask.

• Catalyst Introduction: Slowly add 5 mL of phosphorus oxychloride to the stirring mixture. The solution will become warm and change color.

• Reflux: Heat the reaction mixture to 100°C and maintain reflux for 4 hours.

• Quenching and Product Isolation: Allow the mixture to cool to room temperature. Carefully pour the reaction mixture into 500 mL of water. The crude dye will precipitate.

• Filtration: Collect the solid product by vacuum filtration. The filtrate will contain unreacted N,N-Diethylaniline and byproducts.

• Waste Generation:

  • Liquid Waste: The aqueous filtrate is contaminated with N,N-Diethylaniline and must be collected as hazardous waste.

  • Solid Waste: Any filter paper, gloves, or weighing paper contaminated with N,N-Diethylaniline must also be disposed of as hazardous solid waste.

• Disposal: All generated liquid and solid waste streams must be segregated, containerized, and labeled according to the disposal procedure outlined above.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. lobachemie.com [lobachemie.com]
• 3. lobachemie.com [lobachemie.com]
• 4. ICSC 1609 - N,N-DIETHYLANILINE [chemicalsafety.ilo.org]
• 5. carlroth.com [carlroth.com]
• 6. carlroth.com [carlroth.com]
• 7. fishersci.com [fishersci.com]
• 8. oxfordlabchem.com [oxfordlabchem.com]
• 9. echa.europa.eu [echa.europa.eu]
• 10. youtube.com [youtube.com]
• 11. Hazardous Waste Regulations [rila.org]
• 12. dnr.mo.gov [dnr.mo.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling N,N-Diethylaniline

Essential protocols for the safe handling, storage, and disposal of N,N-Diethylaniline, ensuring the protection of laboratory personnel and the integrity of research.

N,N-Diethylaniline is a versatile chemical intermediate utilized in the synthesis of various organic compounds. However, its handling necessitates stringent safety measures due to its toxicological profile. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to empower researchers, scientists, and drug development professionals in maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

The cornerstone of safe handling is the consistent and correct use of appropriate Personal Protective Equipment. N,N-Diethylaniline is toxic if swallowed, in contact with skin, or if inhaled, and can cause skin irritation and damage to organs through prolonged or repeated exposure.[1][2][3] Therefore, a comprehensive PPE strategy is non-negotiable.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Inspect for tears or punctures before use.[1][4]	Prevents skin contact, a primary route of toxic exposure.
Eye Protection	Safety glasses with side shields or chemical splash goggles.[1][5]	Protects against splashes and vapors that can cause eye irritation.
Skin and Body Protection	Flame-resistant lab coat and appropriate protective clothing.[5][6]	Minimizes the risk of skin contact and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge is necessary if there is a risk of generating aerosols or when working in poorly ventilated areas.[1][5][7]	Prevents inhalation of toxic vapors.

Operational Plan: From Receipt to Disposal

A systematic approach to the entire lifecycle of N,N-Diethylaniline in the laboratory is crucial for minimizing risks.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3][5][7]

• Keep the container tightly closed and store it in a designated, locked-up area.[2][3]

• Ensure storage is separate from incompatible materials such as oxidizing agents and acids.[5]

2. Handling and Use:

• All handling of N,N-Diethylaniline should be conducted within a properly functioning chemical fume hood.[8][9]

• Avoid contact with skin, eyes, and clothing.[1][5]

• Do not eat, drink, or smoke in areas where the chemical is handled.[2][8]

• Use spark-proof tools and take precautionary measures against static discharge.[3][5]

• After handling, wash hands and other exposed skin areas thoroughly with soap and water.[1][2]

3. Spill Management:

• In the event of a small spill, and if trained to do so, wear appropriate PPE.

• Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.[5][7]

• Collect the absorbed material and place it into a clearly labeled, sealed container for hazardous waste disposal.[5][7]

• For large spills, evacuate the area and contact the institution's Environmental Health and Safety (EHS) department immediately.[4]

4. Disposal:

• N,N-Diethylaniline and any contaminated materials (e.g., gloves, absorbent pads) are considered hazardous waste.[4][10]

• Collect all waste in a designated, clearly labeled, and sealed container.[4]

• Do not mix this waste with other waste streams.[4]

• Disposal must be carried out in accordance with local, regional, and national regulations. Contact your institution's EHS department for specific disposal procedures.[10][11][12]

Logical Workflow for Handling and Disposal

The following diagram outlines the decision-making process and necessary steps for the safe handling and disposal of N,N-Diethylaniline.

Handling and Disposal Workflow for N,N-Diethylaniline.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. lobachemie.com [lobachemie.com]
• 3. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 91-66-7 Name: N,N-diethylaniline [xixisys.com]
• 4. benchchem.com [benchchem.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
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